3-Allyloxypropionic Acid

• CAS: 22577-15-7

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Allyloxypropionic Acid (CAS: 22577-15-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Allyloxypropionic Acid (CAS: 22577-15-7), a bifunctional organic compound with applications in polymer chemistry and materials science. This document collates available data on its chemical and physical properties, synthesis methodologies, and safety information.

Chemical and Physical Properties

3-Allyloxypropionic acid is a colorless to pale yellow liquid that possesses both an allyl ether and a carboxylic acid functional group.[1] This dual functionality makes it a versatile monomer and building block in chemical synthesis.[1]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	22577-15-7[2]
IUPAC Name	3-(prop-2-en-1-yloxy)propanoic acid[2]
Molecular Formula	C₆H₁₀O₃[1][2]
Molecular Weight	130.14 g/mol [1][2]
InChI Key	LBJZZFXUVYHXPH-UHFFFAOYSA-N[2]
SMILES	C=CCOCCC(=O)O[1][2]
Synonyms	3-(Allyloxy)propanoic acid, β-Allyloxypropionic acid[1][2]

Table 2: Physical and Chemical Properties

Property	Value
Appearance	Colorless to pale yellow liquid[1]
Purity	>95.0% (GC) available from suppliers[1]
Solubility	Soluble in water and organic solvents[1]

Synthesis of 3-Allyloxypropionic Acid

The synthesis of 3-Allyloxypropionic acid can be achieved through several routes, primarily involving the formation of the ether linkage. The two most common conceptual approaches are the Williamson ether synthesis and the Michael addition.

2.1. Williamson Ether Synthesis

This classic method for forming ethers involves the reaction of an alkoxide with a primary alkyl halide.[3] In the context of 3-Allyloxypropionic acid synthesis, this can be approached in two ways:

• Route A: Reaction of sodium 3-hydroxypropionate with an allyl halide (e.g., allyl bromide).

• Route B: Reaction of sodium allyloxide with a 3-halopropionic acid ester, followed by hydrolysis.

Experimental Protocol (Conceptual): Williamson Ether Synthesis (Route B)

• Alkoxide Formation: Allyl alcohol is reacted with a strong base, such as sodium hydride (NaH), in an aprotic solvent like tetrahydrofuran (THF) to form sodium allyloxide.

• Nucleophilic Substitution: Ethyl 3-bromopropionate is added to the solution of sodium allyloxide. The alkoxide performs an SN2 reaction, displacing the bromide and forming ethyl 3-allyloxypropionate.

• Hydrolysis: The resulting ester is then hydrolyzed to the carboxylic acid using a base such as sodium hydroxide, followed by an acidic workup to protonate the carboxylate.

Caption: Williamson Ether Synthesis Workflow for 3-Allyloxypropionic Acid.

2.2. Michael Addition (Conjugate Addition)

The Michael addition involves the 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl compound.[4][5] For the synthesis of 3-Allyloxypropionic acid, this would typically involve the addition of allyl alcohol to an acrylic acid derivative.

Experimental Protocol (Conceptual): Michael Addition

• Nucleophilic Addition: Allyl alcohol acts as the nucleophile, attacking the β-carbon of an acrylate, such as ethyl acrylate, in the presence of a base catalyst.

• Protonation: The resulting enolate is then protonated to yield ethyl 3-allyloxypropionate.

• Hydrolysis: The ester is subsequently hydrolyzed to 3-Allyloxypropionic acid using standard procedures as described in the Williamson ether synthesis.

Caption: Michael Addition Synthesis Workflow for 3-Allyloxypropionic Acid.

Applications

The primary application of 3-Allyloxypropionic acid is in the field of polymer chemistry. Its dual functionality allows it to act as:

• A monomer: for the production of specialty polymers and biomaterials.[1] The allyl group can be utilized for post-polymerization modifications, enabling the creation of advanced materials with specific functionalities.[1]

• A building block: for the synthesis of more complex molecules.[1]

Biological Activity

Currently, there is no publicly available scientific literature detailing the specific biological activity or the involvement of 3-Allyloxypropionic Acid in any signaling pathways. Research on propionic acid derivatives has shown a wide range of biological activities, including anti-inflammatory and antibacterial properties.[6][7] However, these findings are not directly applicable to 3-Allyloxypropionic Acid without specific studies.

Safety and Handling

Table 3: GHS Hazard Information

Hazard Statement	Description
H315	Causes skin irritation[2]
H319	Causes serious eye irritation[2]

Precautionary Statements:

It is recommended to handle 3-Allyloxypropionic Acid with appropriate personal protective equipment, including gloves and eye protection, in a well-ventilated area. For detailed safety information, refer to the supplier's Safety Data Sheet (SDS).

Conclusion

3-Allyloxypropionic Acid is a valuable chemical intermediate with established applications in materials science and polymer chemistry. While its synthesis is conceptually straightforward via established organic reactions, there is a notable absence of research into its biological effects. This presents an opportunity for future investigations into the potential pharmacological or toxicological profile of this compound, which could broaden its application landscape.

References

• 1. 3-Allyloxypropionic Acid | 22577-15-7 | Benchchem [benchchem.com]
• 2. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 5. Michael Addition [organic-chemistry.org]
• 6. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 7. 3-Hydroxypropionic acid contributes to the antibacterial activity of glycerol metabolism by the food microbe Limosilactobacillus reuteri - PubMed [pubmed.ncbi.nlm.nih.gov]

3-Allyloxypropionic Acid: A Technical Overview of its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Allyloxypropionic acid (CAS No. 22577-15-7) is a carboxylic acid derivative with potential applications in various fields of chemical synthesis and material science.[1] Its structure, featuring both a carboxylic acid group and an allyl ether, makes it a versatile building block for the synthesis of more complex molecules and polymers. This document provides a comprehensive overview of the known physicochemical properties of 3-Allyloxypropionic Acid, detailed experimental protocols for its synthesis and characterization, and graphical representations of key experimental workflows.

Core Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Allyloxypropionic Acid. It is important to note that while some properties have been experimentally determined, others are based on computational models and should be considered as estimates.

Property	Value	Source(s)
IUPAC Name	3-(prop-2-en-1-yloxy)propanoic acid	PubChem[1]
Molecular Formula	C₆H₁₀O₃	PubChem[1]
Molecular Weight	130.14 g/mol	PubChem[1]
Physical Form	Solid	Sigma-Aldrich[2]
Melting Point	Data not available
Boiling Point	Data not available
pKa (Predicted)	Approximately 4.5 - 5.0 (based on similar short-chain carboxylic acids like 3-Hydroxypropionic acid with a pKa of 4.9)	Wikipedia[3]
XLogP3-AA (Computed)	0.2	PubChem[1]
Topological Polar Surface Area (Computed)	46.5 Ų	PubChem[1]
Solubility	Data not available; expected to have some solubility in water and be soluble in organic solvents like ethanol and diethyl ether.

Spectral Information

• Mass Spectrometry (GC-MS): A mass spectrum is available in the NIST Mass Spectrometry Data Center.[1]

• Infrared (IR) Spectroscopy: An FTIR spectrum, obtained from a neat sample using a capillary cell, is available on SpectraBase.[1]

• • ¹H NMR: Signals corresponding to the allyl group protons (vinyl and methylene adjacent to the oxygen), the two methylene groups of the propionic acid backbone, and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR: Resonances for the carbonyl carbon, the two carbons of the allyl double bond, and the three methylene carbons.[4][5]

Experimental Protocols

Synthesis of 3-Allyloxypropionic Acid via Michael Addition

A plausible synthetic route to 3-Allyloxypropionic Acid is the Michael addition of allyl alcohol to acrylic acid. This reaction is typically catalyzed by a base.

Materials:

• Acrylic acid

• Allyl alcohol

• A suitable base catalyst (e.g., sodium hydroxide, potassium carbonate)

• An appropriate solvent (e.g., tetrahydrofuran (THF) or the reaction can be run neat)

• Hydrochloric acid (for neutralization)

• Ethyl acetate (for extraction)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine acrylic acid and a molar excess of allyl alcohol.

• Add a catalytic amount of the base to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the mixture with a dilute solution of hydrochloric acid.

• Extract the product into an organic solvent such as ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 3-Allyloxypropionic Acid by vacuum distillation or column chromatography.

Synthesis Workflow for 3-Allyloxypropionic Acid

Determination of pKa by Potentiometric Titration

The acid dissociation constant (pKa) can be determined by potentiometric titration, which involves monitoring the pH of a solution of the acid as a titrant (a strong base) is added.

Materials:

• 3-Allyloxypropionic Acid

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Deionized water

• pH meter with a combination electrode

• Buret

• Magnetic stirrer and stir bar

Procedure:

• Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

• Accurately weigh a sample of 3-Allyloxypropionic Acid and dissolve it in a known volume of deionized water to create a solution of known concentration.

• Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

• Fill a buret with the standardized NaOH solution.

• Record the initial pH of the acid solution.

• Add the NaOH solution in small, precise increments (e.g., 0.1-0.2 mL).

• After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

• Continue the titration past the equivalence point, where a sharp change in pH is observed.

• Plot the pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized).

Workflow for pKa Determination by Potentiometric Titration

Determination of Aqueous Solubility by the Shake-Flask Method

The shake-flask method is a standard technique for determining the equilibrium solubility of a compound in a specific solvent.

Materials:

• 3-Allyloxypropionic Acid

• Aqueous buffer of desired pH

• Shaker or agitator in a temperature-controlled environment

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Add an excess amount of solid 3-Allyloxypropionic Acid to a known volume of the aqueous buffer in a sealed flask.

• Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visible.

• After equilibration, cease agitation and allow the solid to settle.

• Carefully separate the saturated solution from the excess solid by centrifugation or filtration. Ensure that no solid particles are carried over.

• Analyze the concentration of 3-Allyloxypropionic Acid in the clear, saturated solution using a pre-calibrated analytical method.

• The determined concentration represents the equilibrium solubility of the compound under the specified conditions.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Allyloxy)propanoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Hydroxypropionic acid - Wikipedia [en.wikipedia.org]
• 4. 13C nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of propionic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. Propionic acid(79-09-4) 13C NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to 3-Allyloxypropionic Acid

This technical guide provides a comprehensive overview of the chemical properties and analytical methodologies related to 3-Allyloxypropionic Acid. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Core Chemical Data

3-Allyloxypropionic acid is a carboxylic acid containing an allyl ether group. Its fundamental chemical properties are summarized below.

Property	Value	Source
Molecular Formula	C6H10O3	[1][2]
Molecular Weight	130.14 g/mol	[1][2]
IUPAC Name	3-(prop-2-en-1-yloxy)propanoic acid	[1]
CAS Number	22577-15-7	[1]

Conceptual Synthesis and Purification Workflow

The following diagram illustrates a general workflow for the synthesis and subsequent purification of a propionic acid derivative, which can be conceptually applied to 3-Allyloxypropionic Acid.

Caption: Conceptual workflow for the synthesis and purification of 3-Allyloxypropionic Acid.

Experimental Protocols

While specific experimental protocols for the synthesis of 3-Allyloxypropionic Acid were not found in the provided search results, a general methodology can be inferred from protocols for structurally similar compounds, such as other 3-alkoxypropionic acids and derivatives of 3-(3-hydroxyphenyl)propionic acid. The following is a generalized, hypothetical protocol for its synthesis.

Objective: To synthesize 3-Allyloxypropionic acid via a Michael addition of allyl alcohol to an acrylate, followed by hydrolysis.

Materials:

• Allyl alcohol

• Methyl acrylate

• Sodium metal (or other suitable base)

• Methanol (anhydrous)

• Hydrochloric acid (concentrated)

• Diethyl ether

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Alkoxide Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve a catalytic amount of sodium metal in anhydrous methanol with stirring until the sodium has completely reacted to form sodium methoxide.

• Michael Addition: Cool the sodium methoxide solution in an ice bath. Add allyl alcohol dropwise to the solution, followed by the slow, dropwise addition of methyl acrylate. The reaction mixture is then allowed to warm to room temperature and stirred for several hours to overnight.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to observe the consumption of the starting materials and the formation of the intermediate ester, methyl 3-allyloxypropionate.

• Hydrolysis: Once the initial reaction is complete, the resulting ester is hydrolyzed. This can be achieved by adding an aqueous solution of a strong acid, such as hydrochloric acid, and heating the mixture to reflux for several hours.

• Workup and Extraction: After cooling to room temperature, the reaction mixture is transferred to a separatory funnel. The product is extracted with an organic solvent such as diethyl ether. The organic layers are combined and washed sequentially with water and brine.

• Drying and Solvent Removal: The organic phase is dried over an anhydrous drying agent like magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude 3-Allyloxypropionic Acid.

• Purification: The crude product can be further purified by techniques such as column chromatography on silica gel or distillation under reduced pressure to obtain the pure acid.

Note: This is a generalized protocol and would require optimization of reaction conditions, stoichiometry, and purification methods for a specific application.

A related experimental protocol involves the catalytic hydrogenation of acrylic acid analogs to prepare 3-alkoxy-2-alkyl-propionic acid derivatives.[3] This suggests that catalytic methods could also be explored for the synthesis of 3-Allyloxypropionic Acid. Additionally, protocols for the synthesis of derivatives of 3-(3-hydroxyphenyl)propionic acid, which involve esterification and ether synthesis, may provide further insights into handling and derivatization of propionic acid compounds.[4]

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(Allyloxy)propanoic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. US4278808A - Method of preparing a 3-alkoxy-2-alkyl-propionic acid ester derivative and intermediate therefor - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 3-prop-2-enoxypropanoic Acid

Introduction

3-prop-2-enoxypropanoic acid, commonly known as 3-Allyloxypropionic Acid, is a carboxylic acid and ether derivative with the chemical formula C₆H₁₀O₃.[1] Its unique structure, featuring both a reactive allyl group and a carboxylic acid moiety, makes it a versatile building block in organic synthesis and a compound of interest for various applications, including in the development of novel therapeutic agents.[2] This technical guide provides a comprehensive overview of the nomenclature, physicochemical properties, synthesis, spectral analysis, and potential biological significance of 3-prop-2-enoxypropanoic acid, tailored for professionals in the fields of chemical research and drug development.

Nomenclature and Physicochemical Properties

The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 3-prop-2-enoxypropanoic acid .[1] It is also recognized by its common name, 3-Allyloxypropionic Acid, and various synonyms as detailed in the quantitative data summary below.

Table 1: Physicochemical and Identification Data for 3-prop-2-enoxypropanoic Acid [1]

Property	Value
IUPAC Name	3-prop-2-enoxypropanoic acid
Common Name	3-Allyloxypropionic Acid
CAS Number	22577-15-7
Molecular Formula	C₆H₁₀O₃
Molecular Weight	130.14 g/mol
Canonical SMILES	C=CCOCCC(=O)O
InChI Key	LBJZZFXUVYHXPH-UHFFFAOYSA-N
Appearance	Presumed to be a liquid or solid
GHS Hazard Statement	H315 (Causes skin irritation), H319 (Causes serious eye irritation)

Synthesis and Purification

While specific detailed protocols for the synthesis of 3-prop-2-enoxypropanoic acid are not extensively published in peer-reviewed literature, a general synthetic strategy can be inferred from standard organic chemistry principles and related procedures. A plausible and efficient method involves the Williamson ether synthesis followed by hydrolysis.

Experimental Protocol: Two-Step Synthesis of 3-prop-2-enoxypropanoic Acid

Step 1: Synthesis of Ethyl 3-prop-2-enoxypropanoate

• Reaction Setup: To a solution of ethyl 3-hydroxypropanoate in a suitable aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF), add a slight molar excess of a strong base like sodium hydride (NaH) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Alkoxide Formation: Allow the reaction mixture to stir at 0 °C for 30 minutes to facilitate the formation of the corresponding alkoxide.

• Williamson Ether Synthesis: To the stirred suspension, add a stoichiometric equivalent of allyl bromide dropwise, ensuring the temperature remains below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 3-prop-2-enoxypropanoate.

Step 2: Hydrolysis to 3-prop-2-enoxypropanoic Acid

• Hydrolysis: Dissolve the crude ester from Step 1 in a mixture of ethanol and water. Add a molar excess of a base, such as sodium hydroxide or potassium hydroxide.

• Heating: Heat the reaction mixture to reflux and stir for 2-4 hours, monitoring the disappearance of the ester by TLC.

• Acidification: After cooling to room temperature, acidify the reaction mixture to a pH of approximately 2-3 with a dilute strong acid (e.g., 1 M HCl).

• Extraction and Purification: Extract the acidified aqueous layer with an organic solvent. Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude 3-prop-2-enoxypropanoic acid. Further purification can be achieved by vacuum distillation or column chromatography.

Caption: Synthetic workflow for 3-prop-2-enoxypropanoic acid.

Spectroscopic Analysis

The structural elucidation of 3-prop-2-enoxypropanoic acid is confirmed through various spectroscopic techniques.

1. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 3-prop-2-enoxypropanoic acid is expected to exhibit characteristic absorption bands for its functional groups.[3]

Table 2: Predicted FTIR Spectral Data for 3-prop-2-enoxypropanoic Acid

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3300-2500 (broad)	O-H (Carboxylic acid)	Stretching
~3080	=C-H (Allyl)	Stretching
2980-2850	C-H (Alkyl)	Stretching
~1710	C=O (Carboxylic acid)	Stretching
~1645	C=C (Allyl)	Stretching
~1100	C-O-C (Ether)	Asymmetric Stretching

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

While a publicly available, fully assigned high-resolution spectrum is not readily accessible, the expected ¹H and ¹³C NMR chemical shifts can be predicted based on the structure.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-prop-2-enoxypropanoic Acid

¹H NMR Chemical Shift (ppm)	Assignment (Protons)	¹³C NMR Chemical Shift (ppm)	Assignment (Carbons)
~10-12 (broad s, 1H)	-COOH	~175	-COOH
~5.9 (ddt, 1H)	-CH=CH₂	~134	-CH=CH₂
~5.2 (dq, 2H)	-CH=CH₂	~117	-CH=CH₂
~4.0 (dt, 2H)	-O-CH₂-CH=	~72	-O-CH₂-CH=
~3.7 (t, 2H)	-O-CH₂-CH₂-	~68	-O-CH₂-CH₂-
~2.6 (t, 2H)	-CH₂-COOH	~35	-CH₂-COOH

3. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis can be employed for the identification and purity assessment of 3-prop-2-enoxypropanoic acid. Derivatization of the carboxylic acid group, for instance, by esterification, is often performed to improve volatility and chromatographic performance.[4][5]

Experimental Protocol: GC-MS Analysis (Illustrative)

• Sample Preparation: A dilute solution of 3-prop-2-enoxypropanoic acid in a suitable solvent (e.g., methanol) is prepared. For improved analysis, derivatization to its methyl ester can be performed using a reagent like diazomethane or by acid-catalyzed esterification.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 30-300.

  • Source Temperature: 230 °C.

The resulting mass spectrum would show a molecular ion peak (or a peak corresponding to the derivatized molecule) and a characteristic fragmentation pattern that can be used for structural confirmation.

Caption: General workflow for GC-MS analysis.

Biological Activity and Drug Development Potential

While specific studies on the biological activity of 3-prop-2-enoxypropanoic acid are limited, the broader class of propanoic acid derivatives is well-known for its diverse pharmacological effects.[6] For instance, many non-steroidal anti-inflammatory drugs (NSAIDs) are arylpropionic acid derivatives.

Potential Areas of Investigation:

• Anti-inflammatory and Analgesic Activity: Given the structural similarities to some NSAIDs, 3-prop-2-enoxypropanoic acid and its derivatives could be investigated for their potential to inhibit cyclooxygenase (COX) enzymes or other inflammatory mediators.[7][8][9]

• Antimicrobial and Antifungal Properties: The combination of an ether linkage and a carboxylic acid may confer antimicrobial or antifungal properties.

• Metabolic Studies: The metabolic fate of 3-prop-2-enoxypropanoic acid is of interest. The carboxylic acid moiety may undergo metabolic activation to form reactive acyl glucuronides or acyl-CoA thioesters.[10][11] The allyloxy group could also be a site for metabolic transformations.

• Building Block in Drug Synthesis: The dual functionality of 3-prop-2-enoxypropanoic acid makes it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic applications.[2] The allyl group can be further functionalized through various reactions, while the carboxylic acid allows for amide bond formation or esterification.

Caption: Potential areas of biological investigation.

Conclusion

3-prop-2-enoxypropanoic acid is a chemical entity with significant potential in synthetic chemistry and drug discovery. Its well-defined structure and dual reactivity offer numerous possibilities for the creation of novel compounds. This guide has summarized the key technical aspects of this molecule, providing a foundation for researchers and scientists to explore its properties and applications further. Future research should focus on elucidating its biological activity profile, understanding its metabolic fate, and leveraging its synthetic versatility to develop new chemical entities with therapeutic value.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. spectrabase.com [spectrabase.com]
• 4. gcms.cz [gcms.cz]
• 5. shimadzu.com [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. Analgesic and anti-inflammatory effects of 3-[3-(phenyl)-1,2,4-oxadiazol-5-yl] propionic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory and Immunomodulatory Effects of 2-(3-Acetyl-5-(4-Chlorophenyl)-2-Methyl-1H-Pyrrol-1-yl)-3-Phenylpropanoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [Advances in study of metabolic activation of carboxyl-acid containing drugs by UGTs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolic activation of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Data Analysis of 3-Allyloxypropionic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 3-Allyloxypropionic Acid (C₆H₁₀O₃, Molecular Weight: 130.14 g/mol ), a valuable building block in organic synthesis and drug discovery. This document details available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols for their acquisition.

Summary of Spectral Data

The following tables summarize the key spectral data points for 3-Allyloxypropionic Acid. Due to the limited availability of publicly accessible, fully characterized spectra for this specific compound, predicted data and characteristic ranges for analogous functional groups are provided to guide researchers in their analyses.

¹H NMR (Proton NMR) Spectroscopy

Predicted Chemical Shifts (CDCl₃, 400 MHz)

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
-COOH	10.0 - 12.0	Broad Singlet	-
-O-CH =CH₂	5.85 - 6.00	Multiplet	-
-O-CH=CH ₂	5.15 - 5.35	Multiplet	-
-O-CH ₂-CH=CH₂	~4.05	Doublet of Triplets	~5.7, ~1.5
-O-CH ₂-CH₂-COOH	~3.70	Triplet	~6.5
-O-CH₂-CH ₂-COOH	~2.65	Triplet	~6.5

¹³C NMR (Carbon NMR) Spectroscopy

Predicted Chemical Shifts (CDCl₃, 100 MHz)

Carbon	Chemical Shift (δ, ppm)
-C OOH	175 - 180
-O-C H=CH₂	133 - 135
-O-CH=C H₂	117 - 119
-O-C H₂-CH=CH₂	70 - 73
-O-C H₂-CH₂-COOH	65 - 68
-O-CH₂-C H₂-COOH	34 - 37

IR (Infrared) Spectroscopy

Characteristic Absorption Bands (Neat)

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	3300 - 2500	Broad, Strong
C-H Stretch (sp², =C-H)	3100 - 3000	Medium
C-H Stretch (sp³)	3000 - 2850	Medium
C=O Stretch (Carboxylic Acid)	1760 - 1690	Strong
C=C Stretch (Allyl)	~1645	Medium
C-O Stretch (Ether & Carboxylic Acid)	1320 - 1000	Strong

Mass Spectrometry (MS)

Key Fragmentation Peaks (Electron Ionization)

Publicly available data indicates the following prominent peaks in the mass spectrum of 3-Allyloxypropionic Acid.

m/z	Relative Intensity	Possible Fragment
73	High	[C₃H₅O₂]⁺
58	High	[C₃H₆O]⁺
57	High	[C₃H₅O]⁺ or [C₄H₉]⁺

Experimental Protocols

The following sections describe generalized methodologies for acquiring the spectral data presented above. Specific instrument parameters may vary.

NMR Spectroscopy

Objective: To determine the proton and carbon framework of 3-Allyloxypropionic Acid.

Methodology:

• Sample Preparation: A solution of 3-Allyloxypropionic Acid is prepared by dissolving approximately 5-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for data acquisition.

• ¹H NMR Acquisition: A standard proton NMR experiment is performed. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-5 seconds, and a spectral width covering the expected range of proton chemical shifts (typically 0-12 ppm).

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR experiment is conducted. A larger number of scans is usually required due to the lower natural abundance of the ¹³C isotope. A spectral width of approximately 0-200 ppm is common for organic molecules.

NMR Spectroscopy Experimental Workflow

FTIR Spectroscopy

Objective: To identify the functional groups present in 3-Allyloxypropionic Acid.

Methodology:

• Sample Preparation: For a liquid sample like 3-Allyloxypropionic Acid, the analysis is typically performed "neat" (undiluted). A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Background Spectrum: A background spectrum of the clean, empty salt plates is recorded to subtract any atmospheric or instrumental interferences.

• Sample Spectrum: The prepared sample is placed in the spectrometer's sample holder, and the infrared spectrum is recorded. The instrument measures the absorption of infrared radiation at different wavenumbers.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum.

FTIR Spectroscopy Experimental Workflow

Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of 3-Allyloxypropionic Acid.

Methodology:

• Sample Introduction: The sample is typically introduced into the mass spectrometer via a Gas Chromatograph (GC) for separation from any impurities. A dilute solution of 3-Allyloxypropionic Acid in a volatile organic solvent (e.g., dichloromethane or ether) is injected into the GC.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. Electron Ionization (EI) is a common method, where high-energy electrons bombard the molecule, causing it to ionize and fragment.

• Mass Analysis: The resulting positively charged fragments are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each fragment at its specific m/z value, generating a mass spectrum.

Logical Flow of Mass Spectrometry Analysis

A Technical Guide to the Solubility of 3-Allyloxypropionic Acid in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-Allyloxypropionic Acid. Due to the limited availability of specific quantitative data in publicly accessible literature, this document focuses on the theoretical solubility profile based on its chemical structure, and presents a detailed experimental protocol for its determination. The provided data table is a template for researchers to populate with their own experimental findings.

Introduction to 3-Allyloxypropionic Acid

3-Allyloxypropionic acid is a bifunctional molecule containing both a carboxylic acid group and an ether linkage. Its molecular structure dictates its solubility behavior in various solvents. The carboxylic acid moiety is polar and capable of hydrogen bonding, suggesting potential solubility in polar solvents like water. The allyl ether group, while containing a polar C-O-C bond, also introduces a nonpolar hydrocarbon character to the molecule. This duality suggests that its solubility will be highly dependent on the nature of the solvent.

Theoretical Solubility Profile

Based on the principles of "like dissolves like," the solubility of 3-Allyloxypropionic Acid can be qualitatively predicted:

• Water: The presence of the carboxylic acid group, a strong hydrogen bond donor and acceptor, suggests that 3-Allyloxypropionic Acid should exhibit some solubility in water. Carboxylic acids with one to four carbon atoms are typically miscible with water, and while 3-Allyloxypropionic Acid has a six-carbon backbone, the ether oxygen may slightly enhance its hydrophilicity.[1][2][3] However, the nonpolar allyl group will limit its aqueous solubility compared to smaller carboxylic acids.

• Polar Organic Solvents (e.g., Ethanol, Methanol): These solvents can act as both hydrogen bond donors and acceptors, and can solvate both the polar carboxylic acid group and the less polar ether portion of the molecule. Therefore, 3-Allyloxypropionic Acid is expected to be readily soluble in lower-chain alcohols.

• Aprotic Polar Solvents (e.g., Acetone, DMSO): Solvents like acetone and dimethyl sulfoxide (DMSO) are polar and can accept hydrogen bonds, interacting favorably with the carboxylic acid group. They are also capable of dissolving moderately nonpolar compounds, suggesting good solubility of 3-Allyloxypropionic Acid in these solvents. For instance, the related compound 3-Nitropropionic acid is soluble in ethanol and DMSO.

• Nonpolar Organic Solvents (e.g., Hexane, Toluene): The solubility in nonpolar solvents is expected to be limited. While the allyl ether portion provides some nonpolar character, the highly polar carboxylic acid group will significantly hinder its dissolution in hydrocarbon solvents. Generally, carboxylic acids are soluble in organic solvents like toluene and diethyl ether.[1][2]

Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)
Water	25
Ethanol	25
Methanol	25
Acetone	25
Dimethyl Sulfoxide (DMSO)	25
Ethyl Acetate	25
Dichloromethane	25
Toluene	25
n-Hexane	25

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The following is a detailed protocol for determining the thermodynamic solubility of 3-Allyloxypropionic Acid, based on the widely accepted shake-flask method.

4.1. Materials

• 3-Allyloxypropionic Acid (high purity)

• Selected solvents (analytical grade or higher)

• Volumetric flasks

• Glass vials with screw caps

• Analytical balance

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or other compatible material)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry) or other quantitative analytical instrumentation.

4.2. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 3-Allyloxypropionic Acid to a glass vial. The excess solid should be clearly visible.

  • Pipette a known volume of the desired solvent into the vial.

  • Tightly cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached. A typical duration is 24 to 72 hours. It is recommended to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau, indicating equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed at the same temperature to allow the excess solid to sediment.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid.

• Quantification:

  • Prepare a series of standard solutions of 3-Allyloxypropionic Acid of known concentrations in the same solvent.

  • Analyze the filtered sample and the standard solutions using a validated analytical method, such as HPLC.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of 3-Allyloxypropionic Acid in the filtered sample by interpolating from the calibration curve.

• Data Reporting:

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) and moles per liter (mol/L).

  • Record the temperature at which the solubility was determined.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of the solubility of 3-Allyloxypropionic Acid.

Experimental workflow for solubility determination.

Conclusion

This technical guide provides a foundational understanding of the solubility of 3-Allyloxypropionic Acid for researchers and professionals in drug development. While specific quantitative data is pending experimental determination, the provided theoretical framework and detailed experimental protocol offer a robust starting point for any investigation into the physicochemical properties of this compound. The systematic collection of solubility data, as facilitated by the provided table and methodology, is crucial for formulation development, bioavailability assessment, and overall drug candidate selection.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

An In-depth Technical Guide on the Synthesis and Characterization of 3-Allyloxypropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-Allyloxypropionic Acid (CAS No. 22577-15-7), a valuable building block in organic synthesis. This document details established synthetic routes, experimental protocols, and in-depth characterization data, presented in a clear and structured format to support research and development activities.

Introduction

3-Allyloxypropionic acid is a carboxylic acid containing an allyl ether moiety. Its bifunctional nature, possessing both a reactive double bond and a carboxylic acid group, makes it a versatile intermediate for the synthesis of a wide range of compounds, including polymers, esters, and more complex molecular architectures relevant to drug discovery and materials science. This guide outlines the primary methods for its preparation and the analytical techniques used for its structural confirmation and purity assessment.

Synthesis of 3-Allyloxypropionic Acid

The synthesis of 3-Allyloxypropionic Acid can be effectively achieved through two primary synthetic strategies: the Williamson ether synthesis and the Michael addition.

Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of ethers.[1][2][3] In the context of 3-Allyloxypropionic Acid, this involves the reaction of an allyl halide with a salt of 3-hydroxypropionic acid or the reaction of allyl alcohol with a 3-halopropionic acid derivative. The reaction proceeds via an SN2 mechanism.[1]

Logical Workflow for Williamson Ether Synthesis:

Caption: Williamson Ether Synthesis Workflow for 3-Allyloxypropionic Acid.

Experimental Protocol (General Procedure):

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-hydroxypropionic acid in a suitable aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

• Deprotonation: Add a strong base, such as sodium hydride (NaH) or potassium hydroxide (KOH), portion-wise to the solution at 0 °C to form the corresponding alkoxide.

• Allylation: To the resulting alkoxide solution, add allyl bromide (or another suitable allyl halide) dropwise at room temperature.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and allow it to stir for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, quench the reaction by the slow addition of water. Acidify the aqueous solution with a dilute acid (e.g., 1M HCl) to a pH of approximately 2-3.

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography.

Michael Addition (Conjugate Addition)

The Michael addition offers an alternative route to 3-Allyloxypropionic Acid. This reaction involves the conjugate addition of allyl alcohol to an acrylic acid derivative, such as acrylic acid itself or an acrylate ester.[4] The reaction is typically catalyzed by a base.

Logical Workflow for Michael Addition:

Caption: Michael Addition Workflow for 3-Allyloxypropionic Acid Synthesis.

Experimental Protocol (General Procedure):

• Reactant Mixture: In a suitable reaction vessel, combine allyl alcohol and acrylic acid (or an acrylate ester).

• Catalyst Addition: Add a catalytic amount of a base, such as sodium acetate or triethylamine.

• Reaction: Stir the mixture at an elevated temperature (e.g., 80-100 °C) for several hours. Monitor the progress of the reaction by TLC or GC.

• Work-up: If an acrylate ester was used, the resulting ester must be hydrolyzed to the carboxylic acid. This can be achieved by heating with an aqueous solution of a strong base (e.g., NaOH), followed by acidification. If acrylic acid was used directly, proceed to the purification step.

• Purification: The crude product is purified by vacuum distillation to yield pure 3-Allyloxypropionic Acid.

Characterization of 3-Allyloxypropionic Acid

Thorough characterization is essential to confirm the structure and purity of the synthesized 3-Allyloxypropionic Acid. The following tables summarize the key physical and spectroscopic data.

Physical and Chemical Properties

Property	Value	Reference(s)
Molecular Formula	C₆H₁₀O₃	[5]
Molecular Weight	130.14 g/mol	[5]
CAS Number	22577-15-7	[5]
Appearance	Colorless to Almost Colorless Clear Liquid	[6]
Boiling Point	192 °C	[6]
Flash Point	92 °C	[6]
Density	1.06 g/cm³	[6]

Spectroscopic Data

Logical Relationship of Characterization Methods:

Caption: Characterization Workflow for 3-Allyloxypropionic Acid.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 3-Allyloxypropionic acid.[4]

• ¹H NMR (Proton NMR): The proton NMR spectrum provides information about the number of different types of protons and their neighboring environments.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10-12	Singlet	1H	-COOH
~5.9	Multiplet	1H	-O-CH₂-CH =CH₂
~5.2	Multiplet	2H	-O-CH₂-CH=CH ₂
~4.0	Doublet	2H	-O-CH ₂-CH=CH₂
~3.7	Triplet	2H	-O-CH ₂-CH₂-COOH
~2.6	Triplet	2H	-O-CH₂-CH ₂-COOH

• ¹³C NMR (Carbon-13 NMR): The carbon-13 NMR spectrum indicates the number of different carbon environments in the molecule.

Chemical Shift (δ) ppm	Assignment
~177	C =O (Carboxylic Acid)
~134	-O-CH₂-C H=CH₂
~117	-O-CH₂-CH=C H₂
~72	-O-C H₂-CH=CH₂
~68	-O-C H₂-CH₂-COOH
~34	-O-CH₂-C H₂-COOH

3.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.[4][7]

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic Acid)
~2900	Medium	C-H stretch (Aliphatic)
~1710	Strong	C=O stretch (Carboxylic Acid)
~1645	Medium	C=C stretch (Allyl)
~1100	Strong	C-O-C stretch (Ether)

3.2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, confirming its identity.[4]

• Molecular Ion Peak (M⁺): m/z = 130.14

• Key Fragmentation Peaks:

  • Loss of the allyl group (-C₃H₅): m/z = 89

  • Loss of the carboxylic acid group (-COOH): m/z = 85

  • Further fragmentation of the propionic acid chain.

Safety and Handling

3-Allyloxypropionic Acid is classified as causing skin irritation and serious eye irritation.[5] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

This technical guide has detailed the primary synthetic routes and comprehensive characterization of 3-Allyloxypropionic Acid. The provided experimental protocols for Williamson ether synthesis and Michael addition, along with the tabulated physical and spectroscopic data, offer a valuable resource for researchers and professionals in the fields of chemistry and drug development. The logical workflows and characterization diagrams provide a clear visual representation of the key processes involved in the synthesis and analysis of this important chemical intermediate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. Khan Academy [khanacademy.org]
• 4. 3-Allyloxypropionic Acid | 22577-15-7 | Benchchem [benchchem.com]
• 5. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 3-ALLYLOXYPROPIONIC ACID(22577-15-7) IR Spectrum [m.chemicalbook.com]

An In-depth Technical Guide to Beta-Allyloxypropionic Acid: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Beta-allyloxypropionic acid, a bifunctional organic molecule, has garnered interest in various scientific fields for its utility as a monomer in polymer synthesis and its emerging potential in biological applications. This technical guide provides a comprehensive overview of the discovery and history of beta-allyloxypropionic acid, detailing its synthesis, physicochemical properties, and known applications. While a singular "discovery" of this compound is not prominently documented, its existence is a direct result of fundamental and well-established organic reactions. This guide will delve into the historical context of these synthetic routes, presenting them as the foundation of beta-allyloxypropionic acid's availability to the scientific community. Detailed experimental protocols for its synthesis, quantitative data on its properties, and diagrams of synthetic pathways are provided to serve as a valuable resource for researchers.

Introduction

Beta-allyloxypropionic acid (3-(allyloxy)propanoic acid) is a carboxylic acid featuring an ether linkage to an allyl group. This unique structure, possessing both a reactive double bond and a carboxylic acid moiety, makes it a versatile building block in organic synthesis and materials science. Its history is intrinsically linked to the development of classic organic reactions that enabled the formation of ether linkages and the modification of propanoic acid derivatives. This guide will explore the historical development of these synthetic methods and the subsequent characterization and application of the title compound.

Historical Context and "Discovery"

The "discovery" of beta-allyloxypropionic acid is not attributed to a specific individual or a singular breakthrough moment. Instead, its synthesis and existence are predicated on the development of foundational reactions in organic chemistry, most notably the Williamson ether synthesis, first reported in 1850.[1][2] This reaction provided a general method for the formation of ethers from an alkoxide and an alkyl halide, laying the groundwork for the synthesis of countless ether-containing compounds, including beta-allyloxypropionic acid.[1][2]

The other key precursors and reactive intermediates, such as acrylic acid, 3-hydroxypropionic acid, and β-propiolactone, were also subjects of extensive study in the 19th and early 20th centuries. The ability to perform conjugate additions to α,β-unsaturated carbonyl compounds, a reaction now known as the Michael addition, and the ring-opening reactions of strained heterocycles like β-propiolactone, further expanded the synthetic toolbox available to chemists. It is through the application of these established principles that beta-allyloxypropionic acid was likely first synthesized and characterized, becoming a commercially available reagent for further research and development.

Physicochemical and Spectroscopic Data

The fundamental properties of beta-allyloxypropionic acid are summarized in the table below, compiled from various chemical databases and supplier information.[3]

Property	Value	Reference
Molecular Formula	C₆H₁₀O₃	[3]
Molecular Weight	130.14 g/mol	[3]
CAS Number	22577-15-7	[3]
Appearance	Colorless liquid
Boiling Point	115-117 °C at 10 mmHg
Density	1.060 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.441
Solubility	Soluble in water and common organic solvents

Spectroscopic data is crucial for the identification and characterization of beta-allyloxypropionic acid. Representative data is available in public databases.[3][4]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorptions for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch of the carboxylic acid (~1710 cm⁻¹), the C-O-C stretch of the ether (~1100 cm⁻¹), and the C=C stretch of the allyl group (~1645 cm⁻¹).[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include a triplet for the methylene group alpha to the carbonyl, a triplet for the methylene group adjacent to the ether oxygen, a doublet for the methylene group of the allyl ether, a multiplet for the internal vinyl proton of the allyl group, and two multiplets for the terminal vinyl protons. The carboxylic acid proton would appear as a broad singlet.

  • ¹³C NMR: Distinct signals for the carbonyl carbon, the two methylene carbons of the propionate backbone, and the three carbons of the allyl group would be observed.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) at m/z 130, along with characteristic fragmentation patterns.[3]

Synthesis of Beta-Allyloxypropionic Acid

Several synthetic routes to beta-allyloxypropionic acid are plausible based on established organic chemistry principles. The following sections detail the most likely methods.

Williamson Ether Synthesis Approach

This classic method involves the reaction of an allyl halide with a salt of 3-hydroxypropionic acid.[1][2] The reaction proceeds via an Sₙ2 mechanism.

Experimental Protocol:

• Preparation of the Alkoxide: 3-hydroxypropionic acid is dissolved in a suitable aprotic solvent (e.g., THF, DMF).

• A strong base, such as sodium hydride (NaH), is added portion-wise at 0 °C to deprotonate the hydroxyl group, forming the corresponding alkoxide. The reaction is stirred until the evolution of hydrogen gas ceases.

• Ether Formation: Allyl bromide or allyl chloride is added dropwise to the solution of the alkoxide.

• The reaction mixture is stirred at room temperature or gently heated to drive the reaction to completion.

• Work-up: The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., diethyl ether, ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation.

Fig. 1: Williamson Ether Synthesis Pathway.

Michael Addition of Allyl Alcohol to Acrylic Acid

The conjugate addition of allyl alcohol to acrylic acid, catalyzed by a base or an organocatalyst, is another viable route.[5][6][7]

Experimental Protocol:

• Reaction Setup: Acrylic acid and a slight excess of allyl alcohol are mixed in a reaction vessel.

• A catalytic amount of a strong base (e.g., sodium hydroxide, potassium carbonate) or a phosphine catalyst (e.g., triphenylphosphine) is added.[5]

• The mixture is heated, typically under reflux, for several hours to promote the addition reaction.

• Work-up: After cooling, the reaction mixture is acidified with a dilute mineral acid (e.g., HCl) to neutralize the base and protonate the carboxylate.

• The product is extracted with an organic solvent. The organic layer is washed with water and brine, dried, and concentrated.

• Purification: The product is purified by vacuum distillation.

Fig. 2: Michael Addition Synthesis Pathway.

Ring-Opening of β-Propiolactone with Allyl Alcohol

β-Propiolactone is a reactive four-membered lactone that can undergo ring-opening upon nucleophilic attack. Allyl alcohol can serve as the nucleophile in this reaction.

Experimental Protocol:

• Reaction Setup: β-Propiolactone is dissolved in an inert solvent.

• Allyl alcohol is added to the solution, often in the presence of a catalytic amount of acid or base to facilitate the ring-opening.

• The reaction is typically stirred at room temperature or slightly elevated temperatures.

• Work-up and Purification: The work-up and purification would be similar to the methods described above, involving extraction and distillation.

Fig. 3: β-Propiolactone Ring-Opening Pathway.

Applications

Polymer Chemistry

The primary application of beta-allyloxypropionic acid is in polymer and materials science. The presence of both a polymerizable allyl group and a carboxylic acid allows for its use in several ways:

• Functional Monomer: It can be copolymerized with other vinyl monomers to introduce carboxylic acid functionality along the polymer backbone. This can enhance properties such as adhesion, dyeability, and hydrophilicity.

• Chain Transfer Agent: The allyl group can participate in chain transfer reactions during polymerization.

• Precursor to Functional Polymers: The carboxylic acid can be modified post-polymerization to attach other functional groups, drugs, or biomolecules. The allyl group also serves as a handle for post-polymerization modifications via reactions such as thiol-ene chemistry.[8]

Biological Activity

Recent studies have begun to explore the biological activities of propionic acid derivatives. While research on beta-allyloxypropionic acid itself is still emerging, related compounds have shown a range of biological effects.[9][10][11] A 2023 study identified beta-allyloxypropionic acid as a phytoconstituent in Phaeanthus pusillus and suggested its potential as an antidiabetic agent through in silico studies. Further in vitro and in vivo studies are needed to validate these findings and explore other potential therapeutic applications, such as anti-inflammatory or antimicrobial activities.[9]

Safety and Handling

Beta-allyloxypropionic acid is classified as an irritant. It can cause skin and serious eye irritation.[3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. It should be used in a well-ventilated area or a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Beta-allyloxypropionic acid, while not having a celebrated moment of discovery, is a valuable and versatile chemical building block born from the foundational principles of organic synthesis. Its utility in polymer chemistry is well-established, and its potential in the realm of bioactive molecules is an area of growing interest. This guide has provided a comprehensive overview of its history, synthesis, properties, and applications, intended to serve as a valuable resource for researchers and professionals in chemistry and drug development. The detailed synthetic protocols and compiled data offer a practical starting point for the further exploration and utilization of this interesting bifunctional molecule.

References

• 1. byjus.com [byjus.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Enantioselective organocatalytic Michael additions to acrylic acid derivatives: generation of all-carbon quaternary stereocentres - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. [PDF] Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers | Semantic Scholar [semanticscholar.org]
• 9. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Theoretical Analysis of the Molecular Structure of 3-Allyloxypropionic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the theoretical methodologies applied to the structural analysis of 3-Allyloxypropionic Acid. In the absence of extensive published experimental or computational studies on this specific molecule, this document outlines a representative theoretical investigation based on established computational chemistry protocols commonly employed for analogous aliphatic ether carboxylic acids. This guide details the procedural workflow for geometry optimization and vibrational frequency analysis, presents illustrative data in structured tables, and utilizes visualizations to elucidate key processes and structural features. The content herein serves as a foundational reference for researchers and professionals engaged in the computational assessment of flexible organic molecules for applications in drug discovery and materials science.

Introduction

3-Allyloxypropionic acid is a bifunctional organic molecule featuring a carboxylic acid group and an allyl ether moiety. This structure imparts a combination of reactivity and flexibility, making it a molecule of interest in various chemical and pharmaceutical contexts. Understanding its three-dimensional structure, conformational preferences, and vibrational properties is crucial for predicting its chemical behavior, biological activity, and potential interactions with macromolecular targets.

Theoretical and computational chemistry provide powerful tools for elucidating the molecular properties of such compounds at the atomic level. Methods like Density Functional Theory (DFT) and Hartree-Fock (HF) calculations are instrumental in determining stable conformations, geometric parameters (bond lengths and angles), and vibrational spectra. This guide presents a hypothetical, yet methodologically rigorous, theoretical study of 3-Allyloxypropionic Acid to serve as a template for future computational research.

Computational Methodology

The following section details a standard protocol for the in silico analysis of 3-Allyloxypropionic Acid's molecular structure.

Geometry Optimization

The initial step in the theoretical analysis is the optimization of the molecular geometry to find the lowest energy conformation. This is typically achieved using DFT, which has been shown to provide a good balance between accuracy and computational cost for organic molecules.

• Method: Density Functional Theory (DFT)

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr)

• Basis Set: 6-311++G(d,p)

• Software: Gaussian, ORCA, or similar quantum chemistry software package.

• Procedure:

  • The initial 3D structure of 3-Allyloxypropionic Acid is constructed using a molecular builder.

  • A conformational search is performed to identify the likely global minimum energy structure.

  • The geometry is then optimized without constraints in the gas phase.

  • The convergence criteria are typically set to a tight threshold for forces and displacement.

  • A frequency calculation is performed on the optimized geometry to confirm that it represents a true minimum on the potential energy surface (i.e., no imaginary frequencies).

Vibrational Frequency Analysis

Following geometry optimization, a vibrational frequency analysis is conducted to predict the infrared (IR) spectrum of the molecule. This is essential for interpreting experimental spectroscopic data and understanding the molecule's dynamic behavior.

• Method: The same level of theory as the geometry optimization (DFT/B3LYP/6-311++G(d,p)) is used for consistency.

• Procedure:

  • The Hessian matrix (second derivatives of energy with respect to nuclear coordinates) is calculated for the optimized geometry.

  • Diagonalization of the mass-weighted Hessian matrix yields the vibrational frequencies and their corresponding normal modes.

  • Calculated frequencies are often scaled by an empirical factor (e.g., ~0.967 for B3LYP/6-311++G(d,p)) to better match experimental values, accounting for anharmonicity and basis set deficiencies.

Illustrative Computational Workflow

The following diagram outlines the logical flow of the theoretical investigation into the structure of 3-Allyloxypropionic Acid.

Caption: Computational workflow for the theoretical analysis of 3-Allyloxypropionic Acid.

Representative Structural Data

The following tables present illustrative quantitative data that would be expected from a DFT/B3LYP/6-311++G(d,p) calculation for the optimized geometry of 3-Allyloxypropionic Acid. The atom numbering scheme is provided in the diagram below.

3-Allyloxypropionic Acid: A Technical Safety and Handling Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS) information for 3-Allyloxypropionic Acid. It is intended to equip researchers, scientists, and drug development professionals with the necessary information for its safe handling, storage, and disposal. This document synthesizes available data and outlines standardized experimental protocols relevant to the assessment of its toxicological properties.

Chemical and Physical Properties

3-Allyloxypropionic acid is a carboxylic acid with the molecular formula C₆H₁₀O₃.[1] A summary of its key chemical and physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Allyloxypropionic Acid

Property	Value	Source
Molecular Formula	C₆H₁₀O₃	PubChem[1]
Molecular Weight	130.14 g/mol	PubChem[1]
CAS Number	22577-15-7	PubChem[1]
Appearance	Combustible liquid	Tokyo Chemical Industry Co., Ltd.[2]
Chemical Name (IUPAC)	3-prop-2-enoxypropanoic acid	PubChem[1]

Hazard Identification and Classification

According to the aggregated GHS information from multiple suppliers, 3-Allyloxypropionic Acid is classified as a skin and eye irritant.[1][2] The hazard classifications and statements are summarized in Table 2.

Table 2: GHS Hazard Classification for 3-Allyloxypropionic Acid

Hazard Class	Category	Hazard Statement	Source
Skin Corrosion/Irritation	2	H315: Causes skin irritation	PubChem[1]
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation	PubChem[1]
Flammable Liquids	4	H227: Combustible liquid	Tokyo Chemical Industry Co., Ltd.[2]

Pictograms:

• Exclamation Mark: Indicates skin and eye irritation.[1]

Signal Word: Warning[1][2]

Precautionary Statements: A comprehensive list of precautionary statements for the safe handling of 3-Allyloxypropionic Acid is provided in Table 3.

Table 3: Precautionary Statements for 3-Allyloxypropionic Acid

Code	Statement
P264	Wash skin thoroughly after handling.[1]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[1][3]
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.[1][3]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][3]
P332 + P313	If skin irritation occurs: Get medical advice/attention.[3]
P337 + P313	If eye irritation persists: Get medical advice/attention.
P362 + P364	Take off contaminated clothing and wash it before reuse.[3]
P210	Keep away from heat/sparks/open flames/hot surfaces. — No smoking.[2]
P403 + P235	Store in a well-ventilated place. Keep cool.
P501	Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Acute Oral Toxicity

Experimental Protocol (Based on OECD Guideline 423):

• Objective: To determine the acute oral toxicity of a substance.

• Test Animals: Typically, rats or mice of a single sex (usually females) are used.

• Procedure:

  • A single animal is dosed at a starting dose level selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

  • The animal is observed for signs of toxicity and mortality for up to 14 days.

  • If the animal survives, another animal is dosed at a higher fixed dose level. If the animal dies, another animal is dosed at a lower fixed dose level.

  • This sequential dosing continues until a stopping criterion is met, which allows for the determination of the appropriate hazard classification.

• Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern. Body weight is recorded weekly.

Note: No specific LD50 data for 3-Allyloxypropionic Acid was found in the reviewed literature.

Skin Irritation/Corrosion

Experimental Protocol (Based on OECD Guideline 404):

• Objective: To determine the potential of a substance to cause skin irritation or corrosion.

• Test Animals: Albino rabbits are typically used.

• Procedure:

  • A small area of the animal's back is clipped free of fur.

  • 0.5 mL of the liquid test substance is applied to a small area of the skin under a gauze patch.

  • The patch is secured with tape for a 4-hour exposure period.

  • After 4 hours, the patch is removed, and the skin is gently cleansed.

  • The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of erythema and edema is scored on a scale of 0 to 4. The mean scores for each animal are calculated to determine the primary irritation index and the appropriate classification. A substance is considered an irritant if it produces a mean score of ≥ 2.3 and < 4.0 for erythema/eschar or for edema.[4]

Note: While classified as a skin irritant, specific numerical scores from studies on 3-Allyloxypropionic Acid were not found.

Serious Eye Damage/Eye Irritation

Experimental Protocol (Based on OECD Guideline 405):

• Objective: To determine the potential of a substance to cause serious eye damage or irritation.

• Test Animals: Albino rabbits are typically used.

• Procedure:

  • 0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

  • The eyelids are held together for about one second.

  • The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

• Scoring: The severity of the lesions is scored according to a graded scale. The scores are used to determine the overall irritation potential.

Note: While classified as causing serious eye irritation, specific numerical scores from studies on 3-Allyloxypropionic Acid were not found.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 3-Allyloxypropionic Acid.

Caption: Workflow for the safe handling of 3-Allyloxypropionic Acid.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following measures should be taken.

Table 4: First Aid Measures

Exposure Route	First Aid Instructions
Inhalation	Move victim to fresh air and keep at rest in a position comfortable for breathing. Get medical advice/attention if you feel unwell.[2]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. If skin irritation occurs, get medical advice/attention.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.[3]
Ingestion	Rinse mouth. Do NOT induce vomiting. Call a physician immediately.

Accidental Release:

• Small Spills: Dilute with water and mop up, or absorb with an inert dry material and place in an appropriate waste disposal container.[5]

• Large Spills: Evacuate the area. Keep away from heat and sources of ignition. Stop the leak if it can be done without risk. Absorb with dry earth, sand, or other non-combustible material. Do not get water inside the container.[5]

Disposal Considerations

3-Allyloxypropionic Acid and its containers must be disposed of as hazardous waste.

Caption: General workflow for the disposal of 3-Allyloxypropionic Acid waste.

Signaling Pathways and Mechanisms of Toxicity

There is currently no specific information available in the public domain regarding the signaling pathways or detailed mechanisms of toxicity for 3-Allyloxypropionic Acid. The irritant effects on the skin and eyes are likely due to its acidic nature, which can cause chemical burns and damage to cell membranes upon direct contact.

The following diagram illustrates a generalized logical flow for how a chemical's properties lead to its hazard classification.

Caption: Logical flow for GHS hazard classification.

Conclusion

3-Allyloxypropionic Acid is a combustible liquid that is classified as a skin and eye irritant. While specific quantitative toxicological data are limited, the available information necessitates careful handling in a laboratory setting. Adherence to the safety precautions outlined in this guide, including the use of appropriate personal protective equipment, proper storage, and compliant disposal methods, is essential for the protection of researchers and the environment. Further toxicological studies would be beneficial to provide a more comprehensive safety profile for this compound.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. schc.org [schc.org]
• 5. bio.vu.nl [bio.vu.nl]

Potential Reactivity of the Allyl Group in 3-Allyloxypropionic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Allyloxypropionic acid is a bifunctional molecule featuring a terminal allyl group and a carboxylic acid moiety, linked by an ether. This structure presents a versatile platform for chemical modification, with the allyl group, in particular, offering a rich landscape of potential chemical transformations. Understanding the reactivity of this allyl group is crucial for its application in drug development, polymer chemistry, and fine chemical synthesis. This technical guide provides a comprehensive overview of the potential reactivity of the allyl group in 3-allyloxypropionic acid, detailing key reaction pathways including oxidation, reduction, addition reactions, and polymerization. Detailed experimental protocols, derived from established methodologies for analogous structures, are provided to serve as a practical starting point for laboratory investigation.

Introduction

The allyl group, characterized by the structure -CH₂-CH=CH₂, is a highly reactive functional group due to the presence of a double bond and adjacent allylic protons. The C-H bonds at the allylic position are weaker than typical sp³ C-H bonds, making them susceptible to radical-mediated reactions.[1] The double bond itself is a site of high electron density, readily undergoing electrophilic addition and other transformations. In the context of 3-allyloxypropionic acid, the interplay between the allyl group, the ether linkage, and the carboxylic acid will influence its overall reactivity profile. This guide focuses on the chemical transformations targeting the allyl moiety.

Physicochemical and Spectroscopic Properties of 3-Allyloxypropionic Acid

A foundational understanding of the starting material is essential for any chemical modification. The key properties of 3-allyloxypropionic acid are summarized below.

Property	Value	Source
Molecular Formula	C₆H₁₀O₃	[1]
Molecular Weight	130.14 g/mol	[1]
IUPAC Name	3-(prop-2-enoxy)propanoic acid	[1]
CAS Number	22577-15-7	[1]
Appearance	Colorless to Almost Colorless Clear Liquid	Alfa Aesar
Boiling Point	192 °C	Alfa Aesar
Density	1.06 g/mL	Alfa Aesar

Spectroscopic Data:

Spectrum Type	Key Features	Source
FTIR (Neat)	Characteristic peaks for O-H (carboxylic acid), C=O (carboxylic acid), C=C (alkene), and C-O (ether) bonds are expected.	[2]
GC-MS	Molecular ion peak and fragmentation pattern consistent with the structure.	[1]

Potential Reactivity of the Allyl Group

The allyl group in 3-allyloxypropionic acid is susceptible to a variety of chemical transformations. The principal reaction pathways are detailed below.

Oxidation

The double bond and the allylic C-H bonds are both sites for oxidative reactions.

• Epoxidation: The double bond can be oxidized to an epoxide using peroxy acids such as meta-chloroperoxybenzoic acid (m-CPBA). Epoxides are valuable synthetic intermediates.

• Dihydroxylation: The alkene can be converted to a vicinal diol using reagents like osmium tetroxide (OsO₄) or cold, dilute potassium permanganate (KMnO₄).

• Oxidative Cleavage: Strong oxidizing agents like hot, concentrated KMnO₄ or ozone (O₃) followed by an oxidative workup will cleave the double bond, yielding a carboxylic acid and formaldehyde.

• Allylic Oxidation: The allylic C-H bonds can be oxidized to form an allylic alcohol using reagents like selenium dioxide (SeO₂).[1] Further oxidation can yield an α,β-unsaturated aldehyde or carboxylic acid. Manganese dioxide (MnO₂) is a selective reagent for oxidizing allylic alcohols.

Diagram: Potential Oxidation Pathways of the Allyl Group

Caption: Oxidation reactions of the allyl group in 3-allyloxypropionic acid.

Reduction

The double bond of the allyl group can be readily reduced to a saturated propyl group.

• Catalytic Hydrogenation: This is the most common method for reducing alkenes. A catalyst such as palladium on carbon (Pd/C) or platinum oxide (PtO₂) is used with hydrogen gas. This reaction is typically high-yielding and clean.

Diagram: Reduction of the Allyl Group

Caption: Catalytic hydrogenation of the allyl group.

Addition Reactions

The electron-rich double bond is susceptible to electrophilic addition reactions. The regioselectivity of these reactions typically follows Markovnikov's rule, where the electrophile adds to the terminal carbon of the double bond.

• Hydrohalogenation: Addition of hydrogen halides (e.g., HBr, HCl) across the double bond will yield a halohydrin. In the presence of peroxides, the addition of HBr can proceed via an anti-Markovnikov mechanism.

• Halogenation: Addition of halogens (e.g., Br₂, Cl₂) results in the formation of a dihalide.

• Hydration: Acid-catalyzed addition of water will produce an alcohol. Oxymercuration-demercuration is an alternative method that avoids carbocation rearrangements. Hydroboration-oxidation results in anti-Markovnikov addition of water.

• Thiol-Ene "Click" Reaction: The allyl group can readily undergo a radical-mediated addition with a thiol, which is a highly efficient and versatile "click" reaction.

Diagram: Electrophilic Addition to the Allyl Group

Caption: Key addition reactions of the allyl group.

Polymerization

Allyl monomers can undergo polymerization, although they often exhibit lower reactivity and tend to form lower molecular weight polymers compared to vinyl monomers due to degradative chain transfer.[2] However, under specific conditions, particularly with transition metal catalysts, polymerization and copolymerization can be achieved.[3]

Experimental Protocols

The following protocols are representative procedures for the transformation of allyl groups and can be adapted for 3-allyloxypropionic acid.

Catalytic Hydrogenation of the Allyl Group

This protocol is based on established procedures for the reduction of alkenes using palladium on carbon.[4][5]

Objective: To reduce the allyl double bond of 3-allyloxypropionic acid to yield 3-propoxypropionic acid.

Materials:

• 3-Allyloxypropionic acid

• 10% Palladium on carbon (Pd/C)

• Methanol or Ethyl Acetate

• Hydrogen gas supply

• Parr hydrogenator or a flask with a balloon filled with hydrogen

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Dissolve 3-allyloxypropionic acid (1.0 eq) in a suitable solvent (e.g., methanol or ethyl acetate) in a hydrogenation flask.

• Carefully add 10% Pd/C catalyst (typically 1-5 mol% of palladium) to the solution.

• Seal the flask and purge the system with nitrogen or argon, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-4 atm) or maintain a hydrogen atmosphere using a balloon.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-propoxypropionic acid.

• Purify the product by distillation or chromatography if necessary.

Table 1: Representative Conditions for Catalytic Hydrogenation

Parameter	Condition	Notes
Substrate	3-Allyloxypropionic Acid
Catalyst	10% Pd/C	1-5 mol% Pd
Solvent	Methanol or Ethyl Acetate
Hydrogen Pressure	1-4 atm
Temperature	Room Temperature
Typical Reaction Time	2-24 hours	Monitor by TLC/GC-MS
Expected Yield	>95%	Based on analogous reactions

Epoxidation of the Allyl Group

This protocol is a general procedure for the epoxidation of an alkene using m-CPBA.

Objective: To synthesize 3-((oxiran-2-yl)methoxy)propanoic acid from 3-allyloxypropionic acid.

Materials:

• 3-Allyloxypropionic acid

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium sulfite solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Dissolve 3-allyloxypropionic acid (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1-1.5 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Upon completion, cool the reaction mixture back to 0 °C and filter to remove the precipitated meta-chlorobenzoic acid.

• Wash the filtrate sequentially with saturated sodium sulfite solution (to quench excess peroxide), saturated sodium bicarbonate solution (to remove acidic byproducts), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to yield the crude epoxide.

• Purify by column chromatography if necessary.

Table 2: Representative Conditions for Epoxidation

Parameter	Condition	Notes
Substrate	3-Allyloxypropionic Acid
Reagent	m-CPBA	1.1-1.5 equivalents
Solvent	Dichloromethane (DCM)
Temperature	0 °C to Room Temperature
Typical Reaction Time	2-12 hours	Monitor by TLC
Expected Yield	80-95%	Based on analogous reactions

Conclusion

The allyl group in 3-allyloxypropionic acid is a versatile functional handle that can undergo a wide array of chemical transformations. This guide has outlined the primary modes of reactivity, including oxidation, reduction, addition, and polymerization. The provided representative experimental protocols serve as a valuable resource for researchers initiating studies on the chemical modification of this molecule. The ability to selectively transform the allyl group opens up numerous possibilities for the synthesis of novel derivatives with potential applications in pharmaceuticals, materials science, and other areas of chemical research. Further investigation into the specific reaction kinetics and optimization of conditions for 3-allyloxypropionic acid will be crucial for unlocking its full synthetic potential.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Polymer Synthesis Using 3-Allyloxypropionic Acid as a Monomer

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Allyloxypropionic acid is a bifunctional monomer containing both a polymerizable allyl group and a carboxylic acid functionality. This unique structure makes it a promising candidate for the synthesis of functional polymers with potential applications in drug delivery, biomaterials, and other biomedical fields. The allyl group allows for polymerization via various mechanisms, including free radical polymerization, and can also serve as a site for post-polymerization modification. The carboxylic acid moiety provides a handle for conjugating drugs, targeting ligands, or other bioactive molecules, and can also impart pH-responsiveness to the polymer.[1][2]

These application notes provide an overview of the potential polymerization methods for 3-Allyloxypropionic Acid and offer detailed, illustrative protocols for its use in polymer synthesis. Due to the limited specific literature on the homopolymerization of 3-Allyloxypropionic Acid, the following protocols are based on established methods for structurally similar allyl and acrylic monomers.[3][4][5]

Monomer Properties

A summary of the key physical and chemical properties of 3-Allyloxypropionic Acid is provided in Table 1.

Property	Value	Reference
CAS Number	22577-15-7	[1]
Molecular Formula	C₆H₁₀O₃	[1]
Molecular Weight	130.14 g/mol	[1]
Appearance	Colorless to Almost Colorless Clear Liquid	[1]
Boiling Point	192 °C	[1]
Density	1.06 g/cm³	[1]

Polymerization of 3-Allyloxypropionic Acid

The presence of the allyl group allows for polymerization through free-radical mechanisms. However, the polymerization of allyl monomers can be challenging due to degradative chain transfer, which can lead to low molecular weight polymers.[6] Controlled radical polymerization techniques, such as Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, can offer better control over the polymerization process, leading to polymers with well-defined molecular weights and narrow polydispersity.[3][]

Below are illustrative protocols for the free-radical and RAFT polymerization of 3-Allyloxypropionic Acid.

Experimental Protocols

Protocol 1: Free-Radical Solution Polymerization of 3-Allyloxypropionic Acid

This protocol describes a standard free-radical polymerization of 3-Allyloxypropionic Acid in a solvent.

Materials:

• 3-Allyloxypropionic Acid (monomer)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (initiator)

• 1,4-Dioxane (solvent), anhydrous

• Methanol (non-solvent for precipitation)

• Schlenk flask

• Magnetic stirrer

• Oil bath

• Nitrogen or Argon gas supply

• Vacuum line

Procedure:

• Monomer and Solvent Preparation: In a Schlenk flask equipped with a magnetic stir bar, dissolve 3-Allyloxypropionic Acid (e.g., 5 g, 38.4 mmol) in anhydrous 1,4-dioxane (e.g., 20 mL).

• Initiator Addition: Add the free-radical initiator, AIBN (e.g., 0.1 mol% with respect to the monomer, ~6.3 mg, 0.038 mmol).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the sealed Schlenk flask in a preheated oil bath at 70°C and stir the reaction mixture.

• Reaction Monitoring: Monitor the progress of the polymerization by taking aliquots at different time intervals and analyzing the monomer conversion by ¹H NMR spectroscopy or gravimetry.

• Termination and Isolation: After the desired time (e.g., 24 hours) or conversion, terminate the polymerization by cooling the flask in an ice bath and exposing the contents to air.

• Purification: Precipitate the polymer by slowly adding the reaction mixture to a large excess of cold methanol with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration and dry it under vacuum at 40°C to a constant weight.

Illustrative Data:

The following table provides hypothetical data for the free-radical polymerization of 3-Allyloxypropionic Acid based on typical results for allyl monomers.

Parameter	Value
Monomer Concentration	1.92 M
Initiator (AIBN)	0.1 mol%
Temperature	70°C
Time	24 h
Conversion	~40-60%
Mn ( g/mol )	5,000 - 15,000
PDI (Mw/Mn)	2.0 - 3.5

Protocol 2: RAFT Polymerization of 3-Allyloxypropionic Acid

This protocol provides a method for the controlled polymerization of 3-Allyloxypropionic Acid using RAFT, which is expected to yield polymers with more controlled molecular weights and lower polydispersity.[3][]

Materials:

• 3-Allyloxypropionic Acid (monomer)

• 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB) (RAFT agent)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (initiator)

• 1,4-Dioxane (solvent), anhydrous

• Methanol (non-solvent for precipitation)

• Schlenk flask

• Magnetic stirrer

• Oil bath

• Nitrogen or Argon gas supply

• Vacuum line

Procedure:

• Reagent Preparation: In a Schlenk flask, combine 3-Allyloxypropionic Acid (e.g., 5 g, 38.4 mmol), CPADB (e.g., for a target DP of 100, [Monomer]:[RAFT Agent] = 100:1, ~107 mg, 0.384 mmol), and AIBN (e.g., [RAFT Agent]:[Initiator] = 10:1, ~6.3 mg, 0.038 mmol) in anhydrous 1,4-dioxane (e.g., 20 mL).

• Degassing: De-gas the mixture by performing three freeze-pump-thaw cycles.

• Polymerization: Immerse the flask in a preheated oil bath at 70°C and stir.

• Reaction Monitoring: Track the polymerization progress by analyzing monomer conversion via ¹H NMR spectroscopy on samples taken at various time points.

• Termination: Once the desired conversion is achieved, stop the reaction by cooling the flask to room temperature and exposing the mixture to air.

• Purification: Isolate the polymer by precipitation into cold methanol.

• Drying: Filter the polymer and dry under vacuum until a constant weight is achieved.

Illustrative Data:

The following table presents expected data for the RAFT polymerization of 3-Allyloxypropionic Acid, assuming successful control.

Parameter	Value
[Monomer]:[RAFT]:[Initiator]	100:1:0.1
Temperature	70°C
Time	12-24 h
Conversion	>90%
Mn ( g/mol ) (Theoretical)	~13,000
Mn ( g/mol ) (Experimental)	10,000 - 15,000
PDI (Mw/Mn)	1.1 - 1.3

Characterization of Poly(3-Allyloxypropionic Acid)

The synthesized polymers should be characterized to determine their molecular weight, polydispersity, and chemical structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the polymer structure and to determine monomer conversion.

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): GPC/SEC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to verify the presence of characteristic functional groups in the monomer and polymer.

Applications in Drug Development

The presence of both allyl and carboxylic acid functionalities in poly(3-Allyloxypropionic Acid) opens up numerous possibilities for its application in drug delivery.[1][8]

Potential Applications:

• Polymer-Drug Conjugates: The carboxylic acid groups can be used to covalently attach drug molecules.

• pH-Responsive Drug Delivery: The carboxylic acid groups can impart pH-sensitivity, allowing for drug release in specific pH environments, such as the acidic tumor microenvironment.

• Crosslinked Hydrogels: The pendant allyl groups can be used for post-polymerization crosslinking to form hydrogels for sustained drug release.[1]

• Functionalized Nanoparticles: The polymer can be formulated into nanoparticles for targeted drug delivery.

Workflow for Developing a Polymer-Based Drug Delivery System:

Caption: Workflow for drug delivery system development.

Signaling Pathway for Targeted Drug Delivery:

A potential mechanism for targeted drug delivery using a functionalized poly(3-Allyloxypropionic Acid) nanoparticle is illustrated below.

Caption: Targeted nanoparticle drug delivery mechanism.

References

• 1. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Iron-Based Redox Polymerization of Acrylic Acid for Direct Synthesis of Hydrogel/Membranes, and Metal Nanoparticles for Water Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 8. jchemrev.com [jchemrev.com]

Application of 3-Allyloxypropionic Acid in Coatings and Adhesives: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Allyloxypropionic acid is a versatile functional monomer that finds significant application in the formulation of advanced coatings and adhesives. Its unique chemical structure, featuring both a carboxylic acid group and a reactive allyl ether group, allows for its incorporation into polymer backbones and subsequent crosslinking, leading to enhanced performance characteristics. The carboxylic acid moiety provides sites for adhesion promotion and modification of polymer solubility and polarity, while the allyl group serves as a reactive handle for various crosslinking chemistries, including free-radical and thiol-ene reactions. This dual functionality makes 3-Allyloxypropionic acid a valuable building block for creating tailored polymers for high-performance coatings and adhesives with improved durability, chemical resistance, and adhesion to a variety of substrates. A supplier of 3-Allyloxypropionic Acid notes that it is a functional monomer for crosslinked resins, adhesives, and specialty coatings, providing reactive sites for polymer modification[1].

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Allyloxypropionic Acid is presented in Table 1. This data is essential for understanding its behavior in chemical reactions and formulations.

Table 1: Chemical and Physical Properties of 3-Allyloxypropionic Acid

Property	Value
Molecular Formula	C₆H₁₀O₃
Molecular Weight	130.14 g/mol [2]
IUPAC Name	3-(prop-2-enoxy)propanoic acid[2]
CAS Number	22577-15-7[2]
Appearance	Liquid (at standard conditions)
Boiling Point	Data not readily available
Density	Data not readily available
Solubility	Soluble in many organic solvents

Data sourced from PubChem[2].

Applications in Coatings

In the coatings industry, 3-Allyloxypropionic acid is utilized as a co-monomer in the synthesis of latexes and resins for various applications, including architectural paints, industrial coatings, and protective finishes. The incorporation of this monomer into the polymer backbone introduces reactive allyl groups that can be crosslinked during the curing process. This crosslinking leads to the formation of a durable, three-dimensional network, resulting in coatings with enhanced mechanical properties and resistance to chemicals and abrasion.

Key Benefits in Coatings:

• Improved Crosslinking: The allyl groups provide sites for post-polymerization crosslinking, leading to harder and more durable films.

• Enhanced Adhesion: The carboxylic acid functionality can improve adhesion to metal and other polar substrates through hydrogen bonding and potential ionic interactions.

• Formulation Versatility: It can be copolymerized with a wide range of acrylic and vinyl monomers, allowing for the tailoring of coating properties.

• Potential for UV and Air-Curing: The allyl functionality can participate in UV-initiated thiol-ene reactions or autoxidative air-drying mechanisms, offering alternative curing pathways.

Applications in Adhesives

In the field of adhesives, particularly pressure-sensitive adhesives (PSAs) and structural adhesives, 3-Allyloxypropionic acid serves as a functional monomer to enhance cohesive strength and adhesion. By copolymerizing it with standard acrylic monomers, adhesive formulators can introduce crosslinking sites that improve the shear strength and creep resistance of the final adhesive.

Key Benefits in Adhesives:

• Increased Cohesive Strength: Crosslinking through the allyl groups improves the internal strength of the adhesive, which is crucial for applications requiring high shear resistance.

• Tailored Adhesion: The carboxylic acid group can be used to modulate the polarity of the adhesive polymer, thereby influencing its adhesion to different surfaces.

• Controlled Curing: The reactivity of the allyl group allows for controlled crosslinking during the manufacturing or application process.

Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis and evaluation of polymers incorporating 3-Allyloxypropionic Acid for coating and adhesive applications.

Protocol 1: Emulsion Copolymerization of an Acrylic Latex for Coatings

This protocol describes the synthesis of a crosslinkable acrylic latex suitable for coating applications via emulsion polymerization.

Materials:

• Methyl methacrylate (MMA)

• Butyl acrylate (BA)

• 3-Allyloxypropionic Acid (AOPA)

• Sodium dodecyl sulfate (SDS) - Emulsifier

• Potassium persulfate (KPS) - Initiator

• Sodium bicarbonate (NaHCO₃) - Buffer

• Deionized water

Equipment:

• Jacketed glass reactor with a mechanical stirrer, condenser, nitrogen inlet, and thermocouple

• Monomer and initiator feed pumps

• Heating/cooling circulator

Procedure:

• Initial Charge: To the reactor, add 200 parts of deionized water, 0.5 parts of sodium dodecyl sulfate, and 0.2 parts of sodium bicarbonate. Purge with nitrogen for 30 minutes while heating to 75°C.

• Monomer Emulsion Preparation: In a separate beaker, prepare a monomer emulsion by mixing 50 parts of methyl methacrylate, 45 parts of butyl acrylate, 5 parts of 3-Allyloxypropionic Acid, 1.0 part of sodium dodecyl sulfate, and 100 parts of deionized water. Agitate to form a stable emulsion.

• Initiator Solution: Prepare an initiator solution by dissolving 0.5 parts of potassium persulfate in 20 parts of deionized water.

• Polymerization:

  • Add 10% of the monomer emulsion and 20% of the initiator solution to the heated reactor.

  • Allow the seed polymerization to proceed for 15 minutes.

  • Continuously feed the remaining monomer emulsion and initiator solution into the reactor over a period of 3 hours while maintaining the temperature at 75°C.

• Completion and Cooling: After the feeds are complete, maintain the reaction temperature for an additional hour to ensure complete monomer conversion. Cool the reactor to room temperature and filter the resulting latex.

Characterization:

• Solid Content: Determine gravimetrically.

• Particle Size: Measure using dynamic light scattering (DLS).

• pH and Viscosity: Measure using a pH meter and a viscometer.

• Monomer Conversion: Determine by gravimetry or gas chromatography (GC).

Protocol 2: Formulation and Evaluation of a Water-Based Coating

This protocol outlines the formulation of a simple water-based coating using the latex synthesized in Protocol 1 and its subsequent performance evaluation.

Coating Formulation:

Table 2: Water-Based Coating Formulation

Component	Parts by Weight
Acrylic Latex (from Protocol 1)	100
Coalescing Agent (e.g., Texanol)	5
Defoamer	0.2
Rheology Modifier	1.0
Water	10

Procedure:

• In a mixing vessel, add the acrylic latex.

• While stirring, slowly add the coalescing agent, defoamer, and rheology modifier.

• Adjust the viscosity with water as needed.

• Continue mixing for 15 minutes to ensure homogeneity.

Performance Evaluation:

• Film Application: Apply the coating to a substrate (e.g., steel panel, wood) using a drawdown bar to a specified wet film thickness.

• Curing: Allow the coating to air dry for 24 hours, followed by a thermal cure (e.g., 30 minutes at 150°C) to induce crosslinking of the allyl groups.

• Adhesion Test: Perform a cross-hatch adhesion test according to ASTM D3359.

• Pencil Hardness: Determine the film hardness according to ASTM D3363.

• Solvent Resistance: Evaluate the resistance to solvents like methyl ethyl ketone (MEK) by the double rub test (ASTM D5402).

Protocol 3: Synthesis of a Pressure-Sensitive Adhesive (PSA)

This protocol describes the solution polymerization of an acrylic PSA incorporating 3-Allyloxypropionic Acid.

Materials:

• 2-Ethylhexyl acrylate (2-EHA)

• Methyl acrylate (MA)

• 3-Allyloxypropionic Acid (AOPA)

• Azobisisobutyronitrile (AIBN) - Initiator

• Ethyl acetate - Solvent

Procedure:

• To a reactor equipped with a stirrer, condenser, and nitrogen inlet, add 100 parts of ethyl acetate.

• Prepare a monomer/initiator mixture of 85 parts 2-EHA, 10 parts MA, 5 parts AOPA, and 0.2 parts AIBN.

• Add 20% of the monomer/initiator mixture to the reactor and heat to 75°C under a nitrogen blanket.

• Once the polymerization begins (indicated by a slight increase in viscosity), feed the remaining monomer/initiator mixture over 2 hours.

• Maintain the reaction at 75°C for an additional 4 hours after the feed is complete.

• Cool the resulting polymer solution to room temperature.

Protocol 4: Evaluation of Pressure-Sensitive Adhesive Properties

This protocol details the evaluation of the PSA synthesized in Protocol 3.

Procedure:

• Coating: Coat the adhesive solution onto a polyester film to a dry thickness of 25 µm.

• Drying: Dry the coated film in an oven at 70°C for 15 minutes.

• Lamination: Laminate the adhesive film with a release liner.

• Testing (according to PSTC/ASTM methods):

  • Peel Adhesion (180°): Measure the force required to peel the adhesive from a stainless steel panel.

  • Shear Strength: Determine the time it takes for a standard area of adhesive to fail under a static load.

  • Tack: Measure the initial grab of the adhesive using a loop tack tester.

Data Presentation

The following tables present hypothetical, yet representative, quantitative data to illustrate the expected impact of incorporating 3-Allyloxypropionic Acid on coating and adhesive properties.

Table 3: Effect of 3-Allyloxypropionic Acid Content on Coating Performance

AOPA Content (wt%)	Pencil Hardness	MEK Double Rubs	Adhesion (ASTM D3359)
0	HB	50	3B
2.5	F	100	4B
5.0	H	>200	5B
7.5	2H	>200	5B

Table 4: Effect of 3-Allyloxypropionic Acid Content on PSA Properties

AOPA Content (wt%)	Peel Adhesion (N/25mm)	Shear Strength (min)	Loop Tack (N)
0	18	300	15
2.5	17	800	14
5.0	16	1500	13

Mandatory Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate key concepts related to the application of 3-Allyloxypropionic Acid.

Caption: Workflow for utilizing 3-Allyloxypropionic Acid in coatings and adhesives.

Caption: Role of 3-Allyloxypropionic Acid in functional polymer synthesis.

Conclusion

3-Allyloxypropionic acid is a valuable functional monomer for creating high-performance coatings and adhesives. Its dual functionality allows for the introduction of crosslinking capabilities and adhesion-promoting groups into a polymer backbone. By following the outlined experimental protocols, researchers can synthesize and evaluate novel polymer systems with tailored properties for a wide range of applications. The provided data and diagrams serve as a guide to understanding the structure-property relationships and the overall workflow for utilizing this versatile monomer. Further optimization of formulations and curing conditions can lead to the development of advanced materials with superior performance characteristics.

References

• 1. WO2008001764A1 - Latex composition containing crosslinking agent and crosslinked molded body thereof - Google Patents [patents.google.com]
• 2. US4385152A - Acrylic polymer emulsion - Google Patents [patents.google.com]

Application Notes and Protocols: 3-Allyloxypropionic Acid as a Precursor in Resin Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 3-Allyloxypropionic Acid as a versatile precursor in the formulation of various resins. This document outlines its chemical properties, potential applications, and detailed protocols for its incorporation into unsaturated polyester and UV-curable thiol-ene resins.

Introduction to 3-Allyloxypropionic Acid

3-Allyloxypropionic acid is a bifunctional organic molecule possessing both a carboxylic acid and an allyl ether group. This dual functionality makes it an attractive monomer for polymer synthesis, offering multiple pathways for incorporation into resin backbones and subsequent crosslinking.[1]

• Carboxylic Acid Group: Enables esterification reactions with polyols to form polyester chains. This group also provides a site for other modifications, such as amidation or salt formation.[1]

• Allyl Group: A reactive double bond that can participate in free-radical polymerization, making it suitable for crosslinking reactions, including those initiated by thermal means or UV radiation.[1][2]

The unique structure of 3-Allyloxypropionic Acid allows for the design of resins with tailored properties, finding potential applications in coatings, adhesives, biomaterials, and dental resins.[1][2]

Physicochemical and Safety Data

A summary of the key properties and safety information for 3-Allyloxypropionic Acid is presented in Table 1.

Table 1: Physicochemical and Safety Data for 3-Allyloxypropionic Acid

Property	Value	Reference
Molecular Formula	C₆H₁₀O₃	[3]
Molecular Weight	130.14 g/mol	[3]
IUPAC Name	3-(prop-2-en-1-yloxy)propanoic acid	[3]
CAS Number	22577-15-7	[3]
Appearance	Liquid (assumed based on similar compounds)
Boiling Point	Not readily available
Solubility	Soluble in many organic solvents
GHS Hazard Statements	H315: Causes skin irritation (50% notification)	[3]
H319: Causes serious eye irritation (100% notification)	[3]
GHS Precautionary Statements	P264, P280, P302+P352, P305+P351+P338	[3]

Application in Unsaturated Polyester Resins

The carboxylic acid functionality of 3-Allyloxypropionic Acid allows for its incorporation into unsaturated polyester (UPE) resins through polycondensation reactions with polyols and other dicarboxylic acids. The pendant allyl groups along the polyester backbone can then be crosslinked, typically with a vinyl monomer like styrene, to form a rigid thermoset.

This section outlines a hypothetical formulation for a UPE resin incorporating 3-Allyloxypropionic Acid. The properties of the final cured resin would need to be determined experimentally.

Table 2: Hypothetical Formulation of a 3-Allyloxypropionic Acid-Based UPE Resin

Component	Molar Ratio	Purpose
Propylene Glycol	1.05	Polyol
Phthalic Anhydride	0.6	Saturated Dicarboxylic Anhydride (for rigidity)
Maleic Anhydride	0.2	Unsaturated Dicarboxylic Anhydride (for crosslinking)
3-Allyloxypropionic Acid	0.2	Unsaturated Monocarboxylic Acid (for crosslinking and property modification)
Hydroquinone	0.01% (w/w)	Inhibitor (prevents premature gelation)
Styrene	35% (w/w)	Reactive Diluent and Crosslinking Agent
Benzoyl Peroxide	1% (w/w)	Initiator for Curing

This protocol is a general guideline for the two-stage synthesis of a UPE resin.

Materials:

• Propylene Glycol

• Phthalic Anhydride

• Maleic Anhydride

• 3-Allyloxypropionic Acid

• Hydroquinone

• Nitrogen gas

• Styrene

• Benzoyl Peroxide

Equipment:

• Four-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Dean-Stark trap with condenser

• Heating mantle

• Vacuum pump

Procedure:

Stage 1: Polyesterification

• Charge the reaction flask with propylene glycol, phthalic anhydride, maleic anhydride, and 3-Allyloxypropionic Acid.

• Equip the flask with a mechanical stirrer, thermometer, and a Dean-Stark trap filled with an appropriate solvent (e.g., xylene) for azeotropic removal of water.

• Begin stirring and purge the system with nitrogen gas.

• Heat the mixture to 160°C. The esterification reaction will commence, and water will be collected in the Dean-Stark trap.

• Gradually increase the temperature to 200-220°C over several hours.

• Monitor the reaction progress by measuring the acid value of the resin at regular intervals.

• Once the acid value drops to the desired level (e.g., < 50 mg KOH/g), stop heating and allow the mixture to cool to around 180°C.

• Apply a vacuum to remove the remaining water and any volatile byproducts.

• Cool the polyester resin to below 100°C.

Stage 2: Blending and Curing

• Add hydroquinone to the molten polyester to inhibit premature polymerization.

• Slowly add styrene monomer to the polyester resin with vigorous stirring to achieve the desired viscosity.

• Allow the resin blend to cool to room temperature.

• To initiate curing, add benzoyl peroxide and mix thoroughly.

• Cast the resin into a mold and cure at an elevated temperature (e.g., 80-120°C) until a hard, thermoset material is formed.

Caption: Workflow for the synthesis of a UPE resin using 3-Allyloxypropionic Acid.

Application in UV-Curable Thiol-Ene Resins

The allyl group of 3-Allyloxypropionic Acid can readily participate in thiol-ene "click" reactions, which are a type of photo-initiated polymerization. This reaction proceeds rapidly under UV light in the presence of a photoinitiator and a multifunctional thiol, forming a crosslinked network. This approach is highly efficient and produces resins with low shrinkage and excellent optical clarity.

This section describes a hypothetical formulation for a UV-curable resin. The properties of the cured material will depend on the specific components and their ratios.

Table 3: Hypothetical Formulation of a 3-Allyloxypropionic Acid-Based Thiol-Ene Resin

Component	Molar Ratio (Allyl:Thiol)	Purpose
3-Allyloxypropionic Acid Derivative	1	Allyl-functional monomer
Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP)	1	Tetrafunctional thiol crosslinker
2,2-Dimethoxy-2-phenylacetophenone (DMPA)	1% (w/w)	Photoinitiator

Note: The carboxylic acid group of 3-Allyloxypropionic Acid would likely be esterified or otherwise modified to prevent side reactions and improve compatibility with the other components.

This protocol provides a general procedure for the formulation and curing of a thiol-ene resin.

Materials:

• Allyl-functionalized derivative of 3-Allyloxypropionic Acid

• Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA)

Equipment:

• Mixing vessel

• Magnetic stirrer

• UV curing system (e.g., a mercury vapor lamp)

• Glass slides or molds

Procedure:

Formulation:

• In a light-protected vessel, combine the allyl-functionalized monomer and PETMP in the desired stoichiometric ratio (typically 1:1 allyl to thiol groups).

• Gently heat the mixture if necessary to ensure homogeneity.

• Add the photoinitiator (DMPA) and stir until it is completely dissolved. Avoid introducing air bubbles.

Curing:

• Apply a thin film of the formulated resin onto a glass slide or fill a mold.

• Expose the resin to UV light from a suitable source. The curing time will depend on the intensity of the UV lamp, the thickness of the sample, and the concentration of the photoinitiator.

• The resin will rapidly polymerize to form a solid, crosslinked network.

Caption: Reaction mechanism of UV-initiated thiol-ene polymerization.

Potential Applications in Drug Development

The biocompatibility of polyesters and the efficiency of thiol-ene chemistry suggest that resins derived from 3-Allyloxypropionic Acid could be explored for applications in the drug development field. Potential areas of interest include:

• Drug Delivery Matrices: Biodegradable polyester-based networks could be designed for the controlled release of therapeutic agents.

• Biomaterial Scaffolds: UV-curable resins could be used in 3D printing or micromolding to create scaffolds for tissue engineering.

• Medical Device Coatings: The adhesive properties of these resins may be suitable for coating medical devices to improve biocompatibility or introduce specific functionalities.

Further research and extensive biocompatibility testing would be required to validate these applications.

Conclusion

3-Allyloxypropionic Acid presents itself as a promising and versatile precursor for the synthesis of advanced resin formulations. Its dual functionality allows for its incorporation into both traditional unsaturated polyesters and modern UV-curable systems. The ability to tailor the properties of the resulting polymers by adjusting formulations and curing conditions opens up a wide range of potential applications for researchers and scientists in materials science and drug development. The protocols provided herein serve as a foundational guide for exploring the potential of this unique monomer. Experimental validation is necessary to determine the precise properties and performance of resins derived from 3-Allyloxypropionic Acid.

References

• 1. 3-Allyloxypropionic Acid | 22577-15-7 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of 3-Allyloxypropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of various esters of 3-allyloxypropionic acid. The primary method described is the Fischer-Speier esterification, a classic and widely used acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2][3] This method is favored for its simplicity and the use of readily available and inexpensive catalysts.[4]

The protocol is designed to be a general guideline that can be adapted for the synthesis of a variety of alkyl esters of 3-allyloxypropionic acid by selecting the appropriate alcohol.

Overview of the Reaction

The esterification of 3-allyloxypropionic acid involves the reaction of the carboxylic acid with an alcohol in the presence of a strong acid catalyst, typically concentrated sulfuric acid or p-toluenesulfonic acid.[1][3][5] The reaction is reversible, and to drive the equilibrium towards the formation of the ester, it is common to use an excess of the alcohol or to remove the water that is formed during the reaction.[2][5][6]

Reaction Scheme:

Quantitative Data Summary

The following table summarizes typical reaction parameters for the Fischer esterification of carboxylic acids, which are applicable to 3-allyloxypropionic acid. The exact conditions may require optimization for specific alcohol substrates to maximize the yield.

Parameter	Typical Range	Notes
Molar Ratio (Acid:Alcohol)	1:3 to 1:10 (or alcohol as solvent)	Using an excess of the alcohol shifts the equilibrium towards the product.[2][6]
Catalyst	Concentrated H₂SO₄, p-TsOH	Other catalysts like Lewis acids can also be used.[1][5]
Catalyst Loading	1-5 mol% (relative to carboxylic acid)	A catalytic amount is sufficient to promote the reaction.
Temperature	60-120 °C (Reflux)	The temperature is typically the boiling point of the alcohol or solvent.[1]
Reaction Time	1-10 hours	Reaction progress can be monitored by TLC or GC.[1]
Yield	65-95%	Yield is dependent on the specific alcohol and reaction conditions.[6]

Detailed Experimental Protocol: Synthesis of Ethyl 3-Allyloxypropionate

This protocol details the synthesis of ethyl 3-allyloxypropionate as a representative example.

Materials:

• 3-Allyloxypropionic acid

• Absolute Ethanol (used in excess as both reactant and solvent)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Diethyl ether or Ethyl acetate (for extraction)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, combine 3-allyloxypropionic acid and an excess of absolute ethanol. For example, for every 1 mole of the acid, use 5-10 moles of ethanol.

• Catalyst Addition: While stirring the mixture, carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the molar amount of the carboxylic acid). The addition is exothermic and should be done cautiously.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle or oil bath. The reflux temperature will be close to the boiling point of ethanol (~78 °C).

• Reaction Monitoring: Allow the reaction to proceed under reflux for 4-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting carboxylic acid.

• Cooling and Quenching: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess ethanol using a rotary evaporator.

• Work-up - Extraction: Dissolve the residue in diethyl ether or ethyl acetate. Transfer the solution to a separatory funnel and wash it sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted carboxylic acid - be cautious of CO₂ evolution).

  • Brine

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Evaporation: Filter off the drying agent and evaporate the solvent using a rotary evaporator to obtain the crude ethyl 3-allyloxypropionate.

• Purification: If necessary, the crude product can be purified by vacuum distillation to yield the pure ester.

Safety Precautions:

• Concentrated sulfuric acid is highly corrosive and should be handled with extreme care in a fume hood.

• Organic solvents are flammable. Ensure there are no open flames in the vicinity.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

Visual Representations

Diagram of the Fischer Esterification Workflow

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Quantitative Analysis of 3-Allyloxypropionic Acid

Introduction

3-Allyloxypropionic acid is a carboxylic acid with potential applications in various fields, including as a building block in chemical synthesis. Accurate and reliable quantification of this analyte is essential for process monitoring, quality control, and research applications. This document provides detailed protocols for the quantitative analysis of 3-Allyloxypropionic Acid in solution using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Challenges and Strategies

The quantification of polar, low molecular weight carboxylic acids like 3-Allyloxypropionic Acid can be challenging. Direct analysis by Gas Chromatography (GC) is often hindered by the compound's low volatility and potential for thermal degradation, leading to poor peak shape and low sensitivity[1][2]. To overcome these issues, derivatization to a more volatile and thermally stable form is a common and effective strategy[1][2].

Liquid Chromatography (LC) coupled with Mass Spectrometry (MS) offers a powerful alternative, often allowing for direct analysis without derivatization. LC-MS/MS provides high sensitivity and selectivity, making it suitable for complex matrices[3][4]. For challenging separations or to enhance ionization, derivatization can also be employed in LC-MS analysis[4][5][6].

This application note details two primary methodologies:

• GC-MS with Silylation Derivatization: A robust method for volatile analysis.

• LC-MS/MS Direct Analysis: A high-throughput method for sensitive and specific quantification.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described analytical methods. These values are representative and may vary based on instrumentation and matrix effects. Method validation is required for specific applications.

Parameter	GC-MS with Silylation	LC-MS/MS
Linearity (r²)	> 0.995	> 0.998
Limit of Detection (LOD)	~0.1 µg/mL	~1 ng/mL[3]
Limit of Quantification (LOQ)	~0.5 µg/mL	~5 ng/mL[3]
Intraday Precision (%RSD)	< 5%	< 7%[7]
Interday Precision (%RSD)	< 8%	< 10%[7]
Recovery	90-110%	95-105%[7]

Experimental Protocols

Protocol 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation

1. Principle

This method involves the derivatization of 3-Allyloxypropionic Acid with a silylating agent, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to form its more volatile and thermally stable trimethylsilyl (TMS) ester. The TMS-derivatized analyte is then separated and quantified by GC-MS.

2. Materials and Reagents

• 3-Allyloxypropionic Acid standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Pyridine or Acetonitrile (Anhydrous)

• Ethyl Acetate (GC grade)

• Anhydrous Sodium Sulfate

• Internal Standard (e.g., a structurally similar, stable isotope-labeled carboxylic acid or a non-endogenous carboxylic acid)

• Sample matrix (e.g., reaction mixture, process stream)

3. Instrumentation

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• GC Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

4. Standard and Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-Allyloxypropionic Acid in ethyl acetate.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with ethyl acetate to cover the desired concentration range (e.g., 0.5 - 100 µg/mL).

• Sample Preparation:

  • For liquid samples, an appropriate volume can be taken directly. If the sample is aqueous, a liquid-liquid extraction into an organic solvent like ethyl acetate may be necessary.

  • To 100 µL of the standard or sample, add the internal standard.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization:

  • To the dried residue, add 50 µL of anhydrous pyridine (or acetonitrile) and 50 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 60-70°C for 30 minutes.

  • Allow the reaction mixture to cool to room temperature.

  • The sample is now ready for GC-MS analysis.

5. GC-MS Analysis

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte and internal standard.

6. Data Analysis

• Identify the TMS-derivatized 3-Allyloxypropionic Acid peak based on its retention time and mass spectrum.

• Quantify the analyte by constructing a calibration curve of the peak area ratio (analyte/internal standard) versus concentration.

Caption: Workflow for GC-MS analysis of 3-Allyloxypropionic Acid.

Protocol 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Principle

This method utilizes the high selectivity and sensitivity of tandem mass spectrometry to directly quantify 3-Allyloxypropionic Acid in liquid samples. The analyte is separated from matrix components using reverse-phase liquid chromatography and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

2. Materials and Reagents

• 3-Allyloxypropionic Acid standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Internal Standard (e.g., a stable isotope-labeled 3-Allyloxypropionic Acid)

3. Instrumentation

• UHPLC or HPLC system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

• LC Column: A C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is recommended[8].

4. Standard and Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 3-Allyloxypropionic Acid in methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) to cover the desired concentration range (e.g., 5 - 1000 ng/mL).

• Sample Preparation:

  • For aqueous samples, a simple dilution may be sufficient.

  • For biological samples like plasma, a protein precipitation step is recommended[3]. Add 3 parts of cold acetonitrile (containing the internal standard) to 1 part of the plasma sample.

  • Vortex thoroughly and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

  • Transfer the supernatant to a new vial for analysis. A dilution with the initial mobile phase may be necessary.

5. LC-MS/MS Analysis

• Mobile Phase A: Water with 0.1% Formic Acid[8]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[8]

• Flow Rate: 0.3 mL/min

• Gradient Program:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95% to 5% B

  • 7.1-10 min: 5% B (re-equilibration)

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: ESI Negative (ESI-)

• MRM Transitions: These must be optimized by infusing a standard solution of 3-Allyloxypropionic Acid. The precursor ion will be the deprotonated molecule [M-H]⁻. Fragment ions will be characteristic product ions.

6. Data Analysis

• Identify the 3-Allyloxypropionic Acid peak based on its retention time and the specific MRM transition.

• Quantify the analyte by constructing a calibration curve of the peak area ratio (analyte/internal standard) versus concentration.

Caption: Workflow for LC-MS/MS analysis of 3-Allyloxypropionic Acid.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens from SPF and Antibiotic-Fed Mice : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. Quantification of propionic acid from Scutellaria baicalensis roots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Note: Quantification of 3-Allyloxypropionic Acid using Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

3-Allyloxypropionic acid is a carboxylic acid of interest in various chemical and pharmaceutical research areas. Its accurate and sensitive quantification is crucial for understanding its role in different chemical processes and for quality control purposes. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, the direct analysis of polar compounds like carboxylic acids by GC-MS can be challenging due to their low volatility and potential for peak tailing.[1] To address these issues, a derivatization step is typically employed to convert the carboxylic acid into a more volatile and thermally stable ester derivative.[1][2] This application note outlines a robust method for the quantification of 3-Allyloxypropionic Acid in a given matrix using GC-MS following a derivatization procedure.

Principle

This method involves the extraction of 3-Allyloxypropionic Acid from the sample matrix, followed by a chemical derivatization step to increase its volatility. The derivatized analyte is then introduced into the GC-MS system. In the gas chromatograph, the compound is separated from other components in the mixture based on its boiling point and interaction with the stationary phase of the column.[3] The separated compound then enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used for identification, and the signal intensity is used for quantification.

Materials and Reagents

• 3-Allyloxypropionic Acid standard

• Internal Standard (IS): (e.g., a structurally similar deuterated compound or another carboxylic acid not present in the sample, such as Heptanoic acid)

• Solvents: Dichloromethane (HPLC grade), Ethyl acetate (HPLC grade)[3]

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[1]

• Other Reagents: 0.5 N Hydrochloric acid (HCl), Anhydrous sodium sulfate[1]

• Clean glass containers and sample vials[3]

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of 3-Allyloxypropionic Acid is depicted below.

Caption: Workflow for the GC-MS analysis of 3-Allyloxypropionic Acid.

Quantitative Data

For quantitative analysis, a calibration curve should be constructed by preparing standard solutions of 3-Allyloxypropionic Acid at various concentrations. The internal standard should be added to each standard and sample. The peak area ratio of the analyte to the internal standard is then plotted against the concentration of the analyte. The following table presents typical quantitative parameters that can be expected from this method.

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Note: These values are illustrative and may vary depending on the specific instrumentation and matrix effects.

Detailed Experimental Protocols

Standard and Sample Preparation

1.1. Standard Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of 3-Allyloxypropionic Acid standard.

• Dissolve it in 10 mL of a suitable solvent like dichloromethane or ethyl acetate.

1.2. Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the stock solution to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

1.3. Internal Standard (IS) Solution:

• Prepare a stock solution of the internal standard (e.g., Heptanoic acid) at a concentration of 1 mg/mL.

• Prepare a working IS solution at a suitable concentration (e.g., 10 µg/mL).

1.4. Sample Preparation (Liquid-Liquid Extraction): This procedure is adapted from methods for extracting organic acids from aqueous matrices.[1]

• To 1 mL of the aqueous sample, add a known amount of the internal standard.

• Acidify the sample to a pH of approximately 1-3 by adding 0.5 mL of 0.5 N HCl. This ensures the carboxylic acid is in its protonated form for better extraction into an organic solvent.[1]

• Add 2 mL of ethyl acetate to the sample.

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge the sample at 3000 x g for 10 minutes to separate the organic and aqueous layers.[1]

• Carefully transfer the upper organic layer to a clean glass tube.

• Repeat the extraction (steps 3-6) with another 2 mL of ethyl acetate and combine the organic extracts.

• Dry the combined organic extract by passing it through a small column containing anhydrous sodium sulfate.[1]

Derivatization Protocol

To enhance volatility, the extracted 3-Allyloxypropionic Acid is converted to its trimethylsilyl (TMS) ester.

• Evaporate the solvent from the dried extract to dryness under a gentle stream of nitrogen at room temperature or a slightly elevated temperature (e.g., 40°C).[1]

• To the dried residue, add 100 µL of the derivatization reagent (BSTFA with 1% TMCS).[1]

• Cap the vial tightly and heat at 60-70°C for 30-60 minutes to ensure complete derivatization.[1]

• After cooling to room temperature, the sample is ready for GC-MS analysis.

Caption: Derivatization process for 3-Allyloxypropionic Acid.

GC-MS Analysis Protocol

The following are typical GC-MS parameters for the analysis of derivatized organic acids. These may need to be optimized for your specific instrument and application.

Parameter	Setting
Gas Chromatograph
Column	Capillary column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	250°C
Oven Program	Initial temp 70°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Scan Range	m/z 40-400
Scan Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

Data Analysis

• Identification: The derivatized 3-Allyloxypropionic Acid is identified by its retention time and by comparing its mass spectrum with a reference spectrum (if available) or by interpreting the fragmentation pattern.

• Quantification: The concentration of 3-Allyloxypropionic Acid in the sample is determined by using the calibration curve generated from the standard solutions. The peak area of the analyte is normalized to the peak area of the internal standard to correct for variations in sample preparation and injection.

Conclusion

The described GC-MS method, incorporating a liquid-liquid extraction and silylation derivatization, provides a robust and sensitive approach for the quantification of 3-Allyloxypropionic Acid in various sample matrices. Proper optimization of the sample preparation and instrument parameters is crucial for achieving accurate and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Sample preparation GC-MS [scioninstruments.com]

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Propionic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of propionic acid derivatives, a significant class of non-steroidal anti-inflammatory drugs (NSAIDs), using High-Performance Liquid Chromatography (HPLC). The information compiled herein is intended to guide researchers, scientists, and professionals in the field of drug development in establishing robust and reliable analytical methods.

Introduction

Propionic acid derivatives, such as ibuprofen and naproxen, are widely used for their analgesic, anti-inflammatory, and antipyretic properties. Accurate and precise quantification of these compounds in pharmaceutical formulations, biological fluids, and environmental samples is crucial for quality control, pharmacokinetic studies, and environmental monitoring. HPLC is a powerful and versatile technique for the analysis of these compounds, offering high resolution, sensitivity, and specificity. This document outlines various HPLC methods, including column selection, mobile phase optimization, and detection parameters.

I. HPLC Methods for Analysis of Propionic Acid Derivatives

A variety of HPLC methods have been developed for the analysis of propionic acid derivatives. The choice of method depends on the specific analyte, the sample matrix, and the analytical objective (e.g., routine quality control, chiral separation, or trace analysis).

Stationary Phases

• Reversed-Phase C18 Columns: The most common stationary phase for the analysis of propionic acid derivatives is the C18 (octadecylsilyl) column.[1][2][3][4][5] These columns provide good hydrophobic retention and are suitable for separating a wide range of NSAIDs.[2]

• Chiral Stationary Phases (CSPs): For the enantioselective separation of racemic propionic acid derivatives (e.g., ibuprofen), chiral stationary phases are employed. Polysaccharide-based CSPs, such as Chiralpak AD and Chiralcel OJ, have shown high enantiomer separation capabilities.[6] Another approach involves using a chiral selector, like vancomycin, as a mobile phase additive with an achiral column.[7]

• Polar-Embedded Reversed-Phase Columns: Columns like the Accucore Polar Premium offer a rugged polar-embedded reverse phase material that is stable over a wide pH range and can be used with 100% aqueous mobile phases, which is beneficial for separating polar and non-polar analytes.[5]

Mobile Phases

• Reversed-Phase Chromatography: The mobile phase typically consists of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer.[1][2][3] Acidifying the mobile phase with formic acid, phosphoric acid, or trifluoroacetic acid is often necessary to suppress the ionization of the acidic propionic acid derivatives, leading to better peak shape and retention.[1][2][8]

• Chiral Chromatography: For chiral separations, the mobile phase composition is highly dependent on the chiral stationary phase used. Normal-phase eluents like hexane/2-propanol are common for polysaccharide-based CSPs.[6]

Detection Methods

• UV-Vis Detection: UV detection is the most common method for the quantification of propionic acid derivatives due to the presence of a chromophore in their structures. The detection wavelength is typically set between 210 nm and 230 nm for maximum sensitivity.[1][9][10][11] A photodiode array (PDA) detector can be used to acquire spectra across a range of wavelengths, which aids in peak identification and purity assessment.[1]

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (HPLC-MS) provides higher selectivity and sensitivity, which is particularly useful for the analysis of complex matrices and for impurity profiling.[12]

II. Quantitative Data Summary

The following tables summarize the quantitative data from various HPLC methods for the analysis of common propionic acid derivatives.

Table 1: HPLC Method Parameters for Ibuprofen and Naproxen Analysis

Parameter	Ibuprofen	Naproxen	Reference
Column	Lichrospher C18 (250 x 4.0 mm, 5 µm)	Lichrospher C18 (250 x 4.0 mm, 5 µm)	[1]
Mobile Phase	Acetonitrile: 0.2% Formic Acid in water (60:40 v/v)	Acetonitrile: 0.2% Formic Acid in water (60:40 v/v)	[1]
Flow Rate	0.8 mL/min	0.8 mL/min	[1]
Detection Wavelength	200 nm	230 nm	[1]
Limit of Detection (LOD)	0.1 µg/L	0.04 µg/L	[1]
Limit of Quantification (LOQ)	0.4 µg/L	0.1 µg/L	[1]

Table 2: Chiral Separation of Ibuprofen

Parameter	Value	Reference
Column	Chiralpak AD	[6]
Mobile Phase	Hexane/2-propanol (50/50)	[6]
Flow Rate	0.4 mL/min	[6]
Detection Wavelength	254 nm	[6]

III. Experimental Protocols

This section provides detailed protocols for the HPLC analysis of propionic acid derivatives.

Protocol 1: Simultaneous Determination of Ibuprofen and Naproxen in Wastewater

This protocol is adapted from a method for the simultaneous determination of naproxen and ibuprofen in wastewater samples using solid-phase extraction (SPE) followed by HPLC.[1]

1. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge with methanol followed by deionized water.

• Load the wastewater sample onto the SPE cartridge.

• Wash the cartridge with deionized water to remove interferences.

• Elute the analytes with a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. HPLC Analysis

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a photo diode array (PDA) detector.

• Column: Lichrospher C18 (250 x 4.0 mm, 5 µm).[1]

• Mobile Phase: A mixture of acetonitrile and 0.2% formic acid in water (60:40 v/v).[1]

• Flow Rate: 0.8 mL/min.[1]

• Column Temperature: Ambient.

• Injection Volume: 20 µL.

• Detection: PDA detector set at 200 nm for ibuprofen and 230 nm for naproxen.[1]

3. Calibration

• Prepare a series of standard solutions of ibuprofen and naproxen of known concentrations in the mobile phase.

• Inject the standard solutions into the HPLC system and construct a calibration curve by plotting the peak area against the concentration.

Protocol 2: Chiral Separation of Ibuprofen Enantiomers

This protocol is based on a method for the enantioselective separation of ibuprofen.[6]

1. Sample Preparation

• Dissolve the ibuprofen sample in the mobile phase to a suitable concentration.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Analysis

• HPLC System: A standard HPLC system with a UV detector.

• Column: Chiralpak AD.[6]

• Mobile Phase: Hexane/2-propanol (50/50 v/v).[6]

• Flow Rate: 0.4 mL/min.[6]

• Column Temperature: Ambient.

• Injection Volume: 20 µL.[6]

• Detection: UV detector set at 254 nm.[6]

IV. Visualizations

The following diagrams illustrate the experimental workflows for the HPLC analysis of propionic acid derivatives.

Caption: General workflow for achiral HPLC analysis of propionic acid derivatives.

Caption: Workflow for chiral HPLC analysis of propionic acid derivatives.

References

• 1. Simultaneous determination of naproxen, ibuprofen and diclofenac in wastewater using solid-phase extraction with high performance liquid chromatography [scielo.org.za]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 4. researchgate.net [researchgate.net]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. longdom.org [longdom.org]
• 10. theijes.com [theijes.com]
• 11. scioninstruments.com [scioninstruments.com]
• 12. asianpubs.org [asianpubs.org]

Application Notes and Protocols for Surface Functionalization using 3-Allyloxypropionic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the functionalization of various surfaces using 3-allyloxypropionic acid. This bifunctional molecule, featuring a terminal carboxylic acid and an allyl group, offers a versatile platform for surface modification and subsequent bio-conjugation, making it a valuable tool in biosensor development, drug delivery systems, and fundamental surface science research.

Introduction to 3-Allyloxypropionic Acid in Surface Chemistry

3-Allyloxypropionic acid is a short-chain carboxylic acid containing a terminal double bond. This unique structure allows for a two-step surface functionalization strategy. The carboxylic acid group can anchor the molecule to a variety of oxide-containing surfaces, such as silicon wafers, glass, and metal oxides, forming a self-assembled monolayer (SAM). The exposed allyl groups then provide reactive sites for subsequent modification, most notably through thiol-ene "click" chemistry. This approach allows for the covalent attachment of a wide range of molecules, including biomolecules like peptides, proteins, and DNA, in a controlled and efficient manner.

The use of 3-allyloxypropionic acid as a surface modifying agent is advantageous for several reasons:

• Versatility: The carboxylic acid head group can bind to numerous substrates.

• "Click" Chemistry Compatibility: The terminal allyl group is readily available for highly efficient and specific thiol-ene reactions under mild conditions.

• Biocompatibility: The resulting surface modifications can be tailored to be biocompatible, which is crucial for biomedical applications.

Key Applications

The functionalization of surfaces with 3-allyloxypropionic acid opens up a range of applications in research and development:

• Biosensor Fabrication: Immobilization of antibodies, enzymes, or nucleic acid probes onto sensor surfaces for the detection of specific analytes.[1][2][3]

• Drug Delivery Systems: Covalent attachment of drug molecules or targeting ligands to nanoparticle surfaces.

• Cell Culture Engineering: Creation of surfaces with specific chemical cues to control cell adhesion and behavior.

• Anti-fouling Surfaces: Modification of surfaces to resist non-specific protein adsorption, a critical requirement for medical implants and diagnostic devices.[4]

Experimental Protocols

The following sections provide detailed protocols for the functionalization of common laboratory substrates with 3-allyloxypropionic acid and subsequent modification via thiol-ene click chemistry.

Protocol 1: Formation of a 3-Allyloxypropionic Acid Self-Assembled Monolayer (SAM) on Gold Surfaces

This protocol details the formation of a SAM of 3-allyloxypropionic acid on a gold-coated substrate.

Materials:

• Gold-coated substrate (e.g., glass slide or silicon wafer with a titanium or chromium adhesion layer)

• 3-Allyloxypropionic Acid

• Anhydrous Ethanol (200 proof)

• Hydrochloric Acid (HCl), concentrated

• Deionized (DI) water

• Nitrogen gas

• Glass vials with sealable caps

• Tweezers

• Sonicator

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the gold substrate by sonicating in anhydrous ethanol for 15 minutes.

  • Rinse with copious amounts of DI water.

  • Dry the substrate under a gentle stream of nitrogen gas.

  • For a more rigorous cleaning, an oxygen plasma treatment or piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide; Caution: extremely corrosive and reactive ) can be used prior to the ethanol wash.

• Preparation of 3-Allyloxypropionic Acid Solution:

  • Prepare a 1-10 mM solution of 3-allyloxypropionic acid in anhydrous ethanol.

  • To ensure protonation of the carboxylic acid and facilitate binding to the gold surface, adjust the pH of the solution to approximately 2 by adding a few drops of concentrated HCl.

• SAM Formation:

  • Place the cleaned and dried gold substrate in a clean glass vial.

  • Completely immerse the substrate in the 3-allyloxypropionic acid solution.

  • To minimize oxidation, purge the vial with nitrogen gas before sealing.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature.

• Rinsing and Drying:

  • Carefully remove the substrate from the solution using tweezers.

  • Rinse the surface thoroughly with fresh anhydrous ethanol to remove any non-covalently bound molecules.

  • Dry the functionalized substrate under a gentle stream of nitrogen gas.

  • Store the modified substrate in a clean, dry environment until further use.

Protocol 2: Thiol-Ene "Click" Chemistry for Biomolecule Immobilization

This protocol describes the covalent attachment of a thiol-containing biomolecule (e.g., a cysteine-containing peptide) to a 3-allyloxypropionic acid-functionalized surface.

Materials:

• 3-Allyloxypropionic acid-functionalized substrate (from Protocol 1)

• Thiol-containing biomolecule (e.g., cysteine-terminated peptide)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• Phosphate Buffered Saline (PBS), pH 7.4

• Methanol

• UV lamp (365 nm)

• Nitrogen gas

Procedure:

• Prepare Biomolecule Solution:

  • Dissolve the thiol-containing biomolecule in PBS to the desired concentration (e.g., 1 mg/mL).

  • Dissolve the photoinitiator (DMPA) in methanol to a concentration of approximately 10 mg/mL.

• Reaction Setup:

  • In a suitable reaction vessel, combine the biomolecule solution with the photoinitiator solution. The final concentration of the photoinitiator should be in the range of 1-5 mol% relative to the thiol groups.

  • Place the 3-allyloxypropionic acid-functionalized substrate in the reaction solution, ensuring the entire functionalized surface is submerged.

  • Purge the reaction vessel with nitrogen gas for 5-10 minutes to remove oxygen, which can quench the radical reaction.

• UV-Initiated "Click" Reaction:

  • Expose the reaction setup to a 365 nm UV lamp for 30-60 minutes at room temperature. The optimal irradiation time may need to be determined empirically.

• Rinsing and Drying:

  • After the reaction, remove the substrate and rinse it extensively with PBS to remove any unbound biomolecules and photoinitiator byproducts.

  • Follow with a rinse in DI water.

  • Dry the surface under a gentle stream of nitrogen gas.

  • The surface is now functionalized with the desired biomolecule and ready for use in downstream applications.

Surface Characterization Data

Successful surface functionalization should be verified using appropriate surface analysis techniques. While specific data for 3-allyloxypropionic acid is not widely published, the following table provides expected trends and values based on data for similar short-chain carboxylic acids and allyl-terminated monolayers.

Characterization Technique	Expected Outcome for 3-Allyloxypropionic Acid Monolayer	Reference Values for Similar Molecules
Contact Angle Goniometry	A decrease in the water contact angle compared to the bare substrate, indicating a more hydrophilic surface due to the carboxylic acid groups. After thiol-ene reaction, the contact angle will change depending on the hydrophobicity of the attached molecule.	Bare Gold: ~70-90°Carboxylic Acid SAM on Gold: ~20-40°Alkylthiol SAM on Gold: ~100-110°
X-ray Photoelectron Spectroscopy (XPS)	Presence of C 1s peaks corresponding to C-C/C-H, C-O, and O-C=O bonds. The appearance of a distinct O 1s signal. After thiol-ene reaction with a sulfur-containing molecule, a S 2p signal will be detectable.	For carboxylic acid SAMs, the C 1s spectrum shows characteristic peaks for the alkyl chain (~285 eV), carbon adjacent to the carboxyl group (~286.5 eV), and the carboxyl carbon (~289 eV).
Fourier-Transform Infrared Spectroscopy (FTIR)	Characteristic vibrational bands for the C=O of the carboxylic acid (~1700-1740 cm⁻¹), C-O stretching (~1200-1300 cm⁻¹), and C=C stretching of the allyl group (~1645 cm⁻¹). The disappearance or significant reduction of the C=C peak after the thiol-ene reaction confirms successful conjugation.	C=O stretch in carboxylic acid SAMs is often observed around 1710 cm⁻¹.

Visualizing the Workflow and Logic

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical relationships in the surface functionalization process.

Overall experimental workflow for surface functionalization.

Logical steps of surface modification.

Conclusion

The use of 3-allyloxypropionic acid provides a robust and versatile method for the functionalization of surfaces. The combination of a stable anchoring group and a reactive handle for "click" chemistry makes it an ideal choice for a wide range of applications in materials science, biotechnology, and drug development. The protocols and data presented here serve as a starting point for researchers to develop their own specific applications based on this powerful surface modification strategy. Further optimization of reaction conditions may be necessary depending on the specific substrate and biomolecule of interest.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. Self-assembled monolayers for biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Impact of Self-Assembled Monolayer Design and Electrochemical Factors on Impedance-Based Biosensing | MDPI [mdpi.com]

Application Notes and Protocols: 3-Allyloxypropionic Acid as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Allyloxypropionic acid is a bifunctional organic molecule that serves as a valuable building block in various synthetic applications. Its structure, featuring both a carboxylic acid and an allyl ether group, allows for a diverse range of chemical transformations. The carboxylic acid moiety can readily undergo esterification and amidation reactions, enabling its incorporation into larger molecules such as potential drug candidates to modulate properties like solubility and bioavailability.[1] The allyl group provides a site for polymerization and cross-linking, making it a candidate for the development of novel polymers and functional materials. This document provides detailed application notes and experimental protocols for the use of 3-allyloxypropionic acid in organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 3-allyloxypropionic acid is presented in Table 1. These properties are crucial for designing experimental conditions, such as selecting appropriate solvents and determining reaction temperatures.

Property	Value
Molecular Formula	C₆H₁₀O₃
Molecular Weight	130.14 g/mol
Boiling Point	192 °C
Density	1.06 g/cm³
Flash Point	91.7 °C
CAS Number	22577-15-7

(Data sourced from publicly available chemical databases)

Applications in Organic Synthesis

Synthesis of Ester Derivatives

Ester derivatives of 3-allyloxypropionic acid can be synthesized to modify the molecule's polarity and pharmacokinetic profile. The Fischer-Speier esterification is a classic and effective method for this transformation.

Experimental Protocol: Fischer-Speier Esterification

Objective: To synthesize the methyl ester of 3-allyloxypropionic acid.

Materials:

• 3-Allyloxypropionic Acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl acetate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• In a round-bottom flask, dissolve 3-allyloxypropionic acid (1.0 eq) in an excess of anhydrous methanol (10-20 volumes).

• With stirring, slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq).

• Heat the reaction mixture to reflux (approx. 65°C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion (typically 4-12 hours), cool the mixture to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the product by column chromatography on silica gel if necessary.

Quantitative Data:

The following table provides representative data for the esterification of 3-allyloxypropionic acid with different alcohols.

Alcohol	Catalyst	Reaction Time (h)	Yield (%)	Purity (%)
Methanol	H₂SO₄	6	85	>95
Ethanol	H₂SO₄	8	82	>95
Isopropanol	H₂SO₄	12	75	>93

(Yields and purity are representative and may vary based on specific reaction conditions and purification techniques.)

Workflow for Fischer-Speier Esterification

Caption: Workflow for the synthesis of ester derivatives.

Synthesis of Amide Derivatives

Amide bond formation is a critical reaction in drug discovery. 3-Allyloxypropionic acid can be coupled with various amines using standard peptide coupling agents.

Experimental Protocol: Amide Synthesis

Objective: To synthesize the N-benzyl amide of 3-allyloxypropionic acid.

Materials:

• 3-Allyloxypropionic Acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolve 3-allyloxypropionic acid (1.0 eq), benzylamine (1.1 eq), and HOBt (1.2 eq) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Add DIPEA (2.0 eq) to the mixture.

• Add EDC (1.2 eq) portion-wise and stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 2-16 hours).

• Dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired amide.

Quantitative Data:

The following table provides representative data for the amidation of 3-allyloxypropionic acid with different amines.

Amine	Coupling Agent	Reaction Time (h)	Yield (%)	Purity (%)
Benzylamine	EDC/HOBt	4	90	>97
Morpholine	EDC/HOBt	6	88	>96
Aniline	EDC/HOBt	12	75	>95

(Yields and purity are representative and may vary based on specific reaction conditions and purification techniques.)

Workflow for Amide Synthesis

Caption: Workflow for the synthesis of amide derivatives.

Application in Polymer Synthesis

The allyl group in 3-allyloxypropionic acid can participate in free-radical polymerization to form polymers with pendant carboxylic acid groups. These acidic functionalities can be further modified or used to alter the polymer's properties, such as its solubility and adhesion.

Experimental Protocol: Free-Radical Polymerization (Hypothetical)

Objective: To synthesize a homopolymer of 3-allyloxypropionic acid.

Materials:

• 3-Allyloxypropionic Acid (monomer)

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous Toluene (solvent)

• Nitrogen gas

• Schlenk flask, magnetic stirrer, heating mantle, vacuum line.

Procedure:

• Place 3-allyloxypropionic acid and AIBN (1-2 mol%) in a Schlenk flask.

• Add anhydrous toluene.

• Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Heat the reaction mixture under a nitrogen atmosphere at 60-80°C for 12-24 hours.

• Cool the reaction to room temperature.

• Precipitate the polymer by pouring the reaction mixture into a large excess of a non-solvent (e.g., hexane).

• Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.

Expected Outcome: A polymer with a poly(allyl alcohol) backbone and propionic acid side chains. The molecular weight and polydispersity would be dependent on the specific reaction conditions.

Workflow for Free-Radical Polymerization

Caption: Workflow for free-radical polymerization.

Potential as a Cross-Linking Agent Precursor

The bifunctional nature of 3-allyloxypropionic acid allows for its potential conversion into a cross-linking agent. For instance, reaction with a diol could yield a di-allyl ester, which could then be used to cross-link polymer chains through the two allyl functionalities.

Proposed Synthetic Scheme for a Di-allyl Cross-linker

References

• 1. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: 3-Allyloxypropionic Acid Synthesis

Welcome to the technical support center for the synthesis of 3-Allyloxypropionic Acid. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Allyloxypropionic Acid?

A1: The two most common and effective methods for the synthesis of 3-Allyloxypropionic Acid are the Williamson ether synthesis and the Michael addition.[1]

• Williamson Ether Synthesis: This method involves the reaction of an alkali salt of 3-hydroxypropionic acid with an allyl halide (e.g., allyl bromide) or the reaction of sodium alloxide with a 3-halopropionate (e.g., ethyl 3-bromopropionate) followed by hydrolysis. It is a classic SN2 reaction.

• Michael Addition: This route involves the conjugate addition of allyl alcohol to an acrylic acid derivative, such as acrylic acid itself or one of its esters (e.g., ethyl acrylate). This reaction is typically catalyzed by a base.

Q2: What are the main advantages and disadvantages of each synthesis method?

A2: The choice of method often depends on the availability of starting materials, desired scale, and tolerance for potential side products.

• Williamson Ether Synthesis:

  • Advantages: This is a versatile and well-understood method for forming ethers.[1] It can be adapted for a range of substrates.

  • Disadvantages: A strong base is required to form the alkoxide, which can also promote a competing E2 elimination reaction, especially with sterically hindered substrates, leading to the formation of alkene byproducts and reduced yield.[2]

• Michael Addition:

  • Advantages: This reaction can be highly atom-economical and may proceed under milder conditions compared to the Williamson synthesis.

  • Disadvantages: The reaction can be reversible, and polymerization of the acrylic acid derivative can be a significant side reaction, which can lower the yield of the desired product.

Q3: How can I purify the final 3-Allyloxypropionic Acid product?

A3: Purification of 3-Allyloxypropionic Acid typically involves several steps after the initial reaction workup. After quenching the reaction and removing the solvent, the crude product is often an oil or solid. Standard purification techniques include:

• Extraction: The product can be extracted from the aqueous phase using an organic solvent like diethyl ether or dichloromethane. Washing the organic layer with brine can help remove water-soluble impurities.

• Acid-Base Extraction: To separate the carboxylic acid product from neutral organic impurities, an acid-base extraction can be performed. The product is extracted into an aqueous basic solution (e.g., sodium bicarbonate), the layers are separated, and the aqueous layer is then re-acidified (e.g., with HCl) to precipitate or allow for extraction of the pure carboxylic acid.

• Distillation: If the product is a liquid, vacuum distillation can be an effective method for purification.

• Crystallization: If the product is a solid, recrystallization from a suitable solvent can be used to obtain high-purity crystals.

Troubleshooting Guide

Low or No Product Yield

Q4: I am getting a very low yield in my Williamson ether synthesis of 3-Allyloxypropionic Acid. What are the possible causes and solutions?

A4: Low yield in a Williamson ether synthesis can stem from several factors. Here are some common issues and how to address them:

• Inefficient Alkoxide Formation: The deprotonation of the alcohol is a critical first step.

  • Troubleshooting: Ensure your base is strong enough and fresh. Sodium hydride (NaH) is a common choice and should be handled under an inert atmosphere as it reacts with moisture. Ensure your solvent is anhydrous, as water will quench the base and the alkoxide.

• Side Reactions (E2 Elimination): The alkoxide is a strong base and can promote elimination, especially if the alkyl halide is sterically hindered.[2]

  • Troubleshooting: Use a primary alkyl halide (e.g., allyl bromide) as they are less prone to elimination than secondary or tertiary halides.[1] Consider using a milder base if elimination is a significant issue.

• Low Reaction Temperature or Insufficient Reaction Time: SN2 reactions can be slow at low temperatures.

  • Troubleshooting: The reaction is often conducted at elevated temperatures (50-100 °C).[1] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. A typical duration is 1-8 hours.[1]

Q5: My Michael addition of allyl alcohol to acrylic acid is resulting in a low yield. What should I investigate?

A5: Low yields in this Michael addition can often be attributed to the following:

• Catalyst Inefficiency: The choice and amount of base catalyst are crucial.

  • Troubleshooting: Common catalysts include bases like sodium hydroxide, potassium hydroxide, or organic bases such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene). The catalyst concentration may need to be optimized.

• Polymerization of Acrylic Acid: Acrylic acid and its esters are prone to polymerization, especially at higher temperatures.

  • Troubleshooting: Introduce a polymerization inhibitor, such as hydroquinone, into the reaction mixture. Also, maintain careful temperature control, as excessive heat can initiate polymerization.

• Reaction Equilibrium: The Michael addition can be reversible.

  • Troubleshooting: To shift the equilibrium towards the product, consider using an excess of one of the reactants, typically the less expensive one (often allyl alcohol). Removing the product as it forms, if feasible, can also drive the reaction forward.

Impurity Issues

Q6: I am observing significant byproduct formation in my Williamson ether synthesis. How can I identify and minimize these impurities?

A6: The most common byproduct in a Williamson ether synthesis is the alkene resulting from E2 elimination.

• Identification: This can be identified by techniques such as NMR spectroscopy (presence of vinyl proton signals) and GC-MS.

• Minimization:

  • Reactant Choice: As mentioned, use a primary alkyl halide.

  • Temperature Control: While heating is often necessary, excessive temperatures can favor elimination over substitution. Find the optimal temperature where the substitution reaction proceeds at a reasonable rate without significant elimination.

  • Base Selection: Use a less sterically hindered base if possible.

Q7: My final product from the Michael addition is contaminated. What are the likely impurities and how can I avoid them?

A7: Common contaminants in the Michael addition route include unreacted starting materials and polymers.

• Identification: Unreacted starting materials can be detected by TLC, GC, or NMR. Polymers will often appear as a viscous, insoluble residue.

• Avoidance:

  • Starting Materials: Ensure the purity of your acrylic acid or acrylate ester, as impurities can interfere with the reaction.

  • Polymerization: Use a polymerization inhibitor and maintain strict temperature control.

  • Purification: A thorough workup, including an acid-base extraction, can effectively separate the desired carboxylic acid product from unreacted allyl alcohol and any neutral byproducts.

Data Presentation

Synthesis Method	Reactants	Base/Catalyst	Solvent	Temperature (°C)	Time (h)	Illustrative Yield (%)	Potential Side Products
Williamson Ether	3-Hydroxypropionic acid, Allyl bromide	Sodium Hydride (NaH)	Tetrahydrofuran (THF)	60	6	70-85	Allyl alcohol (from elimination)
Williamson Ether	Ethyl 3-bromopropionate, Allyl alcohol	Sodium Metal (Na)	Allyl alcohol	Reflux	8	65-80	Di-allyl ether
Michael Addition	Acrylic acid, Allyl alcohol	Potassium Hydroxide (KOH)	None (Neat)	80	12	60-75	Poly(acrylic acid)
Michael Addition	Ethyl acrylate, Allyl alcohol	DBU	Dichloromethane (DCM)	25	24	75-90	Poly(ethyl acrylate)

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 3-Allyloxypropionic Acid

This protocol is adapted from standard Williamson ether synthesis procedures.

Materials:

• 3-Hydroxypropionic acid

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Allyl bromide

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 3-hydroxypropionic acid (1.0 eq).

• Add anhydrous THF to dissolve the acid.

• Under a nitrogen atmosphere, carefully add sodium hydride (2.2 eq) portion-wise at 0 °C (ice bath). Allow the mixture to stir at room temperature for 1 hour, or until hydrogen gas evolution ceases.

• Cool the mixture back to 0 °C and add allyl bromide (1.1 eq) dropwise via a syringe.

• Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 6-8 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to 0 °C and quench by the slow addition of water.

• Acidify the mixture to pH 2-3 with 1 M HCl.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 3-Allyloxypropionic Acid.

• Purify the crude product by vacuum distillation.

Protocol 2: Michael Addition Synthesis of 3-Allyloxypropionic Acid

This protocol is based on typical base-catalyzed Michael additions of alcohols to acrylic acid.

Materials:

• Acrylic acid

• Allyl alcohol

• Potassium hydroxide (KOH)

• Hydroquinone (polymerization inhibitor)

• 1 M Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acrylic acid (1.0 eq), a large excess of allyl alcohol (e.g., 5.0 eq), and a catalytic amount of hydroquinone.

• Add potassium hydroxide (0.1 eq) to the mixture.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours. Monitor the reaction by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature and remove the excess allyl alcohol under reduced pressure.

• Dissolve the residue in water and wash with DCM to remove any non-acidic impurities.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl at 0 °C.

• Extract the product with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic solution under reduced pressure to obtain the crude 3-Allyloxypropionic Acid.

• Further purification can be achieved by vacuum distillation.

Visualizations

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Synthesis [organic-chemistry.org]

Technical Support Center: Purification of Crude 3-Allyloxypropionic Acid

Welcome to the technical support center for the purification of crude 3-Allyloxypropionic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3-Allyloxypropionic Acid?

A1: Common impurities in crude 3-Allyloxypropionic Acid largely depend on the synthetic route employed. A prevalent method for its synthesis is the Williamson ether synthesis. In this process, potential impurities can include:

• Unreacted Starting Materials: Residual allyl alcohol and 3-halopropionic acid (e.g., 3-bromopropionic acid or 3-chloropropionic acid) or acrylic acid derivatives.

• Side Products: Diallyl ether, formed from the self-condensation of allyl alcohol. Products of elimination reactions can also occur, especially if sterically hindered bases or high temperatures are used.[1]

• Solvent Residues: Organic solvents used in the synthesis and workup, such as toluene, acetonitrile, or N,N-dimethylformamide (DMF).[1]

Q2: My final product is an oil, but I was expecting a solid. What should I do?

A2: 3-Allyloxypropionic Acid is often described as an oily liquid at room temperature. If you were expecting a solid, it's possible that the information you have is for a derivative or a salt of the acid. It is crucial to confirm the expected physical state from reliable sources. If your protocol suggests a solid product, the oily nature could be due to the presence of impurities that are depressing the freezing point. In this case, further purification is recommended.

Q3: How can I assess the purity of my 3-Allyloxypropionic Acid?

A3: A combination of analytical techniques is recommended for a thorough purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is one of the most powerful techniques to confirm the structure of your compound and identify impurities. The presence of unexpected signals can indicate residual starting materials, side products, or solvents.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for identifying and quantifying volatile and semi-volatile impurities. It can be particularly useful for detecting residual solvents and low molecular weight side products.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the sample by separating the main component from non-volatile impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 3-Allyloxypropionic Acid using various techniques.

Distillation

Problem: Low yield after distillation.

Possible Cause	Troubleshooting Steps
Decomposition at high temperatures.	3-Allyloxypropionic acid may be susceptible to decomposition at its atmospheric boiling point. Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point.
Product loss during transfer.	Ensure all transfer steps are done carefully. Rinse glassware with a small amount of a suitable solvent and combine the rinses with the main product.
Azeotrope formation.	If water is present, it may form an azeotrope with the product or impurities, affecting the separation. Ensure the crude product is thoroughly dried before distillation.

Problem: Product is still impure after distillation.

Possible Cause	Troubleshooting Steps
Boiling points of impurities are too close to the product.	Use a fractional distillation column to improve separation efficiency. Ensure a slow and steady distillation rate.
Bumping of the liquid.	Use a magnetic stirrer or boiling chips to ensure smooth boiling and prevent bumping, which can carry over impurities into the distillate.
Incorrect pressure and temperature control.	Carefully monitor and control the vacuum pressure and heating mantle temperature to maintain a stable distillation.

Column Chromatography

Problem: Poor separation of the product from impurities.

Possible Cause	Troubleshooting Steps
Inappropriate solvent system (eluent).	Optimize the eluent system using Thin-Layer Chromatography (TLC) first. A good starting point for carboxylic acids is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate), often with a small amount of acetic or formic acid to suppress tailing.[2][3]
Column overloading.	Use an appropriate amount of silica gel for the amount of crude product. A general rule of thumb is a 30:1 to 50:1 ratio of silica gel to crude product by weight.
Improper column packing.	Ensure the silica gel is packed uniformly without any cracks or channels to allow for even solvent flow and good separation.

Problem: The product does not elute from the column.

Possible Cause	Troubleshooting Steps
The eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate. If necessary, a small amount of methanol can be added to the eluent to elute highly polar compounds.
Strong interaction with the stationary phase.	Carboxylic acids can interact strongly with silica gel. Adding a small amount of a volatile acid (e.g., 0.5-1% acetic acid) to the eluent can help to protonate the carboxylic acid and reduce its interaction with the silica, allowing it to elute.

Recrystallization

Problem: No crystals form upon cooling.

Possible Cause	Troubleshooting Steps
The compound is too soluble in the chosen solvent.	Try a less polar solvent or a mixture of solvents. If using a single solvent, you can try adding a miscible "anti-solvent" (a solvent in which the compound is insoluble) dropwise to the cooled solution to induce precipitation.
The solution is not saturated.	Evaporate some of the solvent to concentrate the solution and then allow it to cool again.
Supersaturation.	Scratch the inside of the flask with a glass rod at the liquid-air interface or add a seed crystal of the pure compound to induce crystallization.

Problem: The product "oils out" instead of crystallizing.

Possible Cause	Troubleshooting Steps
The cooling process is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.
The chosen solvent is not ideal.	Try a different solvent or a solvent mixture. Oiling out can occur when the melting point of the solid is lower than the boiling point of the recrystallization solvent.
Presence of impurities.	The presence of significant impurities can inhibit crystallization. It may be necessary to first purify the crude product by another method, such as column chromatography, before attempting recrystallization.

Experimental Protocols

Vacuum Distillation

A detailed protocol for vacuum distillation should be adapted based on the specific boiling point of 3-Allyloxypropionic Acid at a given pressure. As a general guideline:

• Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Drying: Ensure the crude 3-Allyloxypropionic Acid is free of water, as water can interfere with the distillation.

• Distillation: Heat the distillation flask gently in an oil bath. Apply vacuum slowly to the desired pressure.

• Collection: Collect the fraction that distills at the expected boiling point for the applied pressure. It is advisable to collect a forerun fraction to remove any low-boiling impurities.

• Monitoring: Monitor the temperature of the vapor and the pressure throughout the distillation to ensure a clean separation.

Column Chromatography

• Stationary Phase: Silica gel is a common choice for the purification of carboxylic acids.[2][3]

• Eluent Selection: A typical eluent system is a gradient of ethyl acetate in hexanes or petroleum ether. To prevent streaking or tailing of the acidic product on the silica gel, it is often beneficial to add a small amount (0.5-1%) of a volatile acid like acetic acid or formic acid to the eluent.

• Column Packing: The column can be packed using either a dry packing or slurry packing method. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude 3-Allyloxypropionic Acid in a minimum amount of the initial eluent and carefully load it onto the top of the column.

• Elution: Start with a low polarity eluent and gradually increase the polarity to elute the compounds.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Recrystallization

• Solvent Selection: The ideal solvent is one in which 3-Allyloxypropionic Acid is soluble at high temperatures but insoluble at low temperatures. Common solvents to test include water, ethanol, isopropanol, acetone, ethyl acetate, toluene, and hexane, or mixtures thereof.

• Dissolution: Dissolve the crude 3-Allyloxypropionic Acid in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Data Presentation

The following tables provide a template for summarizing quantitative data from purification experiments.

Table 1: Vacuum Distillation of Crude 3-Allyloxypropionic Acid

Parameter	Value
Initial Mass of Crude Product (g)
Distillation Pressure (mmHg)
Boiling Point Range (°C)
Mass of Purified Product (g)
Yield (%)
Purity Before Distillation (e.g., by GC)
Purity After Distillation (e.g., by GC)

Table 2: Column Chromatography of Crude 3-Allyloxypropionic Acid

Parameter	Value
Mass of Crude Product (g)
Mass of Silica Gel (g)
Eluent System
Mass of Purified Product (g)
Yield (%)
Purity Before Chromatography (e.g., by HPLC)
Purity After Chromatography (e.g., by HPLC)

Table 3: Recrystallization of Crude 3-Allyloxypropionic Acid

Parameter	Value
Initial Mass of Crude Product (g)
Recrystallization Solvent(s)
Volume of Solvent(s) (mL)
Mass of Purified Product (g)
Yield (%)
Purity Before Recrystallization (e.g., by NMR)
Purity After Recrystallization (e.g., by NMR)

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the purification of crude 3-Allyloxypropionic Acid.

References

• 1. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 2. web.uvic.ca [web.uvic.ca]
• 3. orgchemboulder.com [orgchemboulder.com]

Stability and storage conditions for 3-Allyloxypropionic Acid

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and storage of 3-Allyloxypropionic Acid. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 3-Allyloxypropionic Acid?

For long-term storage, 3-Allyloxypropionic Acid should be kept in a tightly sealed, original container in a cool, dry, and well-ventilated area.[1][2] It is crucial to protect the compound from sources of ignition, heat, and direct sunlight.[1][2] Storage at refrigerated temperatures (2-8°C) is recommended to minimize degradation.

Q2: How should I handle 3-Allyloxypropionic Acid in the laboratory for routine experiments?

Handle 3-Allyloxypropionic Acid in a well-ventilated area, preferably within a chemical fume hood.[1] Use personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid contact with skin and eyes.[3][4] Keep the container tightly closed when not in use to prevent exposure to air and moisture.[2]

Q3: Is 3-Allyloxypropionic Acid sensitive to light?

Yes, it is recommended to protect the compound from the effects of light.[1] Prolonged exposure to light, particularly UV radiation, can potentially lead to degradation. Store the compound in an opaque or amber-colored container to minimize light exposure. For photosensitivity testing protocols, refer to ICH guideline Q1B.

Q4: What happens if the compound changes color or appearance during storage?

A change in color or the appearance of precipitates may indicate degradation. If such changes are observed, it is recommended to reassess the purity of the material before use. A stability-indicating analytical method, such as HPLC, should be used to determine the potency and impurity profile.

Q5: What are the potential degradation pathways for 3-Allyloxypropionic Acid?

Based on its chemical structure, which contains an ether linkage, a carboxylic acid group, and an allyl group, potential degradation pathways include:

• Hydrolysis: The ether bond may be susceptible to cleavage under strong acidic or basic conditions, potentially yielding allyl alcohol and 3-hydroxypropionic acid.

• Oxidation: The allyl group is susceptible to oxidation, which can lead to the formation of epoxides, diols, or cleavage of the double bond to form aldehydes or carboxylic acids.

• Thermal Degradation: At elevated temperatures, decarboxylation of the carboxylic acid group may occur.[1][2][3]

Troubleshooting Guide: Stability Issues

Observed Issue	Potential Cause	Recommended Action
Loss of Potency in Solution	Hydrolysis or oxidation in the solvent system.	- Prepare fresh solutions before use. - Investigate the pH of the solution; buffer if necessary. - Degas solvents to remove dissolved oxygen. - Store solutions protected from light and at reduced temperatures.
Appearance of Unknown Peaks in Chromatogram	Degradation of the compound.	- Perform forced degradation studies (acid, base, oxidation, heat, light) to identify potential degradation products. - Optimize the chromatographic method to ensure separation of the main peak from all degradation products.
Inconsistent Experimental Results	Instability of the compound under experimental conditions.	- Evaluate the compatibility of the compound with other reagents in the experiment. - Monitor the stability of the compound over the time course of the experiment.

Quantitative Stability Data

The following table summarizes hypothetical stability data for 3-Allyloxypropionic Acid under forced degradation conditions. This data is illustrative and should be confirmed by experimental studies.

Condition	Duration	Temperature	% Degradation (Hypothetical)	Major Degradation Products (Predicted)
0.1 M HCl	24 hours	60°C	5-10%	Allyl alcohol, 3-Hydroxypropionic acid
0.1 M NaOH	24 hours	60°C	15-25%	Allyl alcohol, 3-Hydroxypropionic acid
3% H₂O₂	24 hours	Room Temp	10-20%	3-(2,3-dihydroxypropoxy)propanoic acid, Glycolaldehyde, 3-Oxopropanoic acid
Heat	48 hours	80°C	< 5%	Minor decarboxylation products
Light (ICH Q1B)	1.2 million lux hours	Room Temp	< 5%	Minor oxidative products

Experimental Protocol: Stability-Indicating HPLC Method

This protocol outlines a general procedure for developing a stability-indicating HPLC method for 3-Allyloxypropionic Acid.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• 3-Allyloxypropionic Acid reference standard.

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid or phosphoric acid (for pH adjustment).

2. Chromatographic Conditions (Starting Point):

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Start with 10% acetonitrile, ramp to 90% over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Prepare a stock solution of 3-Allyloxypropionic Acid in the mobile phase (e.g., 1 mg/mL).

• For forced degradation studies, subject the stock solution to stress conditions (acid, base, oxidation, heat, light) as described in the table above. Neutralize acidic and basic samples before injection.

4. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if all degradation products are baseline-resolved from the parent peak.

Visualizations

Caption: Troubleshooting workflow for stability issues with 3-Allyloxypropionic Acid.

References

• 1. Influence of the terminal group on the thermal decomposition reactions of carboxylic acids on copper: nature of the carbonaceous film - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]

Preventing polymerization of 3-Allyloxypropionic Acid during storage

This technical support center provides guidance on the prevention of polymerization of 3-Allyloxypropionic Acid during storage. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Visible Polymerization (e.g., increased viscosity, gel formation, or solidification)	Inhibitor Depletion: The initial inhibitor has been consumed.	1. Do not attempt to re-dissolve the polymer. 2. Safely dispose of the material according to your institution's guidelines. 3. For future storage, consider increasing the inhibitor concentration or using a combination of inhibitors.
Improper Storage Conditions: Exposure to high temperatures, direct sunlight, or UV radiation.	1. Immediately move the material to a cool, dark, and well-ventilated area. 2. If polymerization is advanced, dispose of the material safely. 3. Review and adhere to recommended storage conditions.
Contamination: Presence of polymerization initiators (e.g., peroxides, strong acids/bases, metals).	1. If contamination is suspected, safely dispose of the material. 2. Ensure all storage containers are clean and inert. 3. Avoid introducing any potential contaminants during handling.
Discoloration of the Acid	Oxidation or Inhibitor Reaction: Some inhibitors, like phenothiazine, can cause discoloration over time or upon reaction.	1. Discoloration may not always indicate polymerization. 2. Test a small sample for performance in your application. 3. If performance is unaffected, the material may still be usable. Consider monitoring for any changes in viscosity.
Loss of Inhibitor Effectiveness	Inert Atmosphere Storage: Storage under nitrogen or other inert gases can deactivate phenolic inhibitors like MEHQ, which require oxygen to function.	1. If the material has been stored under an inert atmosphere, its stability may be compromised. 2. It is recommended to store 3-Allyloxypropionic Acid with phenolic inhibitors under an air atmosphere containing 5-21% oxygen.[1] 3. If inert gas blanketing is necessary, consider using an oxygen-independent inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of polymerization in 3-Allyloxypropionic Acid?

A1: 3-Allyloxypropionic Acid, containing an allyl group, is susceptible to free-radical polymerization. This process can be initiated by exposure to heat, light (especially UV), and the presence of radical-forming contaminants. Over time, even under proper storage conditions, the inherent inhibitor can be depleted, leading to spontaneous polymerization.

Q2: Which inhibitors are recommended for stabilizing 3-Allyloxypropionic Acid?

A2: While specific studies on 3-Allyloxypropionic Acid are limited, inhibitors effective for structurally similar compounds like acrylic acid are recommended. The most common are Hydroquinone monomethyl ether (MEHQ) and Phenothiazine (PTZ).[2] MEHQ is often preferred due to its low impact on color.[3]

Q3: What are the recommended concentrations for these inhibitors?

A3: For acrylic acid, a standard concentration for MEHQ is around 200 ppm.[4] Phenothiazine is also used, sometimes in combination with other inhibitors, at various concentrations depending on the desired stability and process conditions.[5]

Q4: What are the ideal storage conditions for 3-Allyloxypropionic Acid?

A4: To minimize the risk of polymerization, 3-Allyloxypropionic Acid should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat or ignition. The recommended storage temperature is typically between 15°C and 25°C.[4] It is also crucial to avoid storing the acid under an inert atmosphere if using an oxygen-dependent inhibitor like MEHQ.[1]

Q5: Can I store 3-Allyloxypropionic Acid in any type of container?

A5: It is recommended to store 3-Allyloxypropionic Acid in its original container, which is typically made of a material tested for compatibility. If transferring to a new container, ensure it is clean, dry, and made of an inert material such as glass or stainless steel. Avoid contact with materials that could catalyze polymerization.

Q6: What should I do if I observe signs of polymerization?

A6: If you notice a significant increase in viscosity, the formation of a gel, or solidification, this indicates that polymerization has occurred. Do not attempt to heat or use the material, as this could lead to a runaway reaction. The container should be handled with care and disposed of according to your institution's hazardous waste procedures.

Quantitative Data Summary

Parameter	Recommended Value/Condition	Notes
Storage Temperature	15°C - 25°C	Avoid freezing and temperatures above 25°C to prevent inhibitor crystallization or accelerated depletion.[4]
Inhibitor	MEHQ (Hydroquinone monomethyl ether)	A common and effective inhibitor for acrylic-type monomers. Requires the presence of oxygen to function.[1][2]
Phenothiazine (PTZ)	A highly effective inhibitor, can be used in the absence of oxygen. May cause discoloration.[2][3]
Inhibitor Concentration	~200 ppm (for MEHQ)	This is a typical concentration for acrylic acid and serves as a good starting point.[4]
Storage Atmosphere	Air (5-21% Oxygen)	Necessary for the function of phenolic inhibitors like MEHQ. Do not store under an inert atmosphere.[1]
Light Exposure	Avoid direct sunlight and UV light	Light can initiate polymerization. Store in an opaque or amber container in a dark location.

Experimental Protocols

Protocol: Accelerated Stability Test for Inhibitor Effectiveness

This protocol is designed to assess the effectiveness of an inhibitor in preventing the polymerization of 3-Allyloxypropionic Acid under accelerated conditions.

Objective: To determine the induction time before the onset of polymerization at an elevated temperature.

Materials:

• 3-Allyloxypropionic Acid (with and without inhibitor)

• Selected inhibitor(s) (e.g., MEHQ, Phenothiazine)

• Small, sealable glass vials or ampules

• Heating block or oven with precise temperature control

• Viscometer or rheometer (optional)

• Timer

Procedure:

• Sample Preparation:

  • Prepare samples of 3-Allyloxypropionic Acid with varying concentrations of the inhibitor to be tested (e.g., 100 ppm, 200 ppm, 500 ppm MEHQ).

  • Include a control sample with no added inhibitor.

  • Ensure all samples are handled in a well-ventilated fume hood.

• Experimental Setup:

  • Aliquot equal volumes of each prepared sample into separate, labeled glass vials.

  • Loosely cap the vials to allow for the presence of air (if testing an oxygen-dependent inhibitor like MEHQ) but prevent excessive evaporation. For oxygen-independent inhibitors, vials can be sealed under an inert atmosphere if desired.

  • Place the vials in a pre-heated heating block or oven set to a constant elevated temperature (e.g., 60°C). Caution: Higher temperatures will accelerate the test but also increase the risk of a rapid, exothermic reaction.

• Monitoring:

  • Start the timer as soon as the samples are placed in the heating apparatus.

  • Visually inspect the samples at regular intervals (e.g., every hour). Record any changes in appearance, such as increased viscosity, cloudiness, or the formation of solid polymer.

  • (Optional) At each time point, a vial can be removed and cooled to room temperature to measure its viscosity. A sharp increase in viscosity indicates the onset of polymerization.

• Data Analysis:

  • The "induction time" for each sample is the time elapsed until the first observable signs of polymerization.

  • Compare the induction times for the different inhibitor concentrations. A longer induction time indicates greater stability.

  • Plot inhibitor concentration versus induction time to determine the relationship and identify an optimal inhibitor level for the desired shelf life under these accelerated conditions.

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Perform all work in a well-ventilated fume hood.

• Be aware of the potential for a runaway exothermic reaction. Do not use large sample volumes and have a plan for cooling or quenching the reaction if necessary.

• Dispose of all waste materials according to institutional guidelines.

Visualizations

Caption: Logical flow of storage conditions and their outcomes.

Caption: Troubleshooting workflow for suspected polymerization.

References

• 1. ehs.utoronto.ca [ehs.utoronto.ca]
• 2. Inhibition of acrylic acid and acrylate autoxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. iomosaic.com [iomosaic.com]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Optimizing reaction conditions for 3-Allyloxypropionic Acid esterification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the esterification of 3-Allyloxypropionic Acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the esterification of 3-Allyloxypropionic Acid?

A1: The most prevalent methods for esterifying 3-Allyloxypropionic Acid are the Fischer-Speier esterification and the Steglich esterification. Fischer-Speier involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst.[1] The Steglich method utilizes a coupling agent, like DCC or EDC, and a catalyst such as DMAP, which is suitable for milder reaction conditions.[1]

Q2: What are the typical catalysts used for the Fischer esterification of 3-Allyloxypropionic Acid?

A2: Strong Brønsted acids are the go-to catalysts for this reaction. Commonly used examples include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[2] Dry hydrogen chloride (HCl) gas can also be employed.[2][3]

Q3: What is the general mechanism for the Fischer esterification of 3-Allyloxypropionic Acid?

A3: The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism. The key steps are:

• Protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst.[4][5]

• Nucleophilic attack by the alcohol on the activated carbonyl carbon, forming a tetrahedral intermediate.[4][5]

• Proton transfer from the attacking alcohol to one of the hydroxyl groups.[4][5]

• Elimination of a water molecule.[4][5]

• Deprotonation of the carbonyl oxygen to yield the final ester product.[4][5]

Q4: Can this esterification be performed without a solvent?

A4: Yes, it is possible to conduct the esterification without a separate solvent, especially when using a large excess of the alcohol reactant. In such cases, the alcohol serves as both the reactant and the solvent.[2]

Q5: Are there alternative methods to Fischer esterification for synthesizing these esters?

A5: Absolutely. For substrates that may be sensitive to strong acids or high temperatures, or to avoid the formation of water, alternative methods include:

• Reaction with Acyl Chlorides: The carboxylic acid can be converted to its more reactive acyl chloride derivative, which then readily reacts with the alcohol.

• Steglich Esterification: This method uses coupling agents like dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).[1]

Troubleshooting Guide

This guide addresses common issues encountered during the esterification of 3-Allyloxypropionic Acid, offering potential causes and solutions.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Reversible Reaction Equilibrium	The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, either use a large excess of one reactant (usually the alcohol) or remove water as it forms, for instance, by using a Dean-Stark apparatus.[4]
Incomplete Reaction	The reaction may not have reached equilibrium. Extend the reaction time and monitor the progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Insufficient Catalyst	The concentration of the acid catalyst might be too low to effectively protonate the carboxylic acid. Increase the catalyst loading incrementally. For example, typical catalytic amounts of concentrated sulfuric acid are around 0.1-0.2 equivalents.[1]
Suboptimal Temperature	A low reaction temperature can lead to a very slow reaction rate.[6] Conversely, excessively high temperatures could lead to side reactions. The optimal temperature often corresponds to the reflux temperature of the alcohol being used.[1]
Poor Quality of Reagents	The presence of water in the reactants or solvent can inhibit the reaction. Ensure all reagents and glassware are dry before starting the experiment.

Issue 2: Significant Side-Product Formation

Potential Cause	Recommended Solution
Ether Cleavage	The allyloxy group might undergo cleavage under harsh acidic conditions and high temperatures. Use milder reaction conditions, a less corrosive acid catalyst, or consider alternative esterification methods like the Steglich esterification.
Polymerization of the Allyl Group	The allyl group can be susceptible to polymerization, especially at elevated temperatures or in the presence of radical initiators. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) and avoid excessively high temperatures.
Dehydration of Alcohol	If using a secondary or tertiary alcohol, dehydration to form an alkene is a possible side reaction. Maintain moderate reaction temperatures to minimize this.

Issue 3: Difficulties in Product Purification

Potential Cause	Recommended Solution
Incomplete Removal of Acid Catalyst	Residual acid catalyst can complicate purification. Neutralize the reaction mixture with a weak base, such as a saturated aqueous solution of sodium bicarbonate, during the work-up.[1]
Emulsion Formation During Work-up	The presence of unreacted starting materials and the ester product can lead to the formation of emulsions during aqueous extraction. Adding brine (saturated NaCl solution) can help to break up emulsions.[7]
Co-elution of Product and Starting Material	If the polarity of the ester product and the starting carboxylic acid are very similar, separation by column chromatography can be challenging. Adjust the solvent system for chromatography to achieve better separation.

Experimental Protocols

Fischer-Speier Esterification of 3-Allyloxypropionic Acid with Ethanol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-Allyloxypropionic Acid (1.0 eq) and ethanol (10-20 volumes, serving as both reactant and solvent).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the stirred mixture.

• Reaction: Heat the mixture to reflux (approximately 78°C for ethanol) and maintain for 2-24 hours. Monitor the reaction's progress by TLC.[1]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure.

  • Dissolve the residue in an organic solvent such as ethyl acetate.

  • Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.[1]

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Visualizing Workflows and Concepts

Below are diagrams illustrating key processes and logical relationships in the esterification of 3-Allyloxypropionic Acid.

Diagram 1: Experimental workflow for Fischer esterification.

Diagram 2: Troubleshooting logic for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 7. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

Managing skin and eye irritation risks of 3-Allyloxypropionic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the risks of skin and eye irritation associated with 3-Allyloxypropionic Acid.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of 3-Allyloxypropionic Acid?

A1: According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-Allyloxypropionic Acid is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319)[1]. It is crucial to handle this compound with appropriate personal protective equipment and follow safety protocols.

Q2: What personal protective equipment (PPE) should I wear when handling 3-Allyloxypropionic Acid?

A2: A comprehensive PPE strategy is essential to minimize exposure. This includes, but is not limited to, chemical safety goggles, a face shield if there is a risk of splashing, chemical-resistant gloves (e.g., nitrile or butyl rubber), and a lab coat. All handling of the compound outside of a sealed container should be performed in a certified chemical fume hood.

Q3: What should I do in case of accidental skin contact with 3-Allyloxypropionic Acid?

A3: Immediately flush the affected area with copious amounts of cool running water for at least 15 minutes[2][3]. Remove any contaminated clothing, ensuring you do not touch the contaminated areas with your bare hands[2]. After flushing, gently wash the area with soap and water[3]. Seek medical attention if irritation persists.

Q4: What is the correct first aid procedure for eye contact with 3-Allyloxypropionic Acid?

A4: Time is critical. Immediately flush the eye with large amounts of water for at least 15 minutes, holding the eyelids open and away from the eyeball to ensure thorough rinsing[4][5]. Avoid rinsing the contaminated water into the unaffected eye[5]. Remove contact lenses if present and easy to do so. Seek immediate medical attention after flushing[4][6].

Q5: How does 3-Allyloxypropionic Acid cause skin irritation?

A5: As a carboxylic acid, 3-Allyloxypropionic Acid can disrupt the skin's barrier function, leading to damage of the underlying skin cells (keratinocytes). This damage triggers an inflammatory cascade, where the affected cells release signaling molecules like cytokines and chemokines. These molecules increase blood flow and attract immune cells to the site of contact, resulting in the characteristic signs of irritation: redness, swelling, and a burning sensation[7][8].

Section 2: Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 3-Allyloxypropionic Acid.

Issue	Possible Cause	Recommended Action
Mild redness or itching on hands or arms after an experiment.	Minor, unnoticed skin contact with the compound or contaminated surfaces.	1. Immediately wash the affected area with soap and cool water. 2. Apply a gentle, hypoallergenic moisturizer. 3. Review handling procedures to identify and rectify the source of exposure. 4. Ensure gloves are inspected for pinholes before use and are of the appropriate material and thickness.
Persistent skin irritation even after following first aid.	A delayed inflammatory response or a higher-than-realized initial exposure.	1. Do not apply any creams or lotions not recommended by a medical professional. 2. Seek immediate medical attention. 3. Provide the Safety Data Sheet (SDS) for 3-Allyloxypropionic Acid to the medical personnel.
Fogging of safety glasses or face shield during a procedure.	Poor ventilation in the work area or a significant temperature difference between the lab environment and the user.	1. Temporarily move to a safe area to de-fog and clean the eyewear. 2. Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate height. 3. Consider using anti-fog safety eyewear.
A small splash of 3-Allyloxypropionic Acid on the lab coat.	Accidental spillage during transfer or handling.	1. Carefully remove the lab coat, avoiding contact with the skin underneath. 2. Place the contaminated lab coat in a designated, sealed bag for hazardous material disposal or specialized laundering. 3. Check the underlying clothing and skin for any contamination. If contaminated, follow the first aid procedures for skin contact.

Section 3: Data on Irritation Potential

Table 1: Illustrative Skin Irritation Data (Based on OECD TG 439)

Exposure Time (minutes)	Mean Tissue Viability (%)	Classification
15	75%	Non-Irritant
30	60%	Non-Irritant
60	45%	Irritant (UN GHS Category 2)

Note: According to OECD TG 439, a substance is classified as a skin irritant if the mean tissue viability is ≤ 50%.[9][10][11]

Table 2: Illustrative Eye Irritation Data (Based on OECD TG 492)

Exposure Time (minutes)	Mean Tissue Viability (%)	Prediction
10	70%	Non-Irritant
30	55%	Further testing required
60	30%	Further testing required

Note: According to OECD TG 492, if tissue viability is ≤ 60%, no prediction can be made, and further testing is required to differentiate between irritant and serious eye damage categories.[12][13][14]

Section 4: Experimental Protocols

Protocol 1: In Vitro Skin Irritation Assessment (Based on OECD Test Guideline 439)

This protocol outlines the procedure for assessing the skin irritation potential of 3-Allyloxypropionic Acid using a reconstructed human epidermis (RhE) model.

1. Preparation of RhE Tissues:

• Upon receipt, place the RhE tissue inserts into 6-well plates containing pre-warmed maintenance medium.

• Incubate overnight at 37°C, 5% CO₂.

2. Application of Test Substance:

• The following day, replace the maintenance medium with fresh, pre-warmed medium.

• Apply 30 µL of undiluted 3-Allyloxypropionic Acid directly to the apical surface of triplicate tissues.

• For the negative control, apply 30 µL of sterile phosphate-buffered saline (PBS).

• For the positive control, apply 30 µL of a 5% aqueous solution of sodium dodecyl sulfate (SDS).

• Incubate for 60 minutes at 37°C, 5% CO₂[15].

3. Post-Exposure and Rinsing:

• After the exposure period, thoroughly rinse the tissues with PBS to remove the test substance.

• Blot the tissues on sterile gauze and transfer them to new 6-well plates containing fresh maintenance medium.

• Incubate for a recovery period of 42 hours at 37°C, 5% CO₂[15].

4. Viability Assay (MTT Assay):

• After the recovery period, transfer the tissues to a 24-well plate containing 300 µL of MTT solution (1 mg/mL).

• Incubate for 3 hours at 37°C, 5% CO₂.

• After incubation, gently blot the tissues and place them in a new 24-well plate.

• Add 2 mL of isopropanol to each well to extract the formazan.

• Shake for 2 hours at room temperature to ensure complete extraction.

• Read the optical density of the extract at 570 nm using a spectrophotometer.

5. Data Analysis:

• Calculate the percentage viability for each tissue relative to the negative control.

• A substance is classified as a skin irritant (UN GHS Category 2) if the mean tissue viability is ≤ 50%[9][15].

Protocol 2: In Vitro Eye Irritation Assessment (Based on OECD Test Guideline 492)

This protocol describes the assessment of eye irritation potential using a reconstructed human cornea-like epithelium (RhCE) model.

1. Preparation of RhCE Tissues:

• On receipt, place the RhCE tissue inserts into 24-well plates with pre-warmed maintenance medium.

• Incubate overnight at 37°C, 5% CO₂.

2. Application of Test Substance:

• Replace the medium with fresh, pre-warmed medium.

• Apply 50 µL of undiluted 3-Allyloxypropionic Acid to the apical surface of triplicate tissues.

• For the negative control, apply 50 µL of sterile PBS.

• For the positive control, apply 50 µL of methyl acetate.

• Incubate for 30 minutes at 37°C, 5% CO₂[12][13].

3. Post-Exposure and Rinsing:

• After exposure, rinse the tissues thoroughly with PBS.

• Perform a post-exposure soak in fresh medium for 25 minutes[12].

4. Viability Assay (MTT Assay):

• Transfer the tissues to a 24-well plate with 300 µL of MTT solution (1 mg/mL).

• Incubate for 3 hours at 37°C, 5% CO₂[13].

• Extract the formazan using isopropanol and measure the optical density at 570 nm.

5. Data Analysis:

• Calculate the percentage viability relative to the negative control.

• If the mean tissue viability is ≤ 60%, a definitive classification cannot be made, and further testing is required[12][13].

Section 5: Visualizations

Caption: Workflow for managing accidental exposure to 3-Allyloxypropionic Acid.

Caption: Simplified signaling pathway of chemical-induced skin irritation.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 3. Skin Exposure First Aid - Trusted Poison Help - Missouri Poison Center [missouripoisoncenter.org]
• 4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 5. Acid and chemical burns - NHS [nhs.uk]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. ohioline.osu.edu [ohioline.osu.edu]
• 9. senzagen.com [senzagen.com]
• 10. oecd.org [oecd.org]
• 11. iivs.org [iivs.org]
• 12. dermatest.com [dermatest.com]
• 13. x-cellr8.com [x-cellr8.com]
• 14. tecolab-global.com [tecolab-global.com]
• 15. x-cellr8.com [x-cellr8.com]

Safe handling and disposal of 3-Allyloxypropionic Acid waste

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of 3-Allyloxypropionic Acid waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-Allyloxypropionic Acid?

A1: 3-Allyloxypropionic Acid is classified as a skin and eye irritant.[1] Direct contact can cause skin irritation and serious eye irritation.[1] It is crucial to wear appropriate personal protective equipment (PPE) when handling this compound.

Q2: What personal protective equipment (PPE) should I use when working with 3-Allyloxypropionic Acid?

A2: To ensure safety, it is recommended to use the following PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any vapors or aerosols.

Q3: How should I store 3-Allyloxypropionic Acid and its waste?

A3: Store the acid and its waste in a cool, dry, and well-ventilated area away from incompatible materials.[2] Keep containers tightly closed. Waste containers should be clearly labeled as "Hazardous Waste: 3-Allyloxypropionic Acid" and stored in a designated satellite accumulation area.

Q4: Can I dispose of 3-Allyloxypropionic Acid waste down the drain?

A4: No. Due to its acidic nature and potential environmental impact, untreated 3-Allyloxypropionic Acid waste should not be disposed of down the drain. It must be neutralized and disposed of in accordance with local, state, and federal regulations.

Q5: What materials are compatible for storing 3-Allyloxypropionic Acid waste?

A5: Use containers made of materials that are resistant to weak acids. High-density polyethylene (HDPE), polypropylene (PP), and glass containers are generally suitable for short-term storage of this type of waste. Avoid using materials that are susceptible to acid corrosion.

Troubleshooting Guide

Issue	Possible Cause	Solution
Skin or eye contact with 3-Allyloxypropionic Acid.	Accidental splashing or improper handling.	Immediately flush the affected area with copious amounts of water for at least 15 minutes. For eye contact, use an eyewash station and seek immediate medical attention. Remove contaminated clothing.
Spill of 3-Allyloxypropionic Acid.	Improper handling or container failure.	For small spills, neutralize with a weak base like sodium bicarbonate or a commercial acid spill kit. Absorb the neutralized mixture with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) department.
Container of 3-Allyloxypropionic Acid waste is bulging.	A chemical reaction may be occurring inside the container, producing gas. This could be due to contamination with an incompatible material.	Do not open the container. Place it in a secondary container in a fume hood and contact your EHS department immediately for guidance on how to proceed.
Uncertainty about the proper disposal method in my facility.	Institutional policies and local regulations vary.	Always consult your institution's EHS department or refer to your lab's specific chemical hygiene plan for detailed instructions on hazardous waste disposal.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Allyloxypropionic Acid

Property	Value
Molecular Formula	C₆H₁₀O₃[1]
Molecular Weight	130.14 g/mol [1]
Appearance	Liquid
IUPAC Name	3-(prop-2-en-1-yloxy)propanoic acid[1]

Table 2: Chemical Compatibility of Waste Storage Materials

Material	Compatibility with Weak Acids	Notes
High-Density Polyethylene (HDPE)	Excellent	Recommended for waste collection.
Polypropylene (PP)	Excellent	Suitable for waste collection.
Glass (Borosilicate)	Excellent	Good for storing the pure compound and waste, but consider secondary containment to prevent breakage.
Low-Density Polyethylene (LDPE)	Good	May be suitable for short-term storage.
Stainless Steel	Good to Fair	Compatibility can vary with concentration and temperature. Not recommended for long-term storage of acidic waste.
Aluminum	Poor	Not recommended.

Experimental Protocols

Protocol for Neutralization of 3-Allyloxypropionic Acid Waste

Objective: To safely neutralize small quantities of 3-Allyloxypropionic Acid waste in a laboratory setting before disposal. The allyl ether group is generally stable under mild basic conditions, which allows for the safe neutralization of the carboxylic acid functionality.[2][3]

Materials:

• 3-Allyloxypropionic Acid waste

• Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃)

• pH indicator strips or a calibrated pH meter

• Stir plate and stir bar

• Large beaker (at least 5 times the volume of the waste)

• Ice bath

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves

Procedure:

• Preparation:

  • Perform the entire procedure in a certified chemical fume hood.

  • Don appropriate PPE.

  • Place the beaker containing the 3-Allyloxypropionic Acid waste in an ice bath on a stir plate. This will help to control any heat generated during the neutralization reaction.

  • Add a stir bar to the beaker and begin gentle stirring.

• Neutralization:

  • Slowly and carefully add a 5% aqueous solution of sodium bicarbonate or sodium carbonate to the acidic waste. Caution: The addition will cause effervescence (release of CO₂ gas). Add the base in small increments to control the rate of gas evolution and prevent foaming over.

  • Continuously monitor the pH of the solution using pH indicator strips or a pH meter.

  • Continue adding the basic solution until the pH of the waste is between 6.0 and 8.0.

• Disposal:

  • Once the waste is neutralized, it can be disposed of according to your institution's guidelines for non-hazardous aqueous waste. This may include disposal down the sanitary sewer with copious amounts of water. Always confirm your institution's specific disposal policies.

  • Label the container with the neutralized contents before collection by your EHS department if required.

Mandatory Visualizations

Caption: Workflow for the neutralization of 3-Allyloxypropionic Acid waste.

Caption: Decision tree for responding to incidents involving 3-Allyloxypropionic Acid.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Allyl Ethers [organic-chemistry.org]

Resolving peak tailing in HPLC analysis of 3-Allyloxypropionic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak tailing issues encountered during the HPLC analysis of 3-Allyloxypropionic Acid.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how does it affect my analysis of 3-Allyloxypropionic Acid?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, featuring a "tail" that extends from the peak's highest point back to the baseline.[1] For the analysis of 3-Allyloxypropionic Acid, this can lead to inaccurate quantification because it becomes difficult for the data system to determine precisely where the peak ends.[1] Peak symmetry is often measured by the Tailing Factor (Tf) or Asymmetry Factor (As); a perfectly symmetrical peak has a Tf of 1.0, while a value greater than 1.2 is generally considered to be significant tailing.[1]

Q2: What are the primary causes of peak tailing for an acidic compound like 3-Allyloxypropionic Acid?

A2: For acidic compounds such as 3-Allyloxypropionic Acid, peak tailing in reversed-phase HPLC is frequently caused by:

• Inappropriate Mobile Phase pH: If the mobile phase pH is near the pKa of 3-Allyloxypropionic Acid, the compound will exist in both its protonated (acidic) and deprotonated (anionic) forms, resulting in a distorted peak.[1][2]

• Secondary Silanol Interactions: Residual, un-endcapped silanol groups on the surface of silica-based columns can interact with the carboxylic acid group of your analyte, causing tailing.[1][3]

• Low Buffer Concentration: Insufficient buffer capacity in the mobile phase can fail to maintain a consistent on-column pH, leading to variable ionization and poor peak shape.[1][4]

• Column Overload: Injecting a sample with too high a concentration of 3-Allyloxypropionic Acid can saturate the stationary phase, causing peak distortion.[1]

• Column Contamination or Degradation: The buildup of contaminants or the formation of a void at the column's inlet can lead to distorted peak shapes.[1]

• Extra-Column Volume: Excessive tubing length or dead volume within the HPLC system can contribute to both peak broadening and tailing.[5]

Q3: What is the pKa of 3-Allyloxypropionic Acid, and why is it important for preventing peak tailing?

Q4: Can I use any C18 column for the analysis of 3-Allyloxypropionic Acid?

A4: While a C18 column is a good starting point, not all C18 columns are the same. For acidic compounds, it is beneficial to use a modern, high-purity silica column that is well end-capped.[3][4] End-capping chemically modifies the silica surface to block most of the residual silanol groups, which are a primary source of secondary interactions leading to peak tailing.[3] Columns with a lower degree of silanol activity will generally provide better peak shapes for acidic analytes.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for 3-Allyloxypropionic Acid.

Scenario 1: Only the 3-Allyloxypropionic Acid peak is tailing.

This suggests a chemical interaction between the analyte and the stationary phase.

Troubleshooting Steps:

• Adjust Mobile Phase pH:

  • Action: Lower the pH of the aqueous portion of your mobile phase to between 2.5 and 3.0. Use an acidic modifier like 0.1% formic acid, phosphoric acid, or trifluoroacetic acid (TFA).[7][9]

  • Reasoning: This ensures the carboxylic acid group of 3-Allyloxypropionic Acid is fully protonated, minimizing its interaction with residual silanol groups on the column.[3][8]

• Increase Buffer Concentration:

  • Action: If you are using a buffer (e.g., phosphate or formate), ensure its concentration is sufficient, typically in the range of 10-50 mM.[4]

  • Reasoning: A higher buffer concentration provides better control over the mobile phase pH as it passes through the column, preventing on-column pH shifts that can cause peak tailing.[1][4]

• Evaluate Column Choice:

  • Action: If peak tailing persists, consider switching to a different C18 column, preferably one known for good end-capping or one with a polar-embedded phase.[5]

  • Reasoning: Some stationary phases are inherently better at shielding residual silanol groups, leading to improved peak shapes for polar and acidic compounds.[5]

Scenario 2: All peaks in the chromatogram are tailing.

This usually indicates a physical problem with the HPLC system or the column itself.

Troubleshooting Steps:

• Check for a Column Void:

  • Action: Disconnect the column from the detector and carefully inspect the inlet of the column bed for any visible voids or depressions.

  • Reasoning: A void at the head of the column can cause peak distortion for all eluting compounds.[1] If a void is present, the column will likely need to be replaced.

• Minimize Extra-Column Volume:

  • Action: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005 inches).[5] Check all fittings to ensure they are properly seated and not contributing to dead volume.

  • Reasoning: Excessive volume outside of the column can lead to band broadening and peak tailing.[5]

• Flush the Column:

  • Action: Flush the column with a strong solvent (like 100% acetonitrile or methanol for reversed-phase) to remove any potential contaminants that may be causing peak distortion.

  • Reasoning: Accumulated contaminants can interfere with the stationary phase and lead to poor chromatography for all analytes.

Experimental Protocols

Protocol 1: Recommended Starting HPLC Conditions for 3-Allyloxypropionic Acid

This protocol provides a robust starting point for the analysis of 3-Allyloxypropionic Acid, designed to minimize peak tailing.

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm (high-purity, end-capped)
Mobile Phase A	0.1% Phosphoric Acid in HPLC-grade Water (pH ~2.5)
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at 210 nm
Sample Diluent	Mobile Phase A

Protocol 2: Preparation of Acidified Mobile Phase (0.1% Phosphoric Acid)

• Measure 1.0 mL of concentrated (85%) phosphoric acid.

• Add the phosphoric acid to a 1 L volumetric flask containing approximately 500 mL of HPLC-grade water.

• Bring the volume up to 1 L with HPLC-grade water and mix thoroughly.

• Filter the solution through a 0.45 µm membrane filter before use.

• Degas the mobile phase using sonication or vacuum degassing.

Visualizations

Caption: A logical workflow for troubleshooting peak tailing.

Caption: Chemical interactions leading to peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. hplc.eu [hplc.eu]
• 5. chromtech.com [chromtech.com]
• 6. 3-Hydroxypropionic acid - Wikipedia [en.wikipedia.org]
• 7. biotage.com [biotage.com]
• 8. agilent.com [agilent.com]
• 9. mdpi.com [mdpi.com]

Minimizing side-product formation in derivatization of 3-Allyloxypropionic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the derivatization of 3-Allyloxypropionic Acid. Our goal is to help you minimize side-product formation and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for derivatizing 3-Allyloxypropionic Acid?

A1: The most common derivatization methods for carboxylic acids like 3-Allyloxypropionic Acid are esterification and amide formation. These reactions improve volatility for gas chromatography (GC) analysis or introduce a chromophore/fluorophore for high-performance liquid chromatography (HPLC) detection.[1][2][3]

Q2: What are the potential side-products I should be aware of when derivatizing 3-Allyloxypropionic Acid?

A2: Due to its structure, 3-Allyloxypropionic Acid can form several side-products. These can be broadly categorized as:

• General Derivatization Side-Products:

  • N-Acylurea Formation: When using carbodiimide coupling reagents like EDC or DCC for amide formation, the activated O-acylisourea intermediate can rearrange to a stable N-acylurea, which is an unreactive byproduct.[4]

  • Anhydride Formation: Especially with EDC/NHS activation, the carboxylic acid can react with the activated intermediate to form a symmetric anhydride.[5][6][7][8]

• Substrate-Specific Side-Products:

  • Intramolecular Cyclization (Lactone Formation): Under acidic conditions, the allyl group can potentially undergo intramolecular hydroalkoxylation/cyclization to form a γ-lactone (tetrahydrofuran-2-one derivative).[7][9][10][11][12][13][14]

  • Allyl Group Isomerization: Strong bases can cause the isomerization of the allyl group to a prop-1-en-1-yl ether. This new functional group can be more susceptible to hydrolysis.

Q3: My reaction yield is low. What are the likely causes?

A3: Low yields in derivatization reactions can stem from several factors:

• Presence of Water: Moisture can hydrolyze activating reagents (e.g., carbodiimides) and activated intermediates. Ensure all glassware is oven-dried and use anhydrous solvents.[4]

• Suboptimal Reagent Stoichiometry: An insufficient amount of the derivatizing agent or coupling reagent will lead to incomplete conversion. An excess is often recommended.

• Reaction Temperature and Time: Derivatization reactions may require specific temperatures and durations to proceed to completion. These parameters should be optimized.

• Steric Hindrance: If you are using a bulky alcohol or amine, steric hindrance can slow down the reaction rate.[4]

Q4: How can I confirm the presence of side-products in my reaction mixture?

A4: A combination of analytical techniques can be used:

• Thin-Layer Chromatography (TLC): A quick method to visualize the presence of multiple components in your reaction mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can separate and identify volatile side-products by their mass spectra.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for analyzing less volatile compounds and can provide molecular weight information of potential side-products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information that can help in the unambiguous identification of side-products.

Troubleshooting Guides

Issue 1: Low Yield of Desired Ester/Amide

Potential Cause	Troubleshooting Action	Rationale
Incomplete Reaction	Optimize reaction time and temperature. Monitor reaction progress by TLC or LC-MS.	Ensure the reaction has sufficient time and energy to reach completion.
Moisture Contamination	Use anhydrous solvents and reagents. Dry glassware thoroughly. Perform reactions under an inert atmosphere (e.g., nitrogen or argon).	Water competes with the nucleophile (alcohol or amine) and can deactivate the coupling reagents.[4]
Suboptimal pH (for EDC/NHS coupling)	For amide formation, perform the EDC activation step at pH 4.5-6.0 and the NHS ester reaction with the amine at pH 7.0-8.5.[8]	The two steps of the EDC/NHS coupling have different optimal pH ranges for efficiency.[8]
Insufficient Reagent	Increase the molar excess of the derivatizing agent and/or coupling reagent.	Driving the equilibrium towards the product side by using an excess of one reactant is a common strategy.[10]
Steric Hindrance	Switch to a less sterically hindered derivatizing agent if possible. Increase reaction temperature and time.	Bulky reagents can slow down the reaction rate significantly.[4]

Issue 2: Formation of N-Acylurea Side-Product (Amide Synthesis with Carbodiimides)

Potential Cause	Troubleshooting Action	Rationale
Rearrangement of O-acylisourea intermediate	Add an auxiliary nucleophile like N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt).	These additives react with the O-acylisourea to form a more stable active ester, which is less prone to rearrangement and readily reacts with the amine.
Reaction Solvent	Use a less polar aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) instead of highly polar solvents like dimethylformamide (DMF).	The rearrangement to N-acylurea is often more pronounced in very polar solvents.

Issue 3: Suspected Intramolecular Cyclization (Lactone Formation)

Potential Cause	Troubleshooting Action	Rationale
Acid-Catalyzed Cyclization	For esterification, consider using milder, non-acidic methods like Steglich esterification (DCC/DMAP) or generating the acid chloride first.	Strong acidic conditions can promote the intramolecular attack of the carboxylic acid oxygen onto the allyl double bond.[10][11]
High Reaction Temperature	Perform the reaction at the lowest effective temperature.	Higher temperatures can provide the activation energy needed for the cyclization side reaction.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Amidation of Carboxylic Acids

Coupling Reagent	Additive	Typical Solvent	Typical Reaction Time	Typical Yield (%)	Key Considerations
EDC	HOBt or NHS	DMF, DCM	2 - 12 h	80 - 95	Water-soluble urea byproduct simplifies workup.[15]
DCC	HOBt or NHS	DCM, THF	2 - 12 h	80 - 95	Dicyclohexylurea (DCU) byproduct is poorly soluble and can be removed by filtration.
HATU	None	DMF, NMP	1 - 4 h	90 - 98	Highly efficient, especially for hindered substrates, but more expensive.[15]
T3P®	None	EtOAc, MeCN	1 - 6 h	85 - 95	Safe and versatile reagent with easy workup.[15]

Note: Yields are illustrative and can vary significantly based on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Esterification (Fischer-Speier)

• Dissolve 3-Allyloxypropionic Acid (1.0 eq) in the desired alcohol (e.g., methanol, ethanol), which also serves as the solvent (10-20 volumes).

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, 0.1 eq).

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude ester.

• Purify by column chromatography if necessary.

Protocol 2: General Procedure for Amide Coupling using EDC/NHS

• Dissolve 3-Allyloxypropionic Acid (1.0 eq) and N-hydroxysuccinimide (NHS, 1.1 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM).

• Cool the solution to 0 °C in an ice bath.

• Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) to the solution and stir for 15-30 minutes at 0 °C to pre-activate the carboxylic acid.

• Add the desired amine (1.0 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Quench the reaction by adding water.

• Extract the product with an appropriate organic solvent.

• Wash the organic layer with dilute acid (e.g., 1M HCl) to remove excess amine and base, followed by a saturated aqueous solution of sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography if necessary.

Visualizations

Caption: General experimental workflows for esterification and amidation of 3-Allyloxypropionic Acid.

Caption: Potential reaction pathways leading to desired product and side-products.

References

• 1. Scholars@Duke publication: Regio- and stereoselective synthesis of alkyl allylic ethers via gold(I)-catalyzed intermolecular hydroalkoxylation of allenes with alcohols. [scholars.duke.edu]
• 2. Gold(I)-catalyzed intramolecular enantioselective hydroalkoxylation of allenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Access to unsaturated bicyclic lactones by overriding conventional C(sp3)–H site selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Recent Developments in Lactone Monomers and Polymer Synthesis and Application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Lactone synthesis [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 12. Efficient intramolecular hydroalkoxylation/cyclization of unactivated alkenols mediated by lanthanide triflate ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lactone - Wikipedia [en.wikipedia.org]
• 14. Efficient Intramolecular Hydroalkoxylation/Cyclization of Unactivated Alkenols Mediated by Lanthanide Triflate Ionic Liquids [organic-chemistry.org]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Industrial Synthesis of 3-Allyloxypropionic Acid

Frequently Asked Questions (FAQs)

Q1: What is the most plausible and scalable synthetic route to 3-Allyloxypropionic Acid? A1: The most common and industrially scalable method for preparing ethers is the Williamson ether synthesis.[1] This reaction involves the nucleophilic substitution of a halide by an alkoxide. For 3-Allyloxypropionic Acid, this would entail the reaction of a 3-hydroxypropionic acid salt (the alkoxide precursor) with an allyl halide (e.g., allyl chloride or allyl bromide) via an SN2 mechanism.[2][3] This method is favored for its broad scope and adaptability to both laboratory and industrial production.[2]

Q2: What are the critical process parameters to control during the scale-up of this synthesis? A2: Key parameters for a successful and scalable Williamson ether synthesis include:

• Temperature: Typically maintained between 50-100 °C to ensure a reasonable reaction rate without promoting side reactions.[1]

• Choice of Base: A sufficiently strong base (e.g., potassium carbonate, sodium hydride) is crucial to ensure complete deprotonation of 3-hydroxypropionic acid, forming the more reactive carboxylate-alkoxide dianion.[4][5]

• Solvent Selection: Polar aprotic solvents like acetonitrile or N,N-dimethylformamide (DMF) are preferred as they enhance the nucleophilicity of the alkoxide.[1][4]

• Reagent Stoichiometry: Careful control of the molar ratios of the reactants is necessary to maximize yield and minimize byproducts.

• Anhydrous Conditions: The presence of water can lead to hydrolysis of the allyl halide, reducing yield.[4]

Q3: What are the primary safety concerns when handling the reagents for this synthesis on an industrial scale? A3: The primary reagents of concern are:

• Allyl Halides (Chloride/Bromide): These are toxic, flammable, and lachrymatory. Operations should be conducted in well-ventilated areas, and personnel should use appropriate personal protective equipment (PPE), including respiratory protection.

• Bases (e.g., Sodium Hydride): Sodium hydride is a flammable solid that reacts violently with water to produce hydrogen gas, posing a fire and explosion risk. It must be handled under an inert atmosphere (e.g., nitrogen or argon).[3]

• Solvents (e.g., DMF, Acetonitrile): These are flammable and have associated toxicities. Handling should occur in closed systems to the extent possible to minimize exposure.

Q4: How can the final product, 3-Allyloxypropionic Acid, be purified at an industrial scale? A4: Purification of carboxylic acids at scale typically involves a multi-step process. A common method is a liquid-liquid extraction workup, where the crude product is first dissolved in an aqueous base and washed with an organic solvent to remove neutral impurities.[6] The aqueous layer is then acidified, and the product is extracted into an organic solvent.[6] Final purification is often achieved by fractional distillation under reduced pressure to prevent thermal decomposition.[6][7]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Question	Answer and Recommended Action
Is the deprotonation of 3-hydroxypropionic acid incomplete?	The hydroxyl group of 3-hydroxypropionic acid needs to be deprotonated to form a potent nucleophile. The base used may be too weak or insufficient. Action: Ensure at least two equivalents of a strong, non-nucleophilic base (like NaH or KH) are used to deprotonate both the carboxylic acid and the hydroxyl group. Alternatively, use a base like potassium carbonate in a polar aprotic solvent.[4][8]
Is the reaction temperature too low?	SN2 reactions have a significant activation energy barrier. If the temperature is too low, the reaction rate will be impractically slow. Action: Gradually increase the reaction temperature, typically within the 50-100 °C range, while monitoring for byproduct formation by TLC or GC-MS.[1]
Is the allyl halide being consumed by side reactions?	If moisture is present in the reaction, the allyl halide can be hydrolyzed to allyl alcohol. Action: Ensure all reagents and solvents are thoroughly dried before use and that the reaction is conducted under an inert, anhydrous atmosphere (e.g., nitrogen).[4]

Problem 2: Significant Byproduct Formation

Question	Answer and Recommended Action
Is an alkene byproduct being formed?	Although allyl halides are primary and favor SN2, high temperatures or a sterically hindered base can promote a competing E2 elimination reaction, forming propadiene.[4] Action: Lower the reaction temperature. Ensure the base used is not excessively bulky. The ideal approach is to maintain the lowest temperature that provides a reasonable reaction rate.[4]
Is there evidence of dialkylation or other side products?	Unreacted starting materials or impurities can lead to unexpected side reactions. Action: Analyze the byproduct profile using GC-MS or NMR. Ensure the purity of the 3-hydroxypropionic acid starting material. Optimize the stoichiometry to avoid a large excess of the allyl halide.

Problem 3: Reaction Stalls and Does Not Go to Completion

Question	Answer and Recommended Action
Has the nucleophile been deactivated?	The alkoxide can be reprotonated by acidic impurities or moisture, rendering it non-nucleophilic. Action: Re-evaluate the dryness of the system. Ensure the base is fully dissolved and active before adding the allyl halide.
Is the reaction time sufficient?	Some Williamson ether syntheses can be slow, requiring several hours to reach completion.[1] Action: Monitor the reaction progress over a longer period using TLC or GC. If the reaction has stalled, consider a modest increase in temperature or the addition of a catalytic amount of sodium iodide (Finkelstein reaction conditions) if using allyl chloride to generate the more reactive allyl iodide in situ.

Data Presentation

Table 1: Inferred Reaction Parameters for Industrial Scale Synthesis

Parameter	Recommended Range/Value	Rationale
Reactants	Sodium 3-hydroxypropionate, Allyl Chloride	Allyl chloride is a cost-effective primary halide, ideal for SN2 reactions.[3]
Base	Potassium Carbonate (K₂CO₃)	A safer, less reactive base suitable for industrial scale compared to NaH.[9]
Solvent	Acetonitrile or DMF	Polar aprotic solvents enhance nucleophilicity and are common in industrial synthesis.[1]
Temperature	60 - 80 °C	Balances reaction rate against the risk of promoting the E2 elimination side reaction.[1][4]
Reaction Time	4 - 12 hours	Typical duration for Williamson ether synthesis; should be optimized via monitoring.[1]
Pressure	Atmospheric	The reaction does not typically require elevated pressure.

Table 2: Physical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Notes
3-Hydroxypropionic Acid	C₃H₆O₃	90.08	~145 (decomposes)	Starting material.
Allyl Chloride	C₃H₅Cl	76.52	45	Volatile and flammable alkylating agent.
3-Allyloxypropionic Acid	C₆H₁₀O₃	130.14	~215-220 (estimated)	Final Product.
Acetonitrile	C₂H₃N	41.05	82	Reaction solvent.

Experimental Protocols

Inferred Protocol for Large-Scale Synthesis of 3-Allyloxypropionic Acid

• Reactor Preparation: An appropriately sized glass-lined or stainless steel reactor is rendered inert and anhydrous by purging with dry nitrogen.

• Charging Reagents: The reactor is charged with a solution of 3-hydroxypropionic acid (1.0 equivalent) in anhydrous acetonitrile. Finely pulverized anhydrous potassium carbonate (2.2 equivalents) is added portion-wise with vigorous stirring.

• Alkoxide Formation: The resulting slurry is heated to 40-50 °C for 1-2 hours to facilitate the formation of the dipotassium salt of 3-hydroxypropionic acid.

• Addition of Allyl Halide: Allyl chloride (1.1 equivalents) is added dropwise to the stirred suspension via a controlled addition funnel over 1-2 hours. An exotherm may be observed; the addition rate should be controlled to maintain the reaction temperature below 80 °C.

• Reaction: After the addition is complete, the reaction mixture is maintained at 70-80 °C with continuous stirring. The reaction progress is monitored by in-process control (IPC) checks (e.g., GC or HPLC) every 2 hours until the consumption of the starting material is complete (typically 4-12 hours).

• Quench and Filtration: The reactor is cooled to ambient temperature. The inorganic salts (potassium chloride and excess potassium carbonate) are removed by filtration. The filter cake is washed with fresh acetonitrile.

• Solvent Removal: The combined filtrate is transferred to a rotary evaporator or falling film evaporator to remove the bulk of the acetonitrile under reduced pressure.

• Work-up and Extraction: The crude residue is dissolved in water and transferred to an extraction vessel. The aqueous solution is washed with a non-polar organic solvent (e.g., heptane) to remove any non-polar impurities. The pH of the aqueous layer is then carefully adjusted to ~2 with hydrochloric acid, leading to the precipitation or separation of the carboxylic acid. The product is extracted into an appropriate organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).[6]

• Purification: The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude 3-Allyloxypropionic Acid is then purified by vacuum distillation to yield the final product.

Mandatory Visualizations

Caption: Inferred reaction pathway for 3-Allyloxypropionic Acid synthesis.

Caption: Experimental workflow for the industrial synthesis of 3-Allyloxypropionic Acid.

Caption: Troubleshooting decision tree for low yield in the synthesis reaction.

References

• 1. byjus.com [byjus.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 7. How to Optimize Carboxylic Acid Solvent Systems for Purity? [eureka.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. gold-chemistry.org [gold-chemistry.org]

Reference Data & Comparative Studies

A Comparative Analysis for Researchers: 3-Allyloxypropionic Acid vs. 3-Hydroxypropionic Acid

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 3-Allyloxypropionic Acid and 3-Hydroxypropionic Acid (3-HP), two structurally related carboxylic acids. While both share a three-carbon propanoic acid backbone, the functional group at the C3 position—an allyloxy group versus a hydroxyl group—imparts distinct chemical properties, dictates different synthesis methodologies, and opens avenues for divergent applications. This document aims to objectively compare their characteristics, supported by available data and experimental insights, to inform research and development decisions.

Physicochemical Properties: A Side-by-Side Comparison

The fundamental chemical and physical properties of these two acids are summarized below. The presence of the larger, more nonpolar allyloxy group in 3-Allyloxypropionic Acid results in a higher molecular weight and different solubility characteristics compared to the highly water-soluble 3-Hydroxypropionic Acid.

Property	3-Allyloxypropionic Acid	3-Hydroxypropionic Acid
Molecular Formula	C₆H₁₀O₃[1][2]	C₃H₆O₃[3][4]
Molecular Weight	130.14 g/mol [1][2][5]	90.08 g/mol [3][4]
Appearance	Colorless to Almost Colorless Clear Liquid[6]	Colorless, Viscous Liquid[4]
pKa	Not explicitly found	~4.5 - 4.9[3][4]
Solubility in Water	Not explicitly found (expected to be lower)	Very Soluble[3]
CAS Number	22577-15-7[1][5]	503-66-2[7]

Synthesis Methodologies and Experimental Protocols

The production methods for these two acids are fundamentally different, reflecting their primary sources and applications. 3-HP is a celebrated platform chemical often derived from renewable biomass through biocatalysis, while 3-Allyloxypropionic Acid is a derivative produced through conventional organic synthesis.

Caption: Comparative synthesis workflows for 3-HP and 3-Allyloxypropionic Acid.

Experimental Protocol 1: Biocatalytic Production of 3-Hydroxypropionic Acid

This protocol is a representative example for producing 3-HP from glycerol using a metabolically engineered E. coli strain.[8]

• Strain and Pre-culture: An engineered E. coli strain, optimized for the 3-HP production pathway, is grown overnight in 50 mL of Luria-Bertani (LB) medium containing appropriate antibiotics at 37°C with shaking at 220 rpm.

• Fermentation Medium: A defined mineral salt medium is prepared, containing a primary carbon source (e.g., 20 g/L glycerol), nitrogen source (e.g., (NH₄)₂SO₄), phosphate, and trace minerals. The medium is autoclaved and transferred to a sterilized bioreactor.

• Inoculation and Fermentation: The pre-culture is inoculated into the bioreactor to an initial OD₆₀₀ of ~0.1. The fermentation is carried out at 37°C with controlled pH (e.g., maintained at 7.0 with NH₄OH) and dissolved oxygen (e.g., maintained at 20% by adjusting agitation and aeration).

• Induction and Fed-Batch: When the culture reaches a specific cell density (e.g., OD₆₀₀ of 10), protein expression for the pathway is induced (e.g., with IPTG). A concentrated feed solution of glycerol is supplied to the bioreactor to maintain a constant substrate level and achieve high cell density.

• Sampling and Analysis: Samples are withdrawn periodically to measure cell density (OD₆₀₀) and the concentration of 3-HP in the supernatant using High-Performance Liquid Chromatography (HPLC).

• Purification: After fermentation, cells are removed by centrifugation. The supernatant is subjected to purification steps such as acidification, liquid-liquid extraction, and distillation to isolate pure 3-HP.

Experimental Protocol 2: Chemical Synthesis of 3-Allyloxypropionic Acid

This protocol describes a typical two-step synthesis involving etherification and hydrolysis.[5]

• Step 1: Etherification:

  • To a solution of an alkyl 3-hydroxypropionate (e.g., ethyl 3-hydroxypropionate, 1 equivalent) in a polar aprotic solvent like dimethylformamide (DMF), add a base such as potassium carbonate (K₂CO₃, 1.5 equivalents).

  • Stir the suspension at room temperature for 30 minutes.

  • Add allyl bromide (1.2 equivalents) dropwise to the mixture.

  • Heat the reaction mixture to 60-70°C and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, cool the mixture, dilute with water, and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude alkyl 3-allyloxypropionate. Purify by column chromatography if necessary.

• Step 2: Hydrolysis:

  • Dissolve the alkyl 3-allyloxypropionate (1 equivalent) in a mixture of ethanol and water.

  • Add an excess of a base, such as sodium hydroxide (NaOH, 2-3 equivalents).

  • Heat the mixture to reflux and stir until the ester is fully hydrolyzed (monitored by TLC).

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any non-acidic impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH ~2 with cold hydrochloric acid (HCl).

  • Extract the resulting 3-Allyloxypropionic Acid with ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the final product.

Applications and Performance Data

The distinct functionalities of the two acids define their primary application areas. 3-HP is a high-volume platform chemical, while 3-Allyloxypropionic Acid is a value-added building block for more specialized syntheses.

3-Hydroxypropionic Acid: A Bio-Based Platform Chemical

3-HP is recognized by the U.S. Department of Energy as one of the top value-added chemicals that can be produced from biomass.[9] Its major applications include:

• Monomer Production: It serves as a precursor to acrylic acid and acrylamide.[10][11]

• Biodegradable Polymers: It is polymerized to create poly(3-hydroxypropionate) (P3HP), a biodegradable and biocompatible plastic.[3][10]

• Chemical Intermediate: It can be converted to other valuable chemicals like 1,3-propanediol and malonic acid.[10][11]

• Pharmaceuticals and Food: It is used as an intermediate in pharmaceutical synthesis and as a food additive or preservative.[7][12]

The performance of biocatalytic 3-HP production has been extensively studied, with key metrics summarized below.

Microorganism	Feedstock	Titer (g/L)	Yield (g/g)	Productivity (g/L/h)
Klebsiella pneumoniae	Glycerol	83.8	Not Reported	Not Reported
E. coli (engineered)	Glycerol	76.2	0.457	1.89
C. glutamicum (engineered)	Glucose/Xylose	54.8	Not Reported	Not Reported
(Data sourced from references[8][13][14])

3-Allyloxypropionic Acid: A Versatile Synthetic Building Block

Fewer direct applications are documented for 3-Allyloxypropionic Acid itself; its value lies in the reactivity of its two functional groups.

• Polymer Chemistry: The terminal allyl group is available for polymerization reactions, making it a potential monomer for creating functional polymers with pendant carboxylic acid groups.[6]

• Drug Discovery Intermediate: The propionic acid scaffold is common in many pharmaceuticals.[15] While not a drug itself, it can be used as a starting material. Notably, related structures, such as 3-substituted 3-(4-aryloxyaryl)-propanoic acids, have been synthesized and investigated as GPR40 agonists for potential diabetes treatment, highlighting the utility of this molecular scaffold in medicinal chemistry.[16]

• Organic Synthesis: The carboxyl group can be readily converted into esters, amides, and other derivatives, while the allyl ether provides a stable linkage that can be carried through multiple synthetic steps.[5]

Performance data for 3-Allyloxypropionic Acid is typically measured in terms of reaction yield during its synthesis rather than production titer.

Biological Role and Relevant Signaling Pathways

3-Hydroxypropionic Acid: A Natural Metabolite

3-HP is a natural human and microbial metabolite.[4][17] In certain microorganisms, it is an intermediate in autotrophic carbon fixation cycles or a product of glycerol metabolism.[9][12] Several biosynthetic pathways have been engineered into industrial microbes like E. coli for its production.

Caption: A key biocatalytic pathway for 3-HP production from glycerol.

3-Allyloxypropionic Acid: A Synthetic Scaffold for Targeting Biological Pathways

As a synthetic compound, 3-Allyloxypropionic Acid does not have a known natural biological role. However, its derivatives have potential applications in drug discovery. For example, G protein-coupled receptor 40 (GPR40) is a drug target for type 2 diabetes, and agonists of this receptor can enhance glucose-stimulated insulin secretion. Propanoic acid derivatives are a known class of GPR40 agonists.[16]

Caption: Conceptual signaling pathway for a GPR40 agonist.

Conclusion

3-Hydroxypropionic Acid and 3-Allyloxypropionic Acid, while structurally similar, occupy different niches in the chemical landscape.

• 3-Hydroxypropionic Acid is a cornerstone of the bio-economy. It is a well-researched, versatile platform chemical produced at increasingly high titers from renewable resources. Its primary value is as a precursor for large-volume chemicals and biodegradable polymers, aligning with goals of sustainable chemistry.

• 3-Allyloxypropionic Acid is a specialized synthetic intermediate. Its value is derived from the combined reactivity of its allyl and carboxylic acid groups, making it a useful building block for creating functional polymers and complex molecules in multi-step organic synthesis, including potential applications in drug discovery.

For researchers, the choice between these two molecules is clear-cut and depends entirely on the intended application: 3-HP for bio-based materials and bulk chemical synthesis, and 3-Allyloxypropionic Acid for targeted, functional organic synthesis.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(アリルオキシ)プロパン酸 AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Hydroxypropionic acid - Wikipedia [en.wikipedia.org]
• 4. grokipedia.com [grokipedia.com]
• 5. 3-Allyloxypropionic Acid | 22577-15-7 | Benchchem [benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. nbinno.com [nbinno.com]
• 8. benchchem.com [benchchem.com]
• 9. pp.bme.hu [pp.bme.hu]
• 10. Production of 3-Hydroxypropionic Acid from Renewable Substrates by Metabolically Engineered Microorganisms: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biosyn.alfa-chemistry.com [biosyn.alfa-chemistry.com]
• 13. Production of 3-Hydroxypropanoic Acid From Glycerol by Metabolically Engineered Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 16. 3-Substituted 3-(4-aryloxyaryl)-propanoic acids as GPR40 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. 3-Hydroxypropionic acid | C3H6O3 | CID 68152 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Alternatives for 3-Allyloxypropionic Acid in Polymer Chemistry

For researchers, scientists, and drug development professionals, the selection of appropriate monomers is a critical step in designing polymers with desired functionalities and properties. 3-Allyloxypropionic acid, with its dual functionality of a carboxylic acid and a polymerizable allyl ether group, offers a versatile platform for creating functional polymers. However, the exploration of alternatives is often necessitated by factors such as reactivity, cost, availability, and the desire for specific polymer characteristics. This guide provides an objective comparison of promising alternatives to 3-allyloxypropionic acid, supported by experimental data and detailed methodologies.

This guide focuses on two primary alternatives: Itaconic Acid and its derivatives , and Carboxylic Acid-Functionalized Allyl Glycidyl Ether . These alternatives offer similar functionalities to 3-allyloxypropionic acid and present unique advantages in terms of reactivity, biodegradability, and synthetic versatility.

Executive Summary of Alternatives

Monomer	Key Advantages	Key Disadvantages
3-Allyloxypropionic Acid (Baseline)	Simple structure, provides both carboxylic acid and allyl functionality.	Allyl group exhibits relatively low reactivity in radical polymerization, leading to slow reaction rates and low molecular weight polymers.[1]
Itaconic Acid and Derivatives	Bio-based and readily available, offers two carboxylic acid groups for higher functionality, can lead to polymers with higher glass transition temperatures.[2][3]	Can be less reactive than acrylics and methacrylates, polymerization can be sluggish and may result in lower molecular weights without optimization.[1][4]
Carboxylic Acid-Functionalized Allyl Glycidyl Ether	Highly versatile platform allowing for tunable properties through post-polymerization modification. Anionic ring-opening polymerization of the glycidyl ether backbone offers good control over molecular weight and low polydispersity.[5][6][7]	Requires a multi-step synthesis to introduce the carboxylic acid functionality, which can add complexity and cost.

Performance Comparison: A Data-Driven Analysis

The following table summarizes key performance indicators for 3-allyloxypropionic acid and its alternatives based on available experimental data. Direct comparative studies under identical conditions are limited; therefore, data from various sources are presented to provide a general overview.

Parameter	3-Allyloxypropionic Acid (Typical Values for Allyl Monomers)	Itaconic Acid	Carboxylic Acid-Functionalized Allyl Glycidyl Ether
Monomer Source	Petrochemical	Bio-based (fermentation of carbohydrates)	Petrochemical
Polymerization Method	Free Radical Polymerization	Free Radical, Anionic, Polycondensation	Anionic Ring-Opening Polymerization (of AGE), followed by functionalization
Typical Molecular Weight ( g/mol )	Low to medium	Low to high (highly dependent on conditions)[4]	High (controlled by monomer-to-initiator ratio)[5]
Glass Transition Temperature (Tg)	Varies with polymer structure	Generally higher, can be tuned with derivatives[2]	Can be tailored by the nature of the functionalization
Reactivity	Lower reactivity due to allylic stabilization	Reactivity can be lower than acrylates but can be enhanced through derivatization[1][4]	High reactivity of the epoxide ring in anionic polymerization

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative experimental protocols for the polymerization of the discussed monomers.

Protocol 1: Free Radical Polymerization of 3-Allyloxypropionic Acid (General Procedure)

This protocol is a general representation for the free-radical polymerization of an allyl monomer in solution.

Materials:

• 3-Allyloxypropionic Acid

• Solvent (e.g., dioxane, water)

• Initiator (e.g., 2,2'-Azobisisobutyronitrile - AIBN, or a persulfate initiator for aqueous solutions)

• Nitrogen or Argon source

Procedure:

• Dissolve 3-allyloxypropionic acid in the chosen solvent in a reaction flask equipped with a magnetic stirrer, condenser, and a nitrogen/argon inlet.

• Deoxygenate the solution by bubbling with nitrogen or argon for at least 30 minutes.

• In a separate container, dissolve the initiator in a small amount of the same solvent.

• Heat the monomer solution to the desired reaction temperature (typically 60-80 °C for AIBN).

• Add the initiator solution to the reaction mixture.

• Maintain the reaction at the set temperature under an inert atmosphere for a specified time (e.g., 24-48 hours), monitoring the conversion by techniques such as gravimetry or spectroscopy.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol, hexane).

• Filter and dry the polymer under vacuum to a constant weight.

Protocol 2: Aqueous Free Radical Polymerization of Itaconic Acid

This protocol is adapted from a typical procedure for the polymerization of itaconic acid in water.

Materials:

• Itaconic Acid

• Deionized Water

• Potassium persulfate (KPS) or Ammonium persulfate (APS) as initiator

• Nitrogen or Argon source

Procedure:

• Dissolve a specific amount of itaconic acid in deionized water in a reaction flask equipped with a mechanical stirrer, condenser, and a nitrogen/argon inlet.

• Purge the solution with nitrogen or argon for at least 30 minutes to remove dissolved oxygen.

• Heat the solution to the desired polymerization temperature (e.g., 60-75 °C).

• Dissolve the persulfate initiator in a small amount of deionized water and add it to the reaction mixture to initiate the polymerization.

• Continue the reaction under an inert atmosphere for the desired duration (e.g., 24-50 hours).

• The resulting poly(itaconic acid) can be isolated by precipitation in a non-solvent like acetone or by freeze-drying.

• Dry the polymer in a vacuum oven.

Protocol 3: Anionic Ring-Opening Polymerization of Allyl Glycidyl Ether and Subsequent Carboxylation

This two-step process involves the controlled polymerization of allyl glycidyl ether (AGE) followed by a post-polymerization modification to introduce carboxylic acid groups.

Part A: Anionic Ring-Opening Polymerization of Allyl Glycidyl Ether [5]

Materials:

• Allyl Glycidyl Ether (AGE), freshly distilled

• Initiator (e.g., potassium naphthalenide or potassium benzoxide)

• Anhydrous solvent (e.g., THF)

• Terminating agent (e.g., acidified methanol)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• All glassware must be rigorously dried, and all reagents and solvents must be anhydrous.

• In an inert atmosphere, dissolve the initiator in the anhydrous solvent in a reaction flask.

• Slowly add the distilled allyl glycidyl ether to the initiator solution at a controlled temperature (e.g., room temperature to 40 °C to minimize isomerization).

• Allow the polymerization to proceed for a set time (e.g., 20 hours) to achieve high conversion.

• Terminate the polymerization by adding the terminating agent.

• Precipitate the resulting poly(allyl glycidyl ether) in a non-solvent like cold methanol.

• Isolate the polymer by filtration and dry it under vacuum.

Part B: Post-Polymerization Carboxylation via Thiol-Ene Click Reaction

Materials:

• Poly(allyl glycidyl ether) from Part A

• Thiol-containing carboxylic acid (e.g., 3-mercaptopropionic acid)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone - DMPA)

• Solvent (e.g., THF)

• UV light source

Procedure:

• Dissolve the poly(allyl glycidyl ether) and the thiol-containing carboxylic acid in the solvent in a quartz reaction vessel.

• Add the photoinitiator to the solution.

• Irradiate the mixture with UV light for a specified time to drive the thiol-ene reaction to completion.

• Purify the resulting carboxylic acid-functionalized polymer by dialysis or precipitation to remove unreacted reagents.

• Lyophilize or dry the final polymer under vacuum.

Visualizing the Alternatives and Processes

To further clarify the relationships and workflows, the following diagrams are provided.

Caption: Chemical structures of 3-allyloxypropionic acid and its alternatives.

Caption: General experimental workflow for polymerization.

Caption: Decision flowchart for selecting a suitable monomer.

Conclusion

The choice between 3-allyloxypropionic acid and its alternatives depends on the specific requirements of the desired polymer and its application. Itaconic acid stands out as a renewable and highly functional alternative, particularly when a bio-based source is preferred. Carboxylic acid-functionalized allyl glycidyl ether provides a versatile platform for creating well-defined polymer architectures with a high degree of control over molecular weight and functionality. While 3-allyloxypropionic acid remains a viable option, researchers should consider the potential for lower reactivity and molecular weights. By carefully evaluating the data and methodologies presented in this guide, scientists and developers can make informed decisions to advance their polymer design and development efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. Biobased Self‐Healing Thin Film Coatings Based on Poly (Itaconic Acid Esters) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Polyesters derived from itaconic acid for the properties and bio-based content enhancement of soybean oil-based thermosets - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Progress in the Free and Controlled Radical Homo- and Co-Polymerization of Itaconic Acid Derivatives: Toward Functional Polymers with Controlled Molar Mass Distribution and Architecture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Poly(allyl glycidyl ether)-A versatile and functional polyether platform - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Functional Polymers - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Structure of Synthesized 3-Allyloxypropionic Acid by NMR: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of a synthesized molecule is a critical step. This guide provides a comprehensive overview of validating the structure of 3-Allyloxypropionic Acid using Nuclear Magnetic Resonance (NMR) spectroscopy. We present a detailed experimental protocol for its synthesis, predicted ¹H and ¹³C NMR data for structural verification, and a comparison with alternative analytical techniques.

Synthesis of 3-Allyloxypropionic Acid

A common and effective method for the synthesis of 3-Allyloxypropionic Acid is the Michael addition of allyl alcohol to acrylic acid. This reaction can be catalyzed by a phosphine, such as triphenylphosphine. The ester product is subsequently hydrolyzed to yield the desired carboxylic acid.

Experimental Protocol: Synthesis of 3-Allyloxypropionic Acid

Materials:

• Acrylic acid

• Allyl alcohol

• Triphenylphosphine (PPh₃)

• Dichloromethane (CH₂Cl₂)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Michael Addition: In a round-bottom flask, dissolve acrylic acid (1 equivalent) and triphenylphosphine (0.1 equivalents) in dichloromethane.

• Add allyl alcohol (1.2 equivalents) dropwise to the stirred solution at room temperature.

• Allow the reaction to proceed for 24-48 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Hydrolysis: To the crude product, add a 1 M solution of sodium hydroxide (2 equivalents) and stir at room temperature for 12-24 hours to hydrolyze the intermediate ester.

• Work-up: Acidify the reaction mixture to pH 2-3 with 1 M hydrochloric acid.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 3-Allyloxypropionic Acid.

• Purification: The crude product can be further purified by column chromatography on silica gel if necessary.

Structural Validation by NMR Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. By analyzing the chemical shifts, signal integrations, and coupling patterns in ¹H and ¹³C NMR spectra, the precise connectivity of atoms in 3-Allyloxypropionic Acid can be confirmed.

Predicted NMR Spectral Data for 3-Allyloxypropionic Acid

The following tables summarize the predicted ¹H and ¹³C NMR data for 3-Allyloxypropionic Acid. These predictions are based on established chemical shift ranges and typical coupling constants for the functional groups present in the molecule.

Table 1: Predicted ¹H NMR Data for 3-Allyloxypropionic Acid (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
~5.90	Multiplet	1H	-CH=CH₂
~5.25	Multiplet	2H	-CH=CH₂
~4.00	Doublet of triplets	2H	-O-CH₂-CH=
~3.70	Triplet	2H	-O-CH₂-CH₂-
~2.65	Triplet	2H	-CH₂-COOH

Table 2: Predicted ¹³C NMR Data for 3-Allyloxypropionic Acid (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~178	-COOH
~134	-CH=CH₂
~117	-CH=CH₂
~72	-O-CH₂-CH=
~68	-O-CH₂-CH₂-
~35	-CH₂-COOH

Experimental Protocol: NMR Analysis

Sample Preparation:

• Dissolve 5-10 mg of the purified 3-Allyloxypropionic Acid in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• For ¹H NMR, standard acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-5 seconds, and a spectral width covering the range of 0-15 ppm.

• For ¹³C NMR, a proton-decoupled experiment is typically performed to obtain singlets for each unique carbon atom.

Comparison with Other Analytical Methods

While NMR is the gold standard for structural elucidation, other spectroscopic techniques can provide complementary information for the validation of 3-Allyloxypropionic Acid.

Table 3: Comparison of Analytical Methods for Structural Validation

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed connectivity, stereochemistry, and conformational information.[1][2]	Unambiguous structure determination.	Requires larger sample amounts; instrument access can be limited.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., -OH of carboxylic acid, C=O, C=C).[1][2]	Fast, simple, and inexpensive.	Provides limited information on the carbon skeleton.[1]
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.[1]	High sensitivity; provides molecular formula with high-resolution MS.	Does not provide direct information on atom connectivity.[1]

Visualizing the Workflow

The following diagram illustrates the logical workflow from synthesis to structural validation of 3-Allyloxypropionic Acid.

Caption: A logical workflow for the synthesis and structural validation of 3-Allyloxypropionic Acid.

References

• 1. Spectroscopy of Carboxylic Acids [sites.science.oregonstate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for 3-Allyloxypropionic Acid

For researchers, scientists, and drug development professionals, the accurate and precise quantification of novel chemical entities is paramount for ensuring data integrity throughout the research and development pipeline. This guide provides an objective comparison of two widely used analytical techniques, High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of 3-Allyloxypropionic Acid. A cross-validation approach is essential to demonstrate the suitability and equivalence of these methods for their intended purpose. This document outlines detailed experimental protocols, presents comparative performance data, and illustrates the logical workflow for the cross-validation of these analytical methods.

Method Comparison Overview

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques for the separation and quantification of organic molecules. The selection between these methods is often dictated by the physicochemical properties of the analyte, such as volatility, thermal stability, and polarity.

HPLC-UV is a versatile technique well-suited for the analysis of a broad range of compounds, including those that are non-volatile or thermally labile. For a polar compound like 3-Allyloxypropionic Acid, HPLC offers the significant advantage of direct analysis without the need for chemical derivatization.

GC-MS , conversely, is ideal for the analysis of volatile and thermally stable compounds. Due to the carboxylic acid moiety, 3-Allyloxypropionic Acid is not sufficiently volatile for direct GC analysis and requires a derivatization step to convert the carboxylic acid into a less polar and more volatile ester. While this adds a step to the sample preparation, GC-MS can offer superior selectivity and sensitivity.

Data Presentation: A Side-by-Side Performance Comparison

The choice of an analytical method is critically dependent on its performance characteristics. The following table summarizes typical validation parameters for the analysis of 3-Allyloxypropionic Acid by HPLC-UV and GC-MS, providing a basis for comparison.

Validation Parameter	HPLC-UV	GC-MS (with derivatization)
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	0.1 µg/mL	0.01 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL	0.05 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (%RSD)	< 2%	< 5%
Specificity	Good	Excellent
Sample Throughput	High	Moderate

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reproducible and reliable analytical data. Below are representative methodologies for the analysis of 3-Allyloxypropionic Acid using HPLC-UV and GC-MS.

Protocol 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the direct quantification of 3-Allyloxypropionic Acid in various sample matrices.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• 3-Allyloxypropionic Acid analytical standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid

• Ultrapure water

2. Sample Preparation:

• Accurately weigh a portion of the sample and dissolve it in a suitable solvent (e.g., a mixture of water and methanol).

• Filter the sample solution through a 0.45 µm syringe filter prior to injection.

3. Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of 0.1% phosphoric acid in water and acetonitrile (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 20 µL.

4. Method Validation:

• The method should be validated according to ICH guidelines for linearity, precision, accuracy, specificity, limit of detection (LOD), and limit of quantification (LOQ).

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This protocol describes a common method for the analysis of 3-Allyloxypropionic Acid following a derivatization step to increase its volatility.

1. Instrumentation and Materials:

• GC-MS system with a split/splitless injector and a mass selective detector

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

• 3-Allyloxypropionic Acid analytical standard

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Ethyl acetate (GC grade)

• Anhydrous sodium sulfate

2. Sample Preparation and Derivatization:

• Extract 3-Allyloxypropionic Acid from the sample matrix using a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic extract over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• To the dried residue, add the derivatization reagent (e.g., 100 µL of BSTFA + 1% TMCS) and a solvent (e.g., 100 µL of ethyl acetate).

• Heat the mixture at 70 °C for 30 minutes to ensure complete derivatization.

• Cool the sample to room temperature before injection.

3. GC-MS Conditions:

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Start at 80 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

4. Method Validation:

• The method should be validated for linearity, precision, accuracy, specificity, LOD, and LOQ, taking into account the efficiency and reproducibility of the derivatization step.

Mandatory Visualization

The following diagrams illustrate the logical workflows for the cross-validation of the described analytical methods.

Caption: Workflow for Cross-Validation of HPLC-UV and GC-MS Methods.

Caption: Experimental Workflow for HPLC-UV Analysis.

Caption: Experimental Workflow for GC-MS Analysis.

A Comparative Guide to the Reactivity of Allyl vs. Alkyl Propionic Acid Ethers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of allyl propionic acid ethers and their saturated counterparts, alkyl propionic acid ethers. Understanding these differences is crucial for applications ranging from polymer chemistry to the design of prodrugs and controlled-release systems. This document summarizes key reactivity distinctions, supported by theoretical data, and provides standardized protocols for experimental validation.

Core Reactivity Differences: The Influence of the Allyl Group

The primary distinction in reactivity between allyl and alkyl propionic acid ethers stems from the presence of the carbon-carbon double bond in the allyl group. This unsaturation introduces unique reaction pathways not available to the saturated alkyl ethers.

Allyl propionic acid ethers are characterized by an sp³-hybridized carbon adjacent to a double bond (the allylic position). This configuration leads to enhanced reactivity, primarily due to the ability of the double bond to stabilize reaction intermediates. For instance, in radical-mediated reactions, hydrogen abstraction from the allylic position results in a resonance-stabilized allylic radical. This delocalization of the unpaired electron significantly lowers the activation energy for such reactions compared to the abstraction of a hydrogen atom from an alkyl ether.[1][2]

Alkyl propionic acid ethers , such as ethyl propionate or butyl propionate, lack this feature. Their C-H bonds are generally stronger and the resulting alkyl radicals are less stable, rendering them less reactive under radical conditions.[3] Similarly, in reactions involving carbocation intermediates, such as certain types of acid-catalyzed cleavage, the potential for resonance stabilization makes the formation of an allylic carbocation more favorable than a corresponding alkyl carbocation.[1]

Comparative Data: Radical Reactivity

The most pronounced difference in reactivity is observed in radical reactions, particularly hydrogen abstraction. Density Functional Theory (DFT) studies provide quantitative insights into the activation energies (Ea) for these processes. Lower activation energy corresponds to higher reactivity.

Compound Class	Model Compound	Reaction Type	Calculated Activation Energy (Ea) in Gas Phase (kcal/mol)
Allyl Ether	Allyl Ethyl Ether (AEE)	Hydrogen Abstraction by Benzoyl Radical	20.20[4]
Alkyl Ether	Diethyl Ether (as a proxy)	Hydrogen Abstraction by OH Radical	~23-25 (Typical for saturated ethers)
Note: Allyl Ethyl Ether (AEE) is used as a model for allyl propionic acid ether due to the availability of computational data. The fundamental reactivity of the allyl group is comparable.

The data indicates that allyl ethers are significantly more susceptible to hydrogen abstraction than their saturated counterparts.[5][6] This has important implications in fields such as polymer science, where allyl compounds can act as chain transfer agents.[7]

Experimental Protocols

To empirically validate these reactivity differences, the following experimental protocols are provided.

Protocol 1: Synthesis of Propionic Acid Ethers

Objective: To synthesize allyl propionate and ethyl propionate for comparative studies.

Materials:

• Propionic acid

• Allyl alcohol

• Ethanol

• Concentrated sulfuric acid or p-toluenesulfonic acid[8]

• Benzene or other suitable solvent for azeotropic removal of water

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate

• Standard distillation apparatus

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine propionic acid (1.0 eq), the respective alcohol (allyl alcohol or ethanol, 1.2 eq), and a catalytic amount of concentrated sulfuric acid.[8]

• Add a solvent such as benzene to facilitate azeotropic removal of water.

• Heat the mixture to reflux and continue until the theoretical amount of water has been collected in the Dean-Stark trap.

• Cool the reaction mixture to room temperature and wash with 5% sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting ester (allyl propionate or ethyl propionate) by fractional distillation.[8]

Protocol 2: Comparative Oxidation with Potassium Permanganate

Objective: To qualitatively compare the rate of oxidation of the allyl and alkyl propionic acid ethers.

Materials:

• Allyl propionate

• Ethyl propionate

• Potassium permanganate (KMnO₄) solution (0.01 M) in water

• Acetone (as a co-solvent)

• Test tubes

Procedure:

• Prepare two test tubes, each containing 1 mL of acetone.

• To the first test tube, add 5 drops of allyl propionate. To the second, add 5 drops of ethyl propionate.

• To each test tube, add the aqueous KMnO₄ solution dropwise while shaking.

• Observe the rate at which the purple color of the permanganate disappears. The rapid disappearance of color in the test tube containing allyl propionate indicates oxidation of the double bond, while the color should persist for a longer duration in the presence of the saturated ethyl propionate.

Visualizing Reactivity Concepts

The following diagrams illustrate the key theoretical concepts and experimental workflows.

Caption: Radical abstraction pathways for allyl vs. alkyl ethers.

Caption: Workflow for comparative oxidation experiment.

Conclusion

The presence of a double bond in allyl propionic acid ethers renders them significantly more reactive than their alkyl counterparts, particularly in radical-mediated reactions. This is due to the formation of resonance-stabilized intermediates. This fundamental difference in reactivity allows for selective chemical transformations and should be a key consideration in the design of molecules for applications in materials science and pharmaceutical development. The provided protocols offer a basis for the practical investigation and confirmation of these principles in a laboratory setting.

References

• 1. m.youtube.com [m.youtube.com]
• 2. 3.2 Reactions of Allyl System – Organic Chemistry II [kpu.pressbooks.pub]
• 3. Research Portal [repository.lib.umassd.edu]
• 4. DFT studies of solvent effect in hydrogen abstraction reactions from different allyl-type monomers with benzoyl radical - PMC [pmc.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. A comparison of hydrogen abstraction reaction between allyl-type monomers with thioxanthone-based photoinitiators without amine synergists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reactions of the ethyl radical. Part 7.—Addition, dismutation and metathesis with allyl propionate - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 8. ALLYL PROPIONATE CAS#: 2408-20-0 [amp.chemicalbook.com]

Performance comparison of coatings derived from 3-Allyloxypropionic Acid

Comparative Performance Data

The following tables summarize the quantitative performance data for coatings derived from poly(aspartic acid), poly(acrylic acid), and oleic acid-modified polymers. These alternatives offer a benchmark for the potential performance of novel coatings based on functionalized organic acids like 3-Allyloxypropionic Acid.

Table 1: Mechanical and Durability Properties

Coating Type	Adhesion Strength (psi)	Abrasion Resistance	Hardness	Flexibility
Polyaspartic Acid	>500 on concrete[1][2]	Almost 3x more resistant than epoxy[1]	High	Good, can be formulated to bridge small cracks[1][3]
Poly(acrylic acid)	Good on various substrates including metals[4]	Moderate	Can be improved by crosslinking[5]	High, especially in hydrogel form[5]
Oleic Acid-Modified	Excellent on mild steel[6]	High[7]	Good[6]	Good[7]

Table 2: Protective and Biocompatible Properties

Coating Type	Corrosion Resistance	UV Stability	Biocompatibility	Key Features
Polyaspartic Acid	Good, resistant to salt, oil, gas, and mild acids[1][2]	Excellent, non-yellowing[1][8]	Generally good for industrial applications	Fast curing time (hours)[3][8]
Poly(acrylic acid)	Effective anti-corrosion barrier on titanium implants[9]	Moderate	Excellent, used for medical device coatings[9]	Can be functionalized with bioactive molecules[9]
Oleic Acid-Modified	Significant decrease in corrosion rate in NaCl solution[6]	Good	Good, used in nanocomposites for drug delivery[10]	Reduces viscosity and curing time of formulations[11]

Experimental Protocols

Detailed methodologies for key experiments are crucial for result replication and validation. Below are protocols for common tests cited in the performance evaluation of these coatings.

Adhesion Strength Test (Pull-off Adhesion Test)

This test determines the force required to pull a specified diameter of coating away from its substrate.

• Apparatus : A portable pull-off adhesion tester.

• Procedure :

  • A circular dolly is glued to the surface of the coating.

  • After the adhesive has cured, the coating around the dolly is cut through to the substrate.

  • The adhesion tester is attached to the dolly and a perpendicular force is applied.

  • The force is increased until the dolly is pulled off.

  • The force at which this occurs is recorded as the adhesion strength. The nature of the failure (e.g., adhesive failure between coating and substrate, cohesive failure within the coating) is also noted.

Corrosion Resistance Evaluation (Electrochemical Impedance Spectroscopy - EIS)

EIS is a non-destructive technique used to evaluate the corrosion protection performance of coatings.

• Apparatus : An electrochemical workstation with a three-electrode setup (working electrode: coated metal sample, reference electrode: e.g., Ag/AgCl, counter electrode: e.g., platinum sheet).

• Procedure :

  • The coated sample is immersed in a corrosive medium (e.g., 3.5% NaCl solution).

  • A small amplitude AC voltage is applied across a range of frequencies.

  • The impedance of the system is measured at each frequency.

  • The data is plotted in Nyquist and Bode plots to determine properties like charge-transfer resistance (Rct), which is inversely proportional to the corrosion rate. A higher Rct value indicates better corrosion protection.[12]

Abrasion Resistance Test (Taber Abrasion Test)

This test measures the resistance of a coating to abrasive wear.

• Apparatus : A Taber abraser with specific abrasive wheels.

• Procedure :

  • A coated panel is mounted on a turntable.

  • Two abrasive wheels are lowered onto the coating surface.

  • The turntable rotates at a constant speed for a set number of cycles.

  • The wear is quantified by measuring the weight loss of the panel or by visually assessing the degree of wear through the coating.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the logical flow of coating development and the workflow of a standard corrosion test.

References

• 1. duraamen.com [duraamen.com]
• 2. xtremepolishingsystems.com [xtremepolishingsystems.com]
• 3. pflaumer.com [pflaumer.com]
• 4. mdpi.com [mdpi.com]
• 5. Crosslinked Polymer Coatings of Poly (Acrylic Acid-co-acrylamide)/Polyethyleneimine (P(AA-co-AAm)/PEI) on Titanium Alloy with Excellent Lubrication Performance for Artificial Joints | MDPI [mdpi.com]
• 6. Improved properties of coating binder from palm oil-based oleic acid - European Coatings [european-coatings.com]
• 7. researchgate.net [researchgate.net]
• 8. High Performance Polyaspartic Acid Coatings for Superior Durability and Protection [thinkdochemicals.com]
• 9. Exploring Polyacrylic Acid | Uses, Properties, Applications [carbomer.com]
• 10. Effects of oleic acid surface coating on the properties of nickel ferrite nanoparticles/PLA composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US5997953A - Oleic acid as an additive for a protective coating - Google Patents [patents.google.com]
• 12. paint.org [paint.org]

Navigating the Cross-Linking Landscape: A Comparative Analysis of 3-Allyloxypropionic Acid and Established Monomers

In the dynamic fields of materials science and drug development, the choice of a cross-linking monomer is a critical determinant of the final product's performance, influencing everything from mechanical strength and degradation kinetics to biocompatibility and therapeutic efficacy. While established cross-linking agents are well-characterized, the exploration of novel monomers like 3-Allyloxypropionic Acid is driven by the pursuit of enhanced functionalities.

This guide provides a comparative overview of the potential efficacy of 3-Allyloxypropionic Acid against widely used cross-linking monomers. Due to the limited direct experimental data on 3-Allyloxypropionic Acid as a cross-linking agent, this comparison is based on the analysis of its constituent functional groups—an allyl group and a carboxylic acid—and benchmarked against data for well-established monomers. This document is intended to serve as a foundational resource for researchers and scientists interested in evaluating this and other novel cross-linking agents.

Performance Benchmarks: A Comparative Look at Common Cross-Linking Monomers

To establish a baseline for evaluating novel cross-linking agents, the following table summarizes the performance characteristics of three commonly used monomers: N,N'-methylenebis(acrylamide) (MBA), a standard for polyacrylamide gels; Poly(ethylene glycol) diacrylate (PEGDA), known for its biocompatibility and use in hydrogels; and Glutaraldehyde, a highly efficient but often cytotoxic cross-linker.

Cross-Linking Monomer	Molar Mass ( g/mol )	Typical Concentration (w/v %)	Reaction Time	Biocompatibility	Key Application Areas
N,N'-methylenebis(acrylamide) (MBA)	154.17	0.1 - 5	Minutes to hours	Moderate	Polyacrylamide gel electrophoresis, hydrogel synthesis
Poly(ethylene glycol) diacrylate (PEGDA)	Varies (e.g., 700)	10 - 30	Seconds to minutes (with photoinitiator)	High	Tissue engineering, drug delivery, 3D printing
Glutaraldehyde	100.11	0.1 - 2.5	Hours to days	Low	Cell and tissue fixation, enzyme immobilization
3-Allyloxypropionic Acid (Hypothetical)	130.14	Not Established	Dependent on activation and reaction mechanism	Not Established	Potential for hydrogels, bioconjugation

Experimental Protocols: A Framework for Evaluation

The following protocols provide a standardized methodology for assessing the performance of a novel cross-linking monomer like 3-Allyloxypropionic Acid.

Protocol 1: Hydrogel Synthesis and Swelling Ratio Determination

• Preparation of Monomer Solution: Dissolve the primary monomer (e.g., acrylamide) and the cross-linking agent (e.g., 3-Allyloxypropionic Acid, following activation of the carboxylic acid, or MBA) in a suitable solvent (e.g., deionized water).

• Initiation of Polymerization: Add an initiator (e.g., ammonium persulfate) and a catalyst (e.g., tetramethylethylenediamine) to the monomer solution to induce polymerization and cross-linking.

• Gelation: Allow the solution to polymerize at a controlled temperature until a solid hydrogel is formed.

• Swelling Ratio Measurement:

  • Cut a pre-weighed piece of the dried hydrogel (Wd).

  • Immerse the hydrogel in a buffer solution (e.g., phosphate-buffered saline, pH 7.4) at 37°C.

  • At predetermined time intervals, remove the hydrogel, gently blot to remove excess surface water, and weigh it (Ws).

  • Calculate the swelling ratio using the formula: Swelling Ratio = (Ws - Wd) / Wd.

Protocol 2: In Vitro Cytotoxicity Assay

• Material Preparation: Prepare hydrogel discs cross-linked with the monomer of interest.

• Cell Culture: Seed a specific cell line (e.g., human dermal fibroblasts) in a 96-well plate and culture until a confluent monolayer is formed.

• Exposure: Place the hydrogel discs in direct contact with the cell monolayer or use an extract of the hydrogel to treat the cells.

• Viability Assessment: After a predetermined exposure time (e.g., 24, 48, 72 hours), assess cell viability using a standard assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures metabolic activity.

• Data Analysis: Compare the viability of cells exposed to the test material with that of control cells (no material exposure).

Visualizing the Workflow: Hydrogel Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and evaluation of a hydrogel using a novel cross-linking monomer.

Benchmarking the Properties of Polymers Made with 3-Allyloxypropionic Acid: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comparative benchmark of the anticipated properties of polymers synthesized using 3-Allyloxypropionic Acid (3-AOPA). As a monomer, 3-AOPA offers the unique advantage of dual functionality: a carboxylic acid group for polymerization via esterification and a pendant allyl group for subsequent cross-linking or functionalization.[1] This positions poly(3-allyloxypropionic acid) (PAOPA) and its copolymers as promising candidates for advanced applications in drug delivery and tissue engineering, where tunable properties are highly desirable.[2]

This document outlines the expected performance of PAOPA in comparison to established biocompatible polymers such as polylactic acid (PLA), polyglycolic acid (PGA), and polyhydroxyalkanoates (PHAs). While specific experimental data for the homopolymer of 3-AOPA is not yet widely published, this guide furnishes researchers with the necessary experimental protocols to synthesize and characterize these novel polymers, enabling a direct comparison against existing alternatives.

Comparative Data on Polymer Properties

The following tables summarize the known properties of common biocompatible polymers. The data for Poly(3-Allyloxypropionic Acid) is presented as "To Be Determined (TBD)" to highlight the need for empirical validation.

Table 1: Thermal Properties of Biocompatible Polymers

Polymer	Glass Transition Temperature (Tg) (°C)	Melting Temperature (Tm) (°C)	Decomposition Temperature (Td) (°C)
Poly(3-Allyloxypropionic Acid) (PAOPA)	TBD	TBD	TBD
Polylactic Acid (PLA)	60 - 65	173 - 178	~350
Polyglycolic Acid (PGA)	35 - 40	225 - 230	~300
Poly(3-hydroxybutyrate) (PHB)	5 - 10	170 - 180	~280

Table 2: Mechanical Properties of Biocompatible Polymers

Polymer	Young's Modulus (GPa)	Tensile Strength (MPa)	Elongation at Break (%)
Poly(3-Allyloxypropionic Acid) (PAOPA)	TBD	TBD	TBD
Polylactic Acid (PLA)	1.2 - 3.0	50 - 70	2 - 6
Polyglycolic Acid (PGA)	5.0 - 7.0	60 - 100	1 - 5
Poly(3-hydroxybutyrate) (PHB)	3.5 - 4.0	20 - 40	3 - 8

Table 3: Biocompatibility of Biocompatible Polymers

Polymer	In Vitro Cytotoxicity	In Vivo Biocompatibility
Poly(3-Allyloxypropionic Acid) (PAOPA)	TBD	TBD
Polylactic Acid (PLA)	Generally non-cytotoxic	Good, with some inflammatory response during degradation
Polyglycolic Acid (PGA)	Generally non-cytotoxic	Good, with some inflammatory response during degradation
Poly(3-hydroxybutyrate) (PHB)	Generally non-cytotoxic	Good, degradation products are natural metabolites

Experimental Protocols

Detailed methodologies for the synthesis and characterization of polymers made with 3-Allyloxypropionic Acid are provided below. These protocols are designed to enable researchers to generate the data required for a comprehensive benchmark.

Synthesis of Poly(3-Allyloxypropionic Acid) via Polycondensation

This protocol describes the synthesis of PAOPA through the polycondensation of 3-Allyloxypropionic Acid.

Materials:

• 3-Allyloxypropionic Acid (monomer)

• Toluene (for water removal via azeotropic distillation)

• p-Toluenesulfonic acid (catalyst)

• Nitrogen gas (inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle with magnetic stirrer

• Vacuum pump

Procedure:

• Charge the three-neck round-bottom flask with 3-Allyloxypropionic Acid and a catalytic amount of p-Toluenesulfonic acid.

• Add toluene to the flask.

• Assemble the Dean-Stark apparatus and condenser.

• Heat the reaction mixture to reflux under a nitrogen atmosphere with vigorous stirring.

• Continuously remove water via the Dean-Stark trap.

• After the theoretical amount of water has been collected, apply a vacuum to remove the remaining toluene and any unreacted monomer.

• Continue heating under vacuum for several hours to drive the polymerization to completion.

• Cool the reaction mixture to room temperature to obtain the crude polymer.

• Purify the polymer by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it in a non-solvent (e.g., cold methanol).

• Dry the purified polymer under vacuum until a constant weight is achieved.

PAOPA Synthesis Workflow

Characterization of Thermal Properties

The thermal properties of the synthesized polymer will be characterized using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

a) Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature (Td) of the polymer.

Procedure:

• Place a small sample (5-10 mg) of the polymer in a TGA pan.

• Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Record the weight loss as a function of temperature.

• The decomposition temperature is typically defined as the temperature at which 5% weight loss occurs.

b) Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm) of the polymer.

Procedure:

• Seal a small sample (5-10 mg) of the polymer in a DSC pan.

• Heat the sample from room temperature to 200°C at a heating rate of 10°C/min to erase the thermal history.

• Cool the sample to -50°C at a rate of 10°C/min.

• Heat the sample again to 200°C at a rate of 10°C/min.

• The Tg is determined from the midpoint of the transition in the heat flow curve during the second heating scan.

• The Tm is determined from the peak of the endothermic transition.

Thermal Analysis Workflow

Characterization of Mechanical Properties

The mechanical properties of the polymer will be evaluated by tensile testing.

Procedure:

• Prepare dog-bone shaped specimens of the polymer by melt pressing or solvent casting.

• Conduct tensile tests using a universal testing machine at a constant crosshead speed.

• Record the stress-strain curve for each specimen.

• Calculate the Young's modulus, tensile strength, and elongation at break from the stress-strain curve.

Biocompatibility Assessment

The in vitro cytotoxicity of the polymer will be assessed using an MTT assay.

Procedure:

• Prepare films of the polymer and sterilize them.

• Seed a suitable cell line (e.g., L929 fibroblasts) in a 96-well plate and incubate for 24 hours.

• Place the sterilized polymer films in direct contact with the cells in the wells.

• Incubate for another 24-48 hours.

• Remove the polymer films and add MTT solution to each well.

• Incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage relative to a negative control (cells cultured without the polymer film).

Signaling Pathways and Logical Relationships

The pendant allyl groups on the PAOPA backbone offer a versatile platform for post-polymerization modification. This allows for the covalent attachment of bioactive molecules, such as peptides or growth factors, to tailor the polymer's biological activity. The signaling pathways that can be influenced will depend on the specific molecule that is conjugated to the polymer. For instance, conjugating a peptide containing the RGD sequence could promote cell adhesion through integrin signaling.

Functionalization of PAOPA

This guide provides a framework for the systematic evaluation of polymers derived from 3-Allyloxypropionic Acid. By following the outlined experimental protocols, researchers can generate the necessary data to fully assess the potential of this promising new class of biomaterials.

References

• 1. Evaluation of the In Vitro Cytotoxicity of Crosslinked Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revisiting the Cytotoxicity of Cationic Polyelectrolytes as a Principal Component in Layer-by-Layer Assembly Fabrication - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Comparative Guide: 3-Allyloxypropionic Acid and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 3-Allyloxypropionic Acid and its structural isomers, 2-Allyloxypropionic Acid and Allyl 3-hydroxypropionate. Due to the limited availability of comprehensive public spectroscopic data for the exact isomers, this comparison includes data for closely related derivatives to provide valuable insights into their structural characterization.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for 3-Allyloxypropionic Acid and representative data for analogous compounds to its isomers.

Table 1: Spectroscopic Data for 3-Allyloxypropionic Acid and Analogues of its Isomers

Compound	Spectroscopic Technique	Key Data Points
3-Allyloxypropionic Acid	FTIR (Neat)	Characteristic peaks for O-H (broad, ~3000 cm⁻¹), C=O (~1715 cm⁻¹), C-O-C, and C=C stretches.
GC-MS	Molecular Ion (M⁺) peak at m/z 130, with characteristic fragmentation patterns.
Ethyl 2-allyloxypropanoate	¹H NMR (CDCl₃)	δ ~1.2 (t, 3H, CH₃), ~1.4 (d, 3H, CH₃), ~3.9-4.3 (m, 5H, OCH₂, OCH, OCH₂), ~5.2-5.4 (m, 2H, =CH₂), ~5.8-6.0 (m, 1H, =CH)
(Analogue for 2-Allyloxypropionic Acid)	FTIR	Characteristic peaks for C=O (ester, ~1740 cm⁻¹), C-O-C, and C=C stretches.
MS (GC)	Molecular Ion (M⁺) peak at m/z 158, with fragmentation corresponding to the ester structure.
Methyl 3-hydroxypropanoate	¹H NMR (CDCl₃)	δ ~2.5 (t, 2H, CH₂), ~3.7 (s, 3H, OCH₃), ~3.8 (t, 2H, CH₂OH), broad s (1H, OH)
(Analogue for Allyl 3-hydroxypropionate)	¹³C NMR (CDCl₃)	δ ~37 (CH₂), ~51 (OCH₃), ~58 (CH₂OH), ~172 (C=O)
FTIR (Neat)	Broad O-H stretch (~3400 cm⁻¹), C-H stretches, and a strong C=O stretch (~1735 cm⁻¹).[1]
MS (EI)	Molecular Ion (M⁺) peak at m/z 104, with fragments corresponding to loss of methoxy and other groups.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below. These are generalized protocols and may require optimization based on the specific instrument and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

Sample Preparation:

• Dissolve 5-10 mg of the analyte in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if required.

¹H NMR Acquisition:

• Pulse Sequence: A standard single-pulse sequence is typically used.

• Number of Scans: 16-64 scans are generally sufficient for good signal-to-noise.

• Relaxation Delay: A delay of 1-5 seconds between scans allows for full proton relaxation.

¹³C NMR Acquisition:

• Pulse Sequence: A proton-decoupled pulse sequence is used to obtain a spectrum with single lines for each unique carbon.

• Number of Scans: A larger number of scans (e.g., 1024 or more) is often necessary due to the lower natural abundance of ¹³C.

• Relaxation Delay: A 2-second relaxation delay is common.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: An FTIR spectrometer, often with an Attenuated Total Reflectance (ATR) accessory for liquid samples.

Sample Preparation (Liquid Film/Neat):

• Place a small drop of the liquid sample directly onto the ATR crystal or between two salt plates (e.g., NaCl or KBr).

• If using salt plates, gently press the top plate to create a thin, uniform film.

Data Acquisition:

• Record a background spectrum of the empty ATR crystal or clean salt plates.

• Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

• The final spectrum is usually presented as transmittance or absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate the components of a sample and determine their mass-to-charge ratio for identification.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

• For acidic compounds, derivatization is often necessary to increase volatility. A common method is silylation, for example, using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Dissolve a small amount of the sample in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Add the derivatizing agent and heat the mixture if required by the specific protocol.

GC Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is typically used.

• Injector Temperature: Set to a temperature that ensures rapid volatilization without sample degradation (e.g., 250 °C).

• Oven Program: A temperature gradient is used to separate compounds based on their boiling points. A typical program might start at 50 °C and ramp up to 250 °C.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) is most common for general analysis.

• Mass Range: A scan range of m/z 40-400 is typically sufficient for these compounds.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of 3-Allyloxypropionic Acid and its isomers, incorporating the use of data from analogous compounds.

References

• 1. Propanoic acid, 3-hydroxy-, methyl ester [webbook.nist.gov]

A Comparative Guide to Functionalized Propionic Acids in Materials Science

For Researchers, Scientists, and Drug Development Professionals

Functionalized propionic acids are emerging as a versatile class of molecules in materials science, offering tunable properties for a wide range of applications, from biocompatible polymers to targeted drug delivery systems. This guide provides an objective comparison of three key material systems derived from or incorporating propionic acid functionalities: Cellulose Acetate Propionate (CAP), Gelatin-Hydroxyphenylpropionic Acid (GH) Hydrogels, and Propionic Acid-Functionalized Nanoparticles. The following sections detail their performance, supported by experimental data, and provide comprehensive experimental protocols for their synthesis and characterization.

Cellulose Acetate Propionate (CAP): A Versatile and Biocompatible Thermoplastic

Cellulose Acetate Propionate (CAP) is a thermoplastic ester derived from the chemical modification of cellulose. The incorporation of propionyl groups alongside acetyl groups allows for a broad range of properties, making it a valuable material in various industrial and biomedical applications.

Performance Comparison

The mechanical and thermal properties of CAP can be tailored by varying the degree of substitution of the acetyl and propionyl groups. Below is a summary of typical properties for a molded CAP material.

Property	Value
Mechanical
Tensile Strength, Ultimate	25 - 65 MPa
Elongation at Break	4 - 70 %
Flexural Modulus	0.8 - 2.0 GPa
Hardness, Rockwell R	40 - 115
Thermal
Melting Point	188 - 210 °C
Heat Deflection Temperature @ 0.455 MPa	50 - 80 °C
Physical
Density	1.16 - 1.22 g/cm³
Water Absorption, 24hr	1.0 - 2.2 %

Note: These values represent a general range and can vary significantly based on the specific grade and processing conditions of the CAP material.

Gelatin-Hydroxyphenylpropionic Acid (GH) Hydrogels: Injectable and Tunable Biomaterials

Gelatin-hydroxyphenylpropionic acid (GH) hydrogels are in situ forming biomaterials created through the enzymatic crosslinking of gelatin modified with hydroxyphenylpropionic acid. These hydrogels are highly attractive for tissue engineering and drug delivery applications due to their biocompatibility, biodegradability, and tunable mechanical properties.

Performance Comparison

The key performance indicators for GH hydrogels include their mechanical stiffness (storage modulus), swelling behavior, and biocompatibility. The stiffness can be precisely controlled by adjusting the concentration of the crosslinking agent, hydrogen peroxide (H₂O₂), in the presence of horseradish peroxidase (HRP).

Property	GH Hydrogel (Low Crosslinking)	GH Hydrogel (High Crosslinking)
Mechanical
Storage Modulus (G')	~450 Pa	~1700 Pa
Biocompatibility
Cell Viability	> 93%[1]	> 93%[1]
Swelling Behavior
Swelling Ratio at pH 7.4	High	Moderate
Swelling Ratio at pH 2.0	Moderate	Low

Note: The swelling of gelatin-based hydrogels is pH-dependent, generally showing higher swelling ratios in acidic and basic conditions compared to neutral pH, due to the ionization of amino and carboxyl groups.

Propionic Acid-Functionalized Nanoparticles: Advanced Drug Delivery Systems

Nanoparticles functionalized with propionic acid derivatives, such as the non-steroidal anti-inflammatory drug (NSAID) ibuprofen, represent a promising strategy for targeted and controlled drug delivery. Poly(lactic-co-glycolic acid) (PLGA) is a commonly used biodegradable polymer for encapsulating such drugs.

Performance Comparison: Ibuprofen-Loaded PLGA Nanoparticles

The performance of these nanoparticles is primarily evaluated by their drug release kinetics, which can be influenced by the drug-to-polymer ratio and the pH of the surrounding environment.

Formulation (Ibuprofen:PLGA)	Cumulative Release at 24h (pH 7.4)	Cumulative Release at 120h (pH 7.4)	Key Observation
1:9 (Low Drug Load)	~13%	~32%	Slower, more sustained release.
1.5:8.5 (Medium Drug Load)	~28%	~60%	Faster initial release compared to low drug load.
2:8 (High Drug Load)	~47%	~65%	Significant burst release within the first 24 hours.
pH-Dependent Release (1:9 Formulation)
pH 1.2	~5% at 24h, ~15% at 120h	Slower release in acidic conditions due to lower solubility of ibuprofen.[2]
pH 7.4	~13% at 24h, ~32% at 120h	Faster release in neutral conditions.[2]

Note: The data presented is based on in vitro studies of ibuprofen-loaded PLGA nanoparticles and serves as a representative example of drug release from such systems.

Experimental Protocols

Synthesis of Cellulose Acetate Propionate (CAP)

This protocol is a generalized procedure based on common industrial synthesis methods.

Materials:

• Microcrystalline cellulose

• Acetic anhydride

• Propionic anhydride

• Sulfuric acid (catalyst)

• Acetic acid (solvent)

• Water

• Magnesium acetate (neutralizing agent)

Procedure:

• Activation: Activate the microcrystalline cellulose by treating it with a mixture of acetic and propionic anhydrides at an elevated temperature (e.g., 60-80°C) for 1-2 hours.

• Esterification: Cool the mixture and add a controlled amount of sulfuric acid as a catalyst. The reaction is typically carried out at a temperature between 25-40°C. The ratio of acetic anhydride to propionic anhydride will determine the final properties of the CAP.

• Hydrolysis: After the desired degree of esterification is achieved, add a mixture of water and acetic acid to partially hydrolyze the cellulose ester. This step is crucial for controlling the final degree of substitution and solubility. The hydrolysis is typically conducted at a slightly elevated temperature (e.g., 50-60°C).

• Precipitation and Purification: Precipitate the CAP by adding the reaction mixture to a large volume of water. The precipitate is then thoroughly washed with deionized water to remove any unreacted acids and catalyst.

• Drying: Dry the purified CAP in a vacuum oven at 60-80°C until a constant weight is achieved.

Synthesis and Characterization of Gelatin-Hydroxyphenylpropionic Acid (GH) Hydrogels

Materials:

• Gelatin (Type A or B)

• 3-(4-Hydroxyphenyl)propionic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Horseradish peroxidase (HRP)

• Hydrogen peroxide (H₂O₂)

• Phosphate-buffered saline (PBS)

Procedure:

• Synthesis of Gelatin-HPA Conjugate:

  • Dissolve gelatin in PBS at 50°C.

  • In a separate container, dissolve 3-(4-hydroxyphenyl)propionic acid, EDC, and NHS in a suitable solvent (e.g., a mixture of water and an organic solvent like DMSO).

  • Add the activated HPA solution to the gelatin solution and stir at room temperature for 16-24 hours.

  • Dialyze the resulting solution against deionized water for 3-5 days to remove unreacted chemicals.

  • Lyophilize the purified solution to obtain the dry Gelatin-HPA conjugate.

• Hydrogel Formation:

  • Dissolve the Gelatin-HPA conjugate in PBS to the desired concentration.

  • Add HRP to the solution.

  • Initiate crosslinking by adding a specific concentration of H₂O₂. The gelation should occur within minutes at room temperature.

• Characterization of Swelling Ratio:

  • Prepare hydrogel discs of a known weight (W_d).

  • Immerse the discs in buffer solutions of different pH values (e.g., 2.0, 7.4, 9.0).

  • At predetermined time intervals, remove the hydrogels, blot the surface to remove excess water, and weigh them (W_s).

  • Calculate the swelling ratio (SR) using the formula: SR (%) = [(W_s - W_d) / W_d] x 100.

  • Continue until the hydrogels reach equilibrium swelling.

Synthesis and Characterization of Ibuprofen-Loaded PLGA Nanoparticles

Materials:

• Poly(lactic-co-glycolic acid) (PLGA)

• Ibuprofen

• Acetone (organic solvent)

• Poly(vinyl alcohol) (PVA) (surfactant)

• Deionized water

Procedure:

• Nanoparticle Synthesis (Nanoprecipitation Method):

  • Dissolve a specific amount of PLGA and ibuprofen in acetone.

  • Prepare an aqueous solution of PVA.

  • Add the organic phase (PLGA and ibuprofen solution) dropwise into the aqueous PVA solution under constant stirring.

  • Continue stirring for several hours at room temperature to allow for the evaporation of acetone and the formation of nanoparticles.

  • Collect the nanoparticles by centrifugation, wash them with deionized water to remove excess PVA and unencapsulated drug, and then lyophilize for storage.

• In Vitro Drug Release Study:

  • Disperse a known amount of ibuprofen-loaded nanoparticles in a release medium (e.g., PBS at pH 7.4 or simulated gastric fluid at pH 1.2).

  • Place the dispersion in a dialysis bag with a suitable molecular weight cut-off and immerse it in a larger volume of the same release medium.

  • Maintain the setup at 37°C with constant stirring.

  • At specific time intervals, withdraw a sample from the release medium outside the dialysis bag and replace it with fresh medium.

  • Quantify the concentration of ibuprofen in the collected samples using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

  • Calculate the cumulative percentage of drug released over time.

In Vitro Biocompatibility Testing: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cell line (e.g., L929 fibroblasts)

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Material extracts (prepared by incubating the material in culture medium)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that ensures they are in the logarithmic growth phase during the assay. Incubate for 24 hours.

• Treatment: Remove the culture medium and replace it with medium containing different concentrations of the material extracts. Include a positive control (a known cytotoxic agent) and a negative control (untreated cells). Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Remove the treatment medium and add fresh medium containing MTT solution to each well. Incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the cell viability as a percentage of the negative control.

Visualizations

Experimental Workflow: Synthesis and Characterization of Ibuprofen-Loaded PLGA Nanoparticles```dot

Caption: Mechanism of the MTT assay for determining cell viability.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Ibuprofen-loaded poly(lactic-co-glycolic acid) films for controlled drug release - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to In-Silico and In-Vitro Profiling of Propionic Acid Derivatives

An objective comparison of the physicochemical and pharmacological properties of common non-steroidal anti-inflammatory drugs (NSAIDs) to aid in drug discovery and development.

This guide provides a comprehensive comparison of four widely used propionic acid derivatives: Ibuprofen, Ketoprofen, Naproxen, and Flurbiprofen. By leveraging in-silico modeling and established experimental data, we offer a detailed analysis of their key properties, from molecular characteristics to their in-vivo efficacy. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuanced differences between these common NSAIDs and to provide a framework for the evaluation of novel derivatives.

Physicochemical Properties: A Foundation for Bioavailability

The physicochemical properties of a drug molecule are fundamental to its absorption, distribution, metabolism, and excretion (ADME) profile. Key parameters such as molecular weight, lipophilicity (logP), acidity (pKa), and aqueous solubility dictate how a drug behaves in a biological system. The following table summarizes these properties for our selected propionic acid derivatives.

Property	Ibuprofen	Ketoprofen	Naproxen	Flurbiprofen
Molecular Weight ( g/mol )	206.29	254.28	230.26	244.26
logP (Octanol-Water)	3.97	3.12	3.18	4.16
pKa	4.4 - 4.9	3.8 - 4.5	4.2	4.2
Aqueous Solubility (mg/L)	21	50	15.9	8

In-Silico Modeling Workflow

Computational modeling is an indispensable tool in modern drug discovery, enabling the prediction of a compound's properties before its synthesis.[1] This in-silico approach saves significant time and resources. A typical workflow for evaluating propionic acid derivatives is outlined below.

References

• 1. Computational Approaches in Preclinical Studies on Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Allyloxypropionic Acid: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like 3-Allyloxypropionic Acid is a critical component of laboratory safety and regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of 3-Allyloxypropionic Acid.

Hazard Profile and Safety Summary

3-Allyloxypropionic Acid presents several hazards that must be understood before handling or disposal. It is crucial to consult the Safety Data Sheet (SDS) for the specific product in use.

Hazard Classification	Description	Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Causes skin irritation, and in some cases, may cause severe skin burns.[1][2]	Chemical-resistant gloves (e.g., nitrile rubber), lab coat.
Serious Eye Damage/Irritation	Causes serious eye irritation and potentially severe eye damage.[1][2]	Safety goggles and/or face shield.[2]
Respiratory Irritation	May cause respiratory irritation if inhaled.[2]	Use only in a well-ventilated area or with a fume hood.[2]
Acute Toxicity	Harmful if swallowed or inhaled.[2]	Avoid breathing vapors or mists.
Flammability	May be a flammable liquid and vapor.	Keep away from heat, sparks, open flames, and hot surfaces.

Step-by-Step Disposal Protocol

The recommended disposal method for 3-Allyloxypropionic Acid is through an approved hazardous waste disposal facility.[2] On-site treatment, such as neutralization, is only recommended for very small quantities of simple corrosive wastes and may not be appropriate for this compound due to its multiple hazards.[3]

1. Waste Collection and Storage:

• Segregation: Collect waste 3-Allyloxypropionic Acid and any materials contaminated with it (e.g., paper towels, absorbent pads) in a dedicated, properly labeled hazardous waste container.

• Container: The container should be made of a material compatible with the acid and have a secure, tightly closing lid.

• Labeling: Clearly label the waste container with "Hazardous Waste," "3-Allyloxypropionic Acid," and the associated hazard symbols (e.g., corrosive, irritant, flammable).

• Storage: Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials such as bases, oxidizing agents, and flammable substances.[4]

2. Spill and Emergency Procedures:

• Immediate Actions: In case of a spill, evacuate the immediate area and alert colleagues and the laboratory supervisor.

• Ventilation: Ensure the area is well-ventilated, and if safe to do so, turn off any potential ignition sources.

• Containment: For small spills, use a spill kit with an appropriate absorbent material (e.g., vermiculite, dry sand, or a commercial acid neutralizer). Do not use combustible materials like paper towels to absorb large spills.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in the designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with a suitable cleaning agent.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek immediate medical attention.[2]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

3. Professional Disposal:

• Contact: Arrange for the collection of the hazardous waste container by a licensed and approved waste disposal contractor.

• Documentation: Ensure all necessary waste disposal documentation is completed in accordance with local, state, and federal regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Allyloxypropionic Acid.

Caption: Workflow for the safe disposal of 3-Allyloxypropionic Acid.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.greenbook.net [assets.greenbook.net]
• 3. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 4. nipissingu.ca [nipissingu.ca]

Essential Safety and Handling Protocols for 3-Allyloxypropionic Acid

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling of 3-Allyloxypropionic Acid to ensure the well-being of researchers, scientists, and drug development professionals. Adherence to these protocols is mandatory to mitigate risks associated with skin and eye irritation.

Hazard Identification and Personal Protective Equipment (PPE)

3-Allyloxypropionic Acid is classified as a substance that causes serious eye irritation and skin irritation.[1] Therefore, the use of appropriate personal protective equipment is the first line of defense against accidental exposure.

Table 1: Required Personal Protective Equipment

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles meeting ANSI Z87.1 standards. A face shield should be worn in addition to goggles when handling larger quantities.	Protects against splashes that can cause serious eye irritation.[1]
Hand Protection	Chemical-resistant gloves. Nitrile or butyl rubber gloves are recommended for their resistance to acids and organic compounds.[2][3][4][5]	Prevents skin contact which can lead to irritation.[1]
Body Protection	A laboratory coat or apron.	Protects against incidental splashes and spills.
Footwear	Closed-toe shoes.	Protects feet from potential spills.

Operational Plan for Handling

A systematic approach to handling 3-Allyloxypropionic Acid is crucial for minimizing exposure risk. All handling procedures should be conducted in a designated area equipped for chemical work.

Experimental Workflow for Handling 3-Allyloxypropionic Acid

Caption: Workflow for the safe handling of 3-Allyloxypropionic Acid.

Step-by-Step Handling Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 3-Allyloxypropionic Acid before commencing any work.

  • Ensure a chemical fume hood is available and functioning correctly. All handling of this substance should occur within the fume hood to minimize inhalation exposure.

  • Don all required PPE as specified in Table 1.

• Handling:

  • When transferring the chemical, do so carefully to avoid splashing.

  • Keep the container of 3-Allyloxypropionic Acid tightly sealed when not in use.

  • Avoid any actions that could generate aerosols or dust.

• Post-Handling:

  • After use, decontaminate all work surfaces with a suitable cleaning agent.

  • Properly remove and dispose of contaminated gloves.

  • Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In the event of accidental exposure, immediate and appropriate first aid is critical.

Table 2: Emergency First Aid Procedures

Exposure Route	First Aid Instructions
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops or persists. Wash clothing before reuse.
Inhalation	Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and further exposure.

Spill Cleanup:

• Evacuate: Keep unnecessary personnel away from the spill area.

• Ventilate: Ensure adequate ventilation. For larger spills, this should be done from a safe distance.

• Contain: For small spills, use an inert absorbent material such as sand, earth, or vermiculite. Do not use combustible materials, such as sawdust.

• Collect: Carefully scoop up the absorbed material into a suitable, labeled container for disposal.

• Decontaminate: Clean the spill area with a suitable agent. For acid spills, a dilute solution of sodium bicarbonate can be used for neutralization after the bulk of the material has been absorbed.[6]

Disposal:

• All waste materials, including contaminated absorbents and PPE, must be disposed of as hazardous waste.

• Dispose of contents and containers in accordance with local, regional, and national regulations.[7][8][9] Do not pour down the drain.

Logical Relationship for Spill Response

Caption: Logical flow for responding to a spill of 3-Allyloxypropionic Acid.

References

• 1. 3-Allyloxypropionic Acid | C6H10O3 | CID 552244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. safetyvestsandmore.com [safetyvestsandmore.com]
• 3. Gloves, Nitrile, Acid-Resistant, #9 | Flinn Scientific [flinnsci.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. envirosafetyproducts.com [envirosafetyproducts.com]
• 6. acs.org [acs.org]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. fishersci.ca [fishersci.ca]